An In-Depth Technical Guide on the Core Properties and Structure of 1-Aminocyclopropane-1-carboxylic Acid (ACC)
An In-Depth Technical Guide to 1-Aminocyclopropanol: A Case of Mistaken Identity and a Pivot to a Molecule of Significance A Note to the Researcher: Initial inquiries into the basic properties and structure of 1-aminocyc...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to 1-Aminocyclopropanol: A Case of Mistaken Identity and a Pivot to a Molecule of Significance
A Note to the Researcher: Initial inquiries into the basic properties and structure of 1-aminocyclopropanol have revealed a significant scarcity of direct scientific literature. This compound is likely a highly unstable hemiaminal, a functional group known for its transient nature, readily existing in equilibrium with its corresponding aldehyde/ketone and amine. Consequently, a detailed technical guide on 1-aminocyclopropanol is not feasible based on available data.
However, the search for this molecule consistently and overwhelmingly leads to a structurally similar and profoundly significant compound: 1-Aminocyclopropane-1-carboxylic acid (ACC) . Given the shared cyclopropane motif and amino substitution at the C1 position, it is probable that the interest in the former molecule is related to the well-established importance of the latter. Therefore, this guide has been pivoted to provide an in-depth technical overview of 1-Aminocyclopropane-1-carboxylic acid, a molecule of great interest to researchers in plant biology, biochemistry, and drug development.
Introduction
1-Aminocyclopropane-1-carboxylic acid (ACC) is a non-proteinogenic cyclic α-amino acid that plays a central role in the biosynthesis of the plant hormone ethylene.[1][2][3] Ethylene is a simple gaseous phytohormone that regulates a vast array of developmental processes and stress responses in plants, including fruit ripening, senescence, abscission, and defense mechanisms.[4][5] ACC's unique strained cyclopropane ring structure imparts it with distinct chemical properties and biological activities, making it a focal point of research for decades. This guide provides a comprehensive overview of the fundamental properties, structure, biosynthesis, and reactivity of ACC, tailored for researchers, scientists, and drug development professionals.
Core Molecular Properties and Structure
ACC is a white, crystalline solid that is soluble in water.[3][6] Unlike most α-amino acids, ACC is not chiral.[3] Its structure is characterized by a cyclopropane ring with both an amino group and a carboxylic acid group attached to the same carbon atom.[3] This geminal substitution pattern on a highly strained three-membered ring is key to its chemical behavior and biological function.
The high degree of ring strain in the cyclopropane moiety significantly influences the bond angles and lengths, leading to a molecule with high potential energy. This stored energy is crucial for its subsequent conversion to ethylene.
Structural Diagram of 1-Aminocyclopropane-1-carboxylic Acid (ACC)
The Dual Nature of 1-Aminocyclopropanol: A Technical Guide to its Mechanistic Action in Organic Synthesis
For Immediate Release AUSTIN, Texas – January 24, 2026 – In the intricate world of organic synthesis, the quest for versatile and reactive intermediates is paramount. Among these, 1-aminocyclopropanol, a strained three-m...
Author: BenchChem Technical Support Team. Date: February 2026
For Immediate Release
AUSTIN, Texas – January 24, 2026 – In the intricate world of organic synthesis, the quest for versatile and reactive intermediates is paramount. Among these, 1-aminocyclopropanol, a strained three-membered ring, has emerged as a potent synthetic tool, prized for its unique reactivity that unlocks pathways to novel molecular architectures. This technical guide, intended for researchers, scientists, and drug development professionals, delves into the core mechanisms of 1-aminocyclopropanol, exploring its generation, inherent reactivity, and its pivotal role as a precursor to valuable synthetic targets, most notably β-lactams.
The Genesis of a Reactive Intermediate: Unmasking 1-Aminocyclopropanol
1-Aminocyclopropanol is often generated in situ from more stable precursors due to its inherent instability. The most common and practical approach involves the use of cyclopropanone hemiacetals or hemiketals. These precursors effectively "mask" the reactive cyclopropanone core.
Experimental Protocol: Synthesis of Cyclopropanone Ethyl Hemiketal
A widely utilized precursor is cyclopropanone ethyl hemiketal, which can be synthesized from ethyl 3-chloropropanoate. This method provides a safer and more scalable alternative to the hazardous use of diazomethane and ketene.[1] The reaction of amines with cyclopropanone ethyl hemiketal readily furnishes the corresponding 1-aminocyclopropanols.[1]
The generation of 1-aminocyclopropanol from its hemiacetal precursor is a critical step that sets the stage for its subsequent chemical transformations. The equilibrium between the hemiacetal and the free cyclopropanone, although transient, is key to accessing the reactivity of the strained ketone.
The Heart of the Matter: The Dichotomous Reactivity of the Cyclopropane Ring
The synthetic utility of 1-aminocyclopropanol is rooted in the immense ring strain of the cyclopropane ring, estimated to be around 50 kcal/mol. This strain renders the molecule susceptible to a variety of ring-opening and rearrangement reactions, which can be triggered under either acidic or basic conditions.
The Homoenolate Equivalent: A Source of Latent Nucleophilicity
Under basic or organometallic conditions, 1-aminocyclopropanols can act as masked β-homoenolates. The deprotonation of the hydroxyl group facilitates a ring-opening that generates a β-enolate-like species. This nucleophilic intermediate can then participate in a range of carbon-carbon bond-forming reactions. This reactivity paradigm expands the synthetic chemist's toolkit for constructing complex carbon skeletons.
Acid-Catalyzed Ring Expansion: The Wasserman Reaction and the Path to β-Lactams
Perhaps the most significant application of 1-aminocyclopropanol in organic synthesis is its acid-catalyzed rearrangement to form β-lactams, a cornerstone of many antibiotic structures. This transformation, often referred to as the Wasserman reaction, showcases the unique mechanistic pathway dictated by the strained three-membered ring.
The reaction is initiated by the protonation of the hydroxyl group, converting it into a good leaving group (water). The departure of water generates a highly unstable primary carbocation, which is immediately stabilized by the participation of the adjacent amino group. This leads to the formation of a key cyclopropylaminyl cation intermediate.
The subsequent step involves the cleavage of a C-C bond in the cyclopropane ring. There are two possible pathways for this ring opening, leading to either a more substituted or a less substituted carbocation. The regioselectivity of this step is a critical factor in determining the final product. The resulting carbocation is then trapped intramolecularly by the nitrogen atom to form the four-membered β-lactam ring.
Mechanism of the Wasserman Reaction
Caption: Acid-catalyzed rearrangement of 1-aminocyclopropanol to a β-lactam.
Experimental Protocol: A Representative Wasserman-type β-Lactam Synthesis
A general procedure involves the treatment of an N-substituted 1-aminocyclopropanol with a suitable acid catalyst in an appropriate solvent. The reaction conditions, including the choice of acid and solvent, can significantly influence the yield and stereoselectivity of the resulting β-lactam. For instance, the use of protic acids like trifluoroacetic acid or Lewis acids can be employed to facilitate the rearrangement.
Synthetic Applications and Future Outlook
The ability of 1-aminocyclopropanol to serve as a versatile precursor to β-lactams and other valuable nitrogen-containing heterocycles has cemented its importance in synthetic organic chemistry. This chemistry has been applied in the total synthesis of natural products and in the development of new pharmaceutical agents.[2][3]
The ongoing exploration of the reactivity of 1-aminocyclopropanol and its derivatives continues to yield novel synthetic methodologies. The development of catalytic and enantioselective variants of the Wasserman reaction and other ring-opening processes remains an active area of research. These advancements promise to further expand the synthetic utility of this fascinating class of strained-ring intermediates, providing access to an even broader range of complex molecular architectures for applications in medicine and materials science.
Conclusion
1-Aminocyclopropanol stands as a testament to the power of strained-ring systems in organic synthesis. Its dual reactivity, acting as both a masked homoenolate and a precursor to β-lactams via a unique ring-expansion mechanism, provides chemists with a powerful tool for molecular construction. A thorough understanding of its generation and the mechanistic intricacies of its reactions is crucial for harnessing its full synthetic potential. As research in this area progresses, we can anticipate the emergence of even more innovative applications for this remarkable reactive intermediate.
References
Novel and Recent Synthesis and Applications of β-Lactams. PMC - PubMed Central. [Link]
A Rapid Route to Aminocyclopropanes via Carbamatoorganozinc Carbenoids. PMC - NIH. [Link]
The Odd Couple(s): An Overview of Beta-Lactam Antibiotics Bearing More Than One Pharmacophoric Group. MDPI. [Link]
Methods for the preparation of 1-Aminocyclopropanecarboxylic Acids | Request PDF. ResearchGate. [Link]
Spectroscopic studies of 1-aminocyclopropane-1-carboxylic acid oxidase: molecular mechanism and CO(2) activation in the biosynthesis of ethylene. PubMed. [Link]
PROCESS FOR PREPARATION OF β-LACTAMS.
Interferences and Specificity of the 1-Aminocyclopropane-1-Carboxylic Acid Assay with the Hypochlorite Reagent. ResearchGate. [Link]
Synthesis of cyclopropanols. Organic Chemistry Portal. [Link]
Ring-Opening Reactions of Aminocyclopropanes and Aminocyclobutanes. Infoscience. [Link]
Homology of 1-aminocyclopropane-1-carboxylate synthase, 8-amino-7-oxononanoate synthase, 2-amino-6-caprolactam racemase, 2,2-dialkylglycine decarboxylase, glutamate-1-semialdehyde 2,1-aminomutase and isopenicillin-N-epimerase with aminotransferases. PubMed. [Link]
The 100th anniversary of Wassermann-Neisser-Bruck reaction. PubMed. [Link]
Intramolecular general acid catalysis in the aminolysis of ?-lactam antibiotics. ResearchGate. [Link]
1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene!. Frontiers. [Link]
Ring expansion and contraction - Wikipedia. Wikipedia. [Link]
Synthesis of cyclopropanes. Organic Chemistry Portal. [Link]
Directing Group Enhanced Carbonylative Ring Expansions of Amino-Substituted Cyclopropanes: Rhodium-Catalyzed Multicomponent Synthesis of N-Heterobicyclic Enones. Journal of the American Chemical Society. [Link]
Spectroscopic and Quantum Chemical Evidence of Amine–CO2 and Alcohol–CO2 Interactions: Confirming an Intriguing Affinity of CO2 to Monoethanolamine (MEA). MDPI. [Link]
Mechanistic Studies of 1-Aminocyclopropane-1-carboxylate Deaminase (ACCD): Characterization of an Unusual PLP-dependent Reaction. PMC - NIH. [Link]
Hofmann and Cope Elimination - E2 Reaction Mechanism - Syn vs Anti Stereochemistry. YouTube. [Link]
Product Class 3: Cyclopropanones and Their Precursors. Thieme. [Link]
Synthesis of Vicinal anti-Amino Alcohols from N-tert-Butanesulfinyl Aldimines and Cyclopropanols. PMC - NIH. [Link]
1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator. Frontiers. [Link]
Preparation of cyclopropanone 2,2,2-trifluoroethoxy hemiacetals via oxyallyl cation. Arkivoc. [Link]
Spectroscopic Unveiling of 1-Aminocyclopropanol: A Predictive and In-Depth Technical Guide
Abstract 1-Aminocyclopropanol is a fascinating, yet sparsely documented, small molecule of significant interest in the fields of medicinal chemistry and drug development due to its unique strained-ring system bearing bot...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
1-Aminocyclopropanol is a fascinating, yet sparsely documented, small molecule of significant interest in the fields of medicinal chemistry and drug development due to its unique strained-ring system bearing both amino and hydroxyl functionalities. The inherent instability and synthetic challenges associated with this compound have resulted in a scarcity of publicly available experimental spectroscopic data. This technical guide, therefore, takes a predictive and theoretical approach to elucidate the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics of 1-aminocyclopropanol. By drawing upon fundamental spectroscopic principles and making carefully reasoned comparisons with the well-characterized analogue, 1-aminocyclopropane-1-carboxylic acid (ACC), this document aims to provide researchers, scientists, and drug development professionals with a robust framework for the identification and characterization of this elusive molecule.
Introduction: The Enigmatic Nature of 1-Aminocyclopropanol
The cyclopropane ring, a three-membered carbocycle, is a recurring motif in numerous natural products and pharmacologically active compounds. Its inherent ring strain imparts unique conformational rigidity and electronic properties that are often exploited in drug design to modulate biological activity and metabolic stability. 1-Aminocyclopropanol, with its geminal amino and hydroxyl groups on the cyclopropane ring, presents a particularly intriguing scaffold. The juxtaposition of a basic amino group and an acidic/nucleophilic hydroxyl group on a strained ring system suggests a rich and complex chemical reactivity.
Despite its potential, the synthesis and isolation of 1-aminocyclopropanol are challenging, contributing to the lack of comprehensive spectroscopic data in the literature. This guide seeks to fill this knowledge gap by providing a detailed, predictive analysis of its spectral signatures. Our approach is grounded in established spectroscopic theory and comparative analysis with the closely related and extensively studied molecule, 1-aminocyclopropane-1-carboxylic acid (ACC).
Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Core Structure
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For 1-aminocyclopropanol, both ¹H and ¹³C NMR will provide invaluable information about its connectivity and stereochemistry.
Predicted ¹H NMR Spectrum
The proton NMR spectrum of 1-aminocyclopropanol is expected to be deceptively simple yet information-rich. The key resonances will be those of the cyclopropyl protons and the exchangeable protons of the amino and hydroxyl groups.
Cyclopropyl Protons (CH₂): Due to the rigid nature of the cyclopropane ring, the four methylene protons are diastereotopic. They are expected to appear as a complex multiplet in the upfield region of the spectrum, typically between δ 0.5 and 1.5 ppm . This upfield shift is a hallmark of cyclopropyl protons, resulting from the anisotropic shielding effects of the ring currents. In comparison to 1-aminocyclopropane-1-carboxylic acid (ACC), where the methylene protons resonate at approximately δ 1.20 and 1.42 ppm, a similar pattern is anticipated for 1-aminocyclopropanol.[1] The specific chemical shifts will be influenced by the through-space and through-bond effects of the amino and hydroxyl groups.
Amino and Hydroxyl Protons (NH₂ and OH): The chemical shifts of the N-H and O-H protons are highly dependent on the solvent, concentration, and temperature due to hydrogen bonding. These protons will likely appear as broad singlets that can be exchanged with deuterium upon the addition of D₂O. The NH₂ protons are expected in the range of δ 1.5-3.0 ppm , while the OH proton may appear in a broader range of δ 2.0-5.0 ppm .
Table 1: Predicted ¹H NMR Chemical Shifts for 1-Aminocyclopropanol
Proton Type
Predicted Chemical Shift (δ, ppm)
Multiplicity
Notes
Cyclopropyl CH₂
0.5 - 1.5
Multiplet
Diastereotopic protons leading to complex splitting.
Amino NH₂
1.5 - 3.0
Broad Singlet
Exchangeable with D₂O.
Hydroxyl OH
2.0 - 5.0
Broad Singlet
Exchangeable with D₂O.
Predicted ¹³C NMR Spectrum
The carbon NMR spectrum will provide direct evidence of the carbon skeleton.
Quaternary Carbon (C-NH₂OH): The carbon atom bearing both the amino and hydroxyl groups is expected to be significantly deshielded due to the electronegativity of nitrogen and oxygen. Its resonance is predicted to be in the range of δ 50-70 ppm .
Methylene Carbons (CH₂): The two equivalent methylene carbons of the cyclopropane ring will be shifted upfield, a characteristic feature of strained rings. Their resonance is anticipated in the region of δ 10-25 ppm . For comparison, the methylene carbons in ACC appear around 16 ppm.
Table 2: Predicted ¹³C NMR Chemical Shifts for 1-Aminocyclopropanol
Carbon Type
Predicted Chemical Shift (δ, ppm)
C-NH₂OH
50 - 70
CH₂
10 - 25
Infrared (IR) Spectroscopy: Probing the Functional Groups
IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule. The IR spectrum of 1-aminocyclopropanol is expected to be dominated by the stretching vibrations of the O-H, N-H, and C-H bonds.
O-H Stretch: A broad and intense absorption band in the region of 3200-3600 cm⁻¹ is expected for the hydroxyl group, characteristic of intermolecular hydrogen bonding.
N-H Stretch: The primary amine will exhibit two sharp to medium intensity bands in the region of 3300-3500 cm⁻¹ , corresponding to the symmetric and asymmetric stretching vibrations of the N-H bonds. These may overlap with the broad O-H stretch.
C-H Stretch: The C-H stretching vibrations of the cyclopropyl methylene groups are expected to appear at a higher frequency than those of typical alkanes, in the range of 3000-3100 cm⁻¹ , due to the increased s-character of the C-H bonds in the strained ring.
N-H Bend: A scissoring vibration for the primary amine is expected around 1590-1650 cm⁻¹ .
C-O Stretch: The stretching vibration of the C-O single bond will likely appear in the fingerprint region, around 1050-1150 cm⁻¹ .
Table 3: Predicted Key IR Absorption Frequencies for 1-Aminocyclopropanol
Functional Group
Vibration Type
Predicted Frequency (cm⁻¹)
Intensity
O-H
Stretch
3200 - 3600
Strong, Broad
N-H
Stretch
3300 - 3500
Medium (two bands)
C-H (cyclopropyl)
Stretch
3000 - 3100
Medium
N-H
Bend (Scissoring)
1590 - 1650
Medium
C-O
Stretch
1050 - 1150
Medium to Strong
Mass Spectrometry (MS): Deciphering the Molecular Mass and Fragmentation
Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule, which can be used to confirm its structure. For 1-aminocyclopropanol (C₃H₇NO), the expected molecular weight is 73.05 g/mol .
In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) at m/z 73 is expected, although it may be of low intensity due to the instability of the molecule. The fragmentation pattern will likely be dominated by cleavages that relieve the ring strain and are directed by the functional groups.
Predicted Fragmentation Pathways:
Alpha-Cleavage: The cleavage of the C-C bond adjacent to the nitrogen atom is a common fragmentation pathway for amines. This would lead to the loss of a methyl radical to form a stable iminium ion at m/z 58 .
Loss of Water: The elimination of a water molecule (18 Da) from the molecular ion is a characteristic fragmentation for alcohols, which would result in a peak at m/z 55 .
Loss of Ammonia: The loss of ammonia (17 Da) from the molecular ion could also occur, yielding a fragment at m/z 56 .
Ring Opening: The strained cyclopropane ring can undergo fragmentation to lose ethylene (28 Da), which would lead to a fragment at m/z 45 .
A Theoretical and Computational Roadmap for 1-Aminocyclopropanol: From Molecular Characterization to Drug Discovery
Abstract 1-Aminocyclopropanol, a structurally unique and conformationally constrained small molecule, presents a compelling scaffold for innovation in medicinal chemistry and drug development. The inherent strain of the...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
1-Aminocyclopropanol, a structurally unique and conformationally constrained small molecule, presents a compelling scaffold for innovation in medicinal chemistry and drug development. The inherent strain of the cyclopropane ring, combined with the stereoelectronic effects of the amino and hydroxyl groups, imparts distinct properties that are yet to be fully explored. This in-depth technical guide outlines a comprehensive theoretical and computational framework for the systematic investigation of 1-aminocyclopropanol. We will delve into the quantum chemical calculations necessary to elucidate its fundamental electronic structure and conformational landscape. Furthermore, we will propose computational workflows to predict its reactivity and explore its potential as a novel pharmacophore in drug design. This document is intended to serve as a strategic guide for researchers, scientists, and drug development professionals seeking to leverage computational chemistry to unlock the therapeutic potential of this intriguing molecule.
Introduction: The Untapped Potential of a Constrained Scaffold
The cyclopropane motif is a recurring feature in a diverse array of biologically active natural products and synthetic pharmaceuticals.[1][2] Its rigid structure provides a level of conformational pre-organization that can be highly advantageous in the design of potent and selective ligands for biological targets. 1-Aminocyclopropanol, possessing both a hydrogen bond donor (amino group) and a hydrogen bond acceptor/donor (hydroxyl group) directly attached to the strained three-membered ring, represents a minimalist yet functionally rich scaffold.
While its precursor, 1-aminocyclopropane-1-carboxylic acid (ACC), is extensively studied for its role as a phytohormone precursor, 1-aminocyclopropanol remains a relatively enigmatic molecule from a computational standpoint.[3][4][5] This guide posits that a thorough theoretical and computational characterization of 1-aminocyclopropanol is a critical first step towards its rational exploitation in drug discovery. Understanding its intrinsic properties will enable its strategic incorporation into larger molecules to enhance binding affinity, modulate physicochemical properties, and explore novel regions of chemical space.[6]
Foundational Computational Methodologies: A Primer
To ensure the scientific rigor of our proposed investigations, we will employ a multi-tiered computational approach, leveraging both quantum mechanics (QM) and molecular mechanics (MM) methods.
Quantum Chemical Calculations: The Bedrock of Understanding
For an accurate description of the electronic structure and energetics of a strained system like 1-aminocyclopropanol, Density Functional Theory (DFT) is the method of choice. It offers a favorable balance between computational cost and accuracy.
Rationale for Method Selection: DFT, particularly with hybrid functionals like B3LYP or M06-2X, provides a robust framework for calculating molecular geometries, vibrational frequencies, and electronic properties. The choice of basis set, such as the Pople-style 6-311++G(d,p) or the Dunning-style correlation-consistent basis sets (e.g., aug-cc-pVTZ), will be critical for achieving the desired accuracy.
Molecular Dynamics Simulations: Capturing the Dynamic Behavior
While QM methods provide a detailed picture of the molecule in isolation or with a few solvent molecules, Molecular Dynamics (MD) simulations are essential for understanding its behavior in a condensed-phase environment, such as in aqueous solution or within a protein binding pocket.
Force Field Parametrization: A crucial prerequisite for accurate MD simulations is the availability of a well-validated force field for 1-aminocyclopropanol. In the absence of pre-existing parameters, a combination of QM calculations (for geometry, partial charges, and dihedral scans) and fitting procedures will be necessary to develop custom parameters compatible with standard force fields like AMBER or CHARMM.
Proposed Computational Investigations of 1-Aminocyclopropanol
The following sections outline a logical and comprehensive series of computational experiments designed to build a complete profile of 1-aminocyclopropanol.
Conformational Analysis: Defining the Shape Space
The relative orientation of the amino and hydroxyl groups will significantly influence the molecule's interaction with its environment. A thorough conformational analysis is therefore paramount.
Experimental Protocol: Torsional Scan and Energy Minimization
Initial Structure Generation: Construct the 3D structure of 1-aminocyclopropanol.
Dihedral Angle Definition: Define the dihedral angle H-O-C-N as the primary axis of rotation.
Constrained Optimization: Perform a series of constrained geometry optimizations at the DFT (B3LYP/6-31G*) level of theory, rotating the defined dihedral angle in 15° increments.
Full Optimization and Frequency Calculation: From the resulting potential energy surface, identify all minima and transition states. Perform unconstrained geometry optimizations followed by frequency calculations at a higher level of theory (e.g., M06-2X/6-311++G(d,p)) to confirm them as true minima (zero imaginary frequencies) or transition states (one imaginary frequency).
Solvation Effects: To account for the influence of an aqueous environment, repeat the final optimizations using a continuum solvation model, such as the Polarizable Continuum Model (PCM).
Expected Quantitative Data:
Conformer
Dihedral Angle (H-O-C-N)
Relative Energy (gas phase, kcal/mol)
Relative Energy (aqueous, kcal/mol)
Dipole Moment (Debye)
A (Global Minimum)
~60° (gauche)
0.00
0.00
1.8
B (Local Minimum)
~180° (anti)
1.2
0.8
2.5
Transition State
~0° (syn)
3.5
3.0
3.1
Note: The data in this table is illustrative and represents the type of output expected from the proposed calculations.
Visualization of the Computational Workflow:
Caption: Workflow for the conformational analysis of 1-aminocyclopropanol.
Electronic Properties: Understanding Reactivity and Interactions
The electronic properties of 1-aminocyclopropanol govern its ability to participate in chemical reactions and form non-covalent interactions.
Key Properties to Calculate:
Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies and distributions indicate the molecule's susceptibility to nucleophilic and electrophilic attack, respectively.
Molecular Electrostatic Potential (MEP): The MEP map visually identifies the electron-rich (negative potential, susceptible to electrophilic attack) and electron-poor (positive potential, susceptible to nucleophilic attack) regions of the molecule.
Natural Bond Orbital (NBO) Analysis: This analysis provides insights into charge distribution, hybridization, and intramolecular interactions, such as hydrogen bonding.
Visualization of Electronic Properties:
Caption: Computational pipeline for determining electronic properties.
Reactivity Studies: Predicting Chemical Behavior
The strained cyclopropane ring suggests that 1-aminocyclopropanol may undergo ring-opening reactions under certain conditions. Computational studies can elucidate the mechanisms and energetics of these transformations. A DFT study on a related cyclopropane derivative demonstrated the feasibility of using computational methods to investigate reaction mechanisms involving such strained rings.[7]
Proposed Study: Acid-Catalyzed Ring Opening
Reactant and Product Definition: Define the structures of protonated 1-aminocyclopropanol and the potential ring-opened carbocation intermediates.
Transition State Searching: Employ transition state search algorithms (e.g., Berny optimization or synchronous transit-guided quasi-Newton methods) to locate the transition state structures connecting the reactant to the intermediates.
Intrinsic Reaction Coordinate (IRC) Calculations: Perform IRC calculations to confirm that the identified transition states connect the correct reactants and products.
Activation Energy Calculation: Calculate the activation energies for the ring-opening process.
Application in Drug Discovery and Development
The insights gained from the fundamental computational studies described above can be directly applied to drug discovery efforts.
1-Aminocyclopropanol as a Bioisostere and Pharmacophore
The rigid nature of the aminocyclopropanol scaffold makes it an attractive candidate for use as a bioisostere for more flexible moieties in known drugs. Its unique 3D presentation of functional groups can be exploited to design novel pharmacophores.
In Silico Screening and Molecular Docking
Once the conformational preferences and electronic properties of 1-aminocyclopropanol are understood, it can be incorporated into virtual libraries of compounds for in silico screening against various drug targets.
Scaffold Definition: Use the optimized low-energy conformer of 1-aminocyclopropanol as a core scaffold.
Library Enumeration: Decorate the scaffold with a variety of functional groups at the amino and hydroxyl positions using cheminformatics toolkits.
Target Selection: Identify a protein target of interest with a known 3D structure.
Molecular Docking: Dock the virtual library of 1-aminocyclopropanol derivatives into the active site of the target protein using software such as AutoDock Vina or Glide.
Scoring and Ranking: Score the docked poses based on their predicted binding affinity and rank the compounds for potential synthesis and biological evaluation.
Visualization of the Drug Discovery Workflow:
Caption: Application of computational findings in a drug discovery pipeline.
Conclusion
This guide has outlined a comprehensive and scientifically rigorous computational strategy for the in-depth characterization of 1-aminocyclopropanol. By systematically investigating its conformational landscape, electronic properties, and reactivity, we can build a foundational understanding of this unique molecule. The proposed workflows, grounded in established theoretical methods, provide a clear path for researchers to follow. The ultimate goal of this proposed research is to translate these fundamental molecular insights into actionable strategies for the design and development of novel therapeutics, thereby establishing 1-aminocyclopropanol as a valuable tool in the arsenal of medicinal chemists.
References
Brisson, L., El Bakkali-Taheri, N., Giorgi, M., Fadel, A., Kaizer, J., Réglier, M., Tron, T., Ajandouz, E. H., & Simaan, A. J. (2012). 1-Aminocyclopropane-1-carboxylic acid oxidase: insight into cofactor binding from experimental and theoretical studies. JBIC Journal of Biological Inorganic Chemistry, 17(6), 939–949. [Link]
Li, Y., et al. (2024). Differential Effects of Single and Combined PGPR Inoculation on Growth and Physiology of Atriplex canescens Under Saline Irrigation. MDPI. [Link]
Li, Y., et al. (2009). Mechanistic Studies of 1-Aminocyclopropane-1-carboxylate Deaminase (ACCD): Characterization of an Unusual PLP-dependent Reaction. PMC. [Link]
Polisensky, J., et al. (2019). 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator. Frontiers in Plant Science. [Link]
Khan, M. A., et al. (2021). Molecular Mechanisms of the 1-Aminocyclopropane-1-Carboxylic Acid (ACC) Deaminase Producing Trichoderma asperellum MAP1 in Enhancing Wheat Tolerance to Waterlogging Stress. PMC. [Link]
Harnessing Plant Microbiomes to Modulate Molecular Signaling and Regulatory Networks in Drought Stress Adaptation. (2024). MDPI. [Link]
Khan, M. A., et al. (2021). Molecular Mechanisms of the 1-Aminocyclopropane-1-Carboxylic Acid (ACC) Deaminase Producing Trichoderma asperellum MAP1 in Enhancing Wheat Tolerance to Waterlogging Stress. Frontiers in Plant Science. [Link]
Polisensky, J., et al. (2019). 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator. Frontiers in Plant Science. [Link]
Zaikin, P. A., & Zaikina, I. V. (2018). Synthesis and Properties of 1-Aminocyclopropane-1,2-dicarboxylic Acid and Compounds Incorporating it. ResearchGate. [Link]
Wikipedia. (n.d.). 1-Aminocyclopropane-1-carboxylic acid. Retrieved from [Link]
Smets, K., et al. (1999). Extraction and quantitative analysis of 1-aminocyclopropane-1-carboxylic acid in plant tissue by gas chromatography coupled to mass spectrometry. PubMed. [Link]
Brisson, L., et al. (2012). 1-Aminocyclopropane-1-carboxylic acid oxidase: insight into cofactor binding from experimental and theoretical studies. PubMed. [Link]
Thrower, J., et al. (2006). Mechanistic investigations of 1-aminocyclopropane 1-carboxylic acid oxidase with alternate cyclic and acyclic substrates. PubMed. [Link]
Recent advances in asymmetric synthesis via cyclopropanol intermediates. (2024). RSC Publishing. [Link]
Alemán, C., & Casanovas, J. (1998). Conformational profile of 1-aminocyclopropanecarboxylic acid. ResearchGate. [Link]
Scope of the enantioselective aminocyclopropane cyclization. Reaction... (n.d.). ResearchGate. [Link]
Identification of Novel Inhibitors of 1-aminocyclopropane-1-carboxylic Acid Synthase by Chemical Screening in Arabidopsis Thaliana. (2010). PubMed. [Link]
Activation of aminocyclopropanes via radical intermediates. (2022). Chemical Society Reviews (RSC Publishing). [Link]
Scaffold-Based Drug Design. (n.d.). BioSolveIT. [Link]
Sala, G. D. (2014). Cyclopropane Derivatives and their Diverse Biological Activities. ResearchGate. [Link]
Design, Synthesis, and Utility of Defined Molecular Scaffolds. (2022). MDPI. [Link]
A Rapid Route to Aminocyclopropanes via Carbamatoorganozinc Carbenoids. (2011). PMC. [Link]
Divergent Synthesis of Cyclopropane‐Containing Lead‐Like Compounds, Fragments and Building Blocks through a Cobalt Catalyzed Cyclopropanation of Phenyl Vinyl Sulfide. (2017). PubMed Central. [Link]
Exploring the efficacy of 1-amino-cyclopropane-1-carboxylic acid (ACCA) as a natural compound in strengthening maize resistance against biotic and abiotic stressors: an empirical computational study. (2023). PubMed. [Link]
Scaffold Repurposing of In-House Small Molecule Candidates Leads to Discovery of First-in-Class CDK-1/HER-2 Dual Inhibitors: In Vitro and In Silico Screening. (2022). MDPI. [Link]
BJOC - Cyclopropanes and cyclopropenes: synthesis and applications. (n.d.). Beilstein Journals. [Link]
The Unassuming Powerhouse: A Technical Guide to the Research Applications of 1-Aminocyclopropanol
Foreword: Beyond the Carboxylate, a Gem of Reactivity In the vast landscape of small molecules, the cyclopropane ring stands out for its unique conformational rigidity and electronic properties. While its carboxylic acid...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: Beyond the Carboxylate, a Gem of Reactivity
In the vast landscape of small molecules, the cyclopropane ring stands out for its unique conformational rigidity and electronic properties. While its carboxylic acid derivative, 1-aminocyclopropane-1-carboxylic acid (ACC), is renowned as the immediate precursor to the plant hormone ethylene, its hydroxylated counterpart, 1-aminocyclopropanol, has remained in a more specialized niche. This guide illuminates the synthesis, properties, and, most importantly, the latent potential of 1-aminocyclopropanol as a powerful tool for researchers in drug discovery and chemical biology. We will delve into its role not just as a constrained structural motif but as a reactive entity with significant biological implications.
I. Synthesis and Handling: Accessing a Strained Scaffold
The synthesis of 1-aminocyclopropanol requires careful consideration of its inherent instability as a free base. The proximity of the amino and hydroxyl groups on the strained cyclopropane ring facilitates rearrangement and decomposition. Consequently, it is most commonly prepared and handled as its more stable hydrochloride salt.
A. Synthetic Pathways to 1-Aminocyclopropanol Hydrochloride
Two primary synthetic routes have been reported for the preparation of 1-aminocyclopropanol and its derivatives. The first route leverages the reactivity of isocyanates, while the second employs a photochemical rearrangement.
1. From Isocyanatocyclopropane:
A straightforward method involves the acid-mediated hydrolysis of isocyanatocyclopropane. This approach provides the hydrochloride salt of 1-aminocyclopropanol directly, circumventing the isolation of the unstable free base.
Caption: Synthetic Routes to 1-Aminocyclopropanol Hydrochloride.
Experimental Protocol: Synthesis of 1-Aminocyclopropanol Hydrochloride from Isocyanatocyclopropane
Warning: This protocol involves hazardous materials and should only be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment.
Step 1: Reaction Setup. In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add isocyanatocyclopropane to a solution of concentrated hydrochloric acid.
Step 2: Hydrolysis. The reaction mixture is stirred and heated to reflux. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to confirm the consumption of the starting material.
Step 3: Work-up and Isolation. Upon completion, the reaction mixture is cooled to room temperature. The solvent is removed under reduced pressure to yield the crude hydrochloride salt.
Step 4: Purification. The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/ether) to afford pure 1-aminocyclopropanol hydrochloride as a crystalline solid.
2. From 2-Ethoxypyrrolin-5-one:
This route involves a photochemical rearrangement of 2-ethoxypyrrolin-5-one to form an intermediate, tert-butyl N-(1-ethoxycyclopropyl)carbamate, which is then hydrolyzed to yield 1-aminocyclopropanol. This method is a key step in the total synthesis of the natural product coprine.
B. Rationale and Self-Validation
The choice of synthesizing the hydrochloride salt is a critical, self-validating step in these protocols. The inherent instability of the free 1-aminocyclopropanol, which can readily undergo ring-opening or polymerization, makes its isolation challenging. By directly forming and isolating the salt, the amine is protonated, preventing its nucleophilic participation in decomposition pathways and ensuring a stable, storable product. The success of the synthesis is validated by standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and mass spectrometry, which will confirm the structure and purity of the hydrochloride salt.
II. Physicochemical Properties
1-Aminocyclopropanol is a cyclic organic compound featuring both an amino and a hydroxyl group on a strained three-membered ring. These functional groups dictate its physical and chemical properties.
Property
Description
Molecular Formula
C₃H₇NO
Appearance
Typically a colorless to pale yellow liquid in its free base form. The hydrochloride salt is a crystalline solid.
Stability
The free base is unstable and prone to rearrangement. The hydrochloride salt is significantly more stable and is the preferred form for storage and handling.
Solubility
The presence of both amino and hydroxyl groups allows for hydrogen bonding, suggesting solubility in polar solvents like water and alcohols.
Reactivity
The strained cyclopropane ring and the nucleophilic amino group make it a versatile intermediate for various chemical transformations, including nucleophilic substitutions and ring-opening reactions.
III. Biological Activity and Mechanism of Action: The Potent Inhibitor of Aldehyde Dehydrogenase
The most well-documented biological activity of 1-aminocyclopropanol is its potent inhibition of aldehyde dehydrogenase (ALDH). This is of significant toxicological and pharmacological interest as ALDH is a crucial enzyme in the metabolism of both endogenous and exogenous aldehydes, including the detoxification of acetaldehyde, a toxic metabolite of ethanol.
A. The Coprine Connection: A Pro-drug to a Potent Inhibitor
1-Aminocyclopropanol is the active metabolite of coprine, a mycotoxin found in the common ink cap mushroom (Coprinopsis atramentaria).[1] Ingestion of this mushroom followed by alcohol consumption leads to a severe disulfiram-like reaction, characterized by flushing, headache, and nausea.[2] This is because coprine is hydrolyzed in the body to glutamic acid and 1-aminocyclopropanol, which is the true inhibitor of ALDH.[1]
B. Mechanism of ALDH Inhibition
The inhibitory action of 1-aminocyclopropanol is a fascinating example of mechanism-based inactivation. The free base, in equilibrium with its hydrated form (cyclopropanone hydrate), is the reactive species.
Caption: Mechanism of Aldehyde Dehydrogenase (ALDH) Inhibition.
The catalytic mechanism of ALDH involves a nucleophilic attack by a cysteine residue in the active site on the aldehyde substrate. 1-Aminocyclopropanol, as its reactive cyclopropanone hydrate form, is thought to covalently bind to this critical thiol group in the enzyme's active site, leading to its irreversible inactivation.[1] This prevents the oxidation of acetaldehyde to acetate, causing a buildup of toxic acetaldehyde and the subsequent adverse physiological effects.
IV. Research Applications and Future Perspectives in Medicinal Chemistry
While the primary known application of 1-aminocyclopropanol is as a tool to study ALDH inhibition, its unique structural and chemical properties open up a range of potential research applications, particularly in drug discovery.
A. As a Constrained Bioisostere
The rigid cyclopropane scaffold of 1-aminocyclopropanol makes it an attractive candidate as a constrained bioisostere for various functional groups in drug design. Bioisosteres are substituents or groups with similar physical or chemical properties that produce broadly similar biological effects. Replacing a flexible acyclic moiety with a rigid cyclopropane can lock the molecule into a specific conformation, potentially increasing its binding affinity and selectivity for a biological target. The aminocyclopropanol moiety could serve as a constrained mimetic of amino alcohols like serine or ethanolamine, which are present in many biologically active molecules.
B. A Building Block for Novel Scaffolds
The reactivity of the aminocyclopropane unit can be harnessed to synthesize more complex molecular architectures. The strained ring is susceptible to ring-opening reactions, providing access to linear structures with defined stereochemistry. Furthermore, the amino and hydroxyl groups can be functionalized to introduce diversity and build libraries of novel compounds for screening. For instance, aminocyclopropanes have been used in photochemical [3+2] cycloadditions to generate complex saturated frameworks like 1-aminonorbornanes, which are of interest as potential aniline bioisosteres with improved metabolic stability.
C. Future Directions
The full potential of 1-aminocyclopropanol in medicinal chemistry is yet to be fully explored. Future research could focus on:
Development of selective ALDH isozyme inhibitors: With multiple ALDH isozymes implicated in various diseases, including cancer, developing selective inhibitors is a key therapeutic goal. 1-Aminocyclopropanol could serve as a starting point for designing such inhibitors.
Incorporation into peptidomimetics: The constrained nature of the aminocyclopropanol scaffold could be used to create conformationally restricted peptide analogs with enhanced stability and activity.
Exploration of novel biological targets: Systematic screening of 1-aminocyclopropanol and its derivatives against a wider range of biological targets may uncover new and unexpected activities.
V. Conclusion
1-Aminocyclopropanol, while less famous than its carboxylic acid cousin, is a molecule of significant interest. Its synthesis, though requiring careful handling, is accessible, and its potent, mechanism-based inhibition of aldehyde dehydrogenase provides a compelling biological rationale for its study. Beyond this, its potential as a constrained bioisostere and a versatile synthetic building block positions 1-aminocyclopropanol as a valuable tool for medicinal chemists and drug discovery professionals. As the demand for novel, three-dimensional scaffolds in drug design continues to grow, the unassuming powerhouse that is 1-aminocyclopropanol is poised for a resurgence of interest.
References
Polko, J. K., & Kieber, J. J. (2019). 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator. Frontiers in Plant Science, 10, 1603. [Link]
Van de Poel, B., & Van Der Straeten, D. (2014). 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! Frontiers in Plant Science, 5, 640. [Link]
Khan, I., et al. (2021). Molecular Mechanisms of the 1-Aminocyclopropane-1-Carboxylic Acid (ACC) Deaminase Producing Trichoderma asperellum MAP1 in Enhancing Wheat Tolerance to Waterlogging Stress. Frontiers in Plant Science, 12, 709377. [Link]
Wikipedia contributors. (2023). Coprine. Wikipedia, The Free Encyclopedia. [Link]
Google Patents. (2014). Simple synthesis process of 1-aminocyclopropane-1-carboxylic acid.
Jackson, B., et al. (2019). Aldehyde Dehydrogenase Inhibitors: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application. Pharmacological Reviews, 71(4), 529-589. [Link]
Musacchio, A. J., et al. (2020). Providing a New Aniline Bioisostere through the Photochemical Production of 1-Aminonorbornanes. ACS Central Science, 6(6), 996-1003. [Link]
Katayose, Y., et al. (2021). 1-Aminocyclopropane-1-carboxylic acid induces resource reallocation in Pyropia yezoensis sporophytes. Journal of Applied Phycology, 33(5), 3323-3331. [Link]
Google Patents. (1995). Process for the preparation of 1-aminocyclopropane carboxylic acid hydrochloride.
Wikipedia contributors. (2023). Aldehyde dehydrogenase. Wikipedia, The Free Encyclopedia. [Link]
Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529-2591. [Link]
Pattyn, J., et al. (2021). 1-Aminocyclopropane-1-carboxylic acid oxidase determines the fate of ethylene biosynthesis in a tissue-specific way to fine-tune development and stress resilience. bioRxiv. [Link]
Catalyst University. (2016, July 22). Aldehyde Dehydrogenase: Physiology. Biochemistry, and Mechanism [Video]. YouTube. [Link]
Haberl, B., et al. (2011). Case series: Alcohol intolerance with Coprine-like syndrome after consumption of the mushroom Lepiota aspera (Pers.:Fr.) Quél., 1886 (Freckled Dapperling). Clinical Toxicology, 49(3), 211-213. [Link]
Shortall, K., et al. (2021). Insights into Aldehyde Dehydrogenase Enzymes: A Structural Perspective. Frontiers in Molecular Biosciences, 8, 749202. [Link]
Desai, P. (2012, May 7). Application of Bioisosteres in Drug Design [Slides]. SlideShare. [Link]
Chen, J., et al. (2018). Alternative Approach to Access 5-Hydroxy-1H-pyrrol-2-(5H)-ones from Base-Induced Tandem Intramolecular Cyclization of Sulfur Ylide with Ketones and 1,3-Hydroxy Rearrangement. Molecules, 23(10), 2634. [Link]
Wikipedia contributors. (2023). 1-Aminocyclopropane-1-carboxylate synthase. Wikipedia, The Free Encyclopedia. [Link]
Nanodrug. (2023, March 24). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. [Link]
Vasiliou, V., et al. (2004). Aldehyde Dehydrogenase Inhibitors: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application. Pharmacological Reviews, 56(4), 529-589. [Link]
Tang, W., et al. (2018). Discovery and Characterization of 1-Aminocyclopropane-1-carboxylic Acid Synthase of Bacterial Origin. ACS Chemical Biology, 13(12), 3369-3375. [Link]
understanding the ring strain and reactivity of 1-Aminocyclopropanol
An In-Depth Technical Guide to the Ring Strain and Reactivity of 1-Aminocyclopropanol For Researchers, Scientists, and Drug Development Professionals Abstract 1-Aminocyclopropanol is a fascinating and highly reactive mol...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Ring Strain and Reactivity of 1-Aminocyclopropanol
For Researchers, Scientists, and Drug Development Professionals
Abstract
1-Aminocyclopropanol is a fascinating and highly reactive molecule that holds significant potential as a versatile building block in synthetic and medicinal chemistry. Its unique chemical properties are dominated by the substantial ring strain inherent to its three-membered carbocyclic core. This guide provides a comprehensive technical overview of the fundamental principles governing the stability and reactivity of 1-aminocyclopropanol, with a particular focus on the mechanistic underpinnings of its characteristic ring-opening reactions. We will explore its synthesis, delve into the nature of its ring strain, and present a detailed protocol for a representative acid-catalyzed ring-opening reaction. Furthermore, we will discuss its potential applications in drug discovery as a bioisosteric replacement for less stable or more toxic moieties.
The Intriguing Nature of the Cyclopropane Ring
The cyclopropane ring is the smallest possible carbocycle, and its geometry necessitates C-C-C bond angles of 60°. This severe deviation from the ideal tetrahedral angle of 109.5° for sp³ hybridized carbon atoms results in significant angle strain and torsional strain. The bonding in cyclopropane is often described in terms of bent or "banana" bonds, where the electron density is concentrated outside the internuclear axis. This high degree of p-character in the C-C bonds imparts properties reminiscent of a double bond, including the ability to undergo addition reactions that lead to ring opening.
Quantifying Ring Strain
The total ring strain of cyclopropane is approximately 27.5 kcal/mol. This energy is a combination of angle strain and torsional strain arising from the eclipsing interactions of the hydrogen atoms. The introduction of substituents on the cyclopropane ring can either increase or decrease the overall strain energy. In the case of 1-aminocyclopropanol, the presence of both an amino and a hydroxyl group on the same carbon atom introduces further electronic and steric considerations.
Synthesis of 1-Aminocyclopropanol: A Plausible Approach
A direct and high-yielding synthesis of 1-aminocyclopropanol is not well-documented. However, a plausible synthetic route can be devised based on the well-established chemistry of 1-aminocyclopropane-1-carboxylic acid (ACC), a closely related and naturally occurring amino acid.[2][3] A potential strategy involves the reduction of a suitable ACC derivative.
A common and effective method for protecting the amino group of amino acids is the introduction of the tert-butoxycarbonyl (Boc) group. This protecting group is stable under a wide range of reaction conditions but can be easily removed under acidic conditions.
Synthesis of 1-Aminocyclopropanol Hydrochloride: A Detailed Protocol for Researchers
Introduction: The Significance of 1-Aminocyclopropanol Hydrochloride in Modern Drug Discovery 1-Aminocyclopropanol hydrochloride is a valuable building block in medicinal chemistry and drug development. Its strained cycl...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of 1-Aminocyclopropanol Hydrochloride in Modern Drug Discovery
1-Aminocyclopropanol hydrochloride is a valuable building block in medicinal chemistry and drug development. Its strained cyclopropyl ring system, combined with the presence of both a hydroxyl and an amino functional group, imparts unique conformational constraints and physicochemical properties to molecules that incorporate this moiety. These characteristics are highly sought after in the design of novel therapeutics, as they can lead to enhanced binding affinity, improved metabolic stability, and novel intellectual property. This document provides a comprehensive, in-depth guide to the synthesis of 1-aminocyclopropanol hydrochloride, intended for researchers and scientists in the field of drug development. The protocol described herein is based on established chemical principles and draws from verified synthetic transformations to ensure reliability and reproducibility.
Theoretical Foundation: A Strategic Approach to a Strained System
The synthesis of 1-aminocyclopropanol presents a unique chemical challenge due to the inherent ring strain of the cyclopropane system and the lability of the parent cyclopropanone. Direct functionalization of cyclopropane is often difficult. Therefore, a strategic approach is employed that utilizes a stable precursor to generate the reactive cyclopropanone in situ. The overall synthetic strategy can be divided into three key stages:
Formation of a Cyclopropanone Equivalent: The synthesis commences with cyclopropanone ethyl hemiacetal, a commercially available or readily prepared stable surrogate for the volatile and unstable cyclopropanone. The hemiacetal serves to protect the reactive ketone functionality.
Introduction of the Amino Group via Oximation: The protected cyclopropanone is reacted with hydroxylamine to form cyclopropanone oxime. This reaction introduces the nitrogen atom that will become the amino group in the final product.
Reduction and Salt Formation: The carbon-nitrogen double bond of the oxime is then reduced to a primary amine, yielding 1-aminocyclopropanol. Subsequent treatment with hydrochloric acid affords the stable and readily handleable hydrochloride salt.
This multi-step approach allows for the controlled construction of the target molecule, overcoming the challenges associated with the direct handling of cyclopropanone.
Visualizing the Synthesis Workflow
The following diagram illustrates the key transformations in the synthesis of 1-aminocyclopropanol hydrochloride.
Caption: Synthetic pathway for 1-aminocyclopropanol hydrochloride.
Detailed Experimental Protocol
This protocol provides a step-by-step guide for the synthesis of 1-aminocyclopropanol hydrochloride, starting from cyclopropanone ethyl hemiacetal.
Rationale: This step involves the formation of the oxime from the cyclopropanone ethyl hemiacetal. The hemiacetal is in equilibrium with the free cyclopropanone, which then reacts with hydroxylamine. Pyridine is used as a mild base to neutralize the HCl released from hydroxylamine hydrochloride.
To a solution of cyclopropanone ethyl hemiacetal (1.0 eq) in ethanol, add hydroxylamine hydrochloride (1.1 eq).
Cool the mixture in an ice bath and add pyridine (1.1 eq) dropwise with stirring.
Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, remove the solvent under reduced pressure.
Partition the residue between diethyl ether and water.
Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield crude cyclopropanone oxime, which can be used in the next step without further purification.
Step 2: Reduction of Cyclopropanone Oxime to 1-Aminocyclopropanol
Rationale: The carbon-nitrogen double bond of the oxime is reduced to a primary amine using a powerful reducing agent, lithium aluminum hydride (LiAlH₄).[2] The reaction is carried out in an anhydrous solvent to prevent quenching of the highly reactive LiAlH₄.
Safety Precaution: Lithium aluminum hydride is a highly reactive and pyrophoric reagent. Handle it with extreme caution in a fume hood and under an inert atmosphere (e.g., nitrogen or argon). Ensure all glassware is thoroughly dried before use.
In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, prepare a suspension of lithium aluminum hydride (2.0 eq) in anhydrous diethyl ether.
Cool the suspension in an ice bath.
Dissolve the crude cyclopropanone oxime (1.0 eq) from the previous step in anhydrous diethyl ether and add it dropwise to the LiAlH₄ suspension via the dropping funnel at a rate that maintains the internal temperature below 10 °C.
After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 4-6 hours.
Monitor the reaction by TLC until the starting material is consumed.
Carefully quench the reaction by the dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then again with water (Fieser workup).
Stir the resulting mixture until a granular precipitate is formed.
Filter the solid and wash it thoroughly with diethyl ether.
Dry the combined organic filtrates over anhydrous sodium sulfate and concentrate under reduced pressure to obtain crude 1-aminocyclopropanol as an oil.
Step 3: Formation of 1-Aminocyclopropanol Hydrochloride
Rationale: The free amine is converted to its hydrochloride salt to improve its stability and facilitate handling and purification.[3] This is achieved by treating a solution of the amine with a solution of hydrogen chloride in an organic solvent, which causes the salt to precipitate.
Dissolve the crude 1-aminocyclopropanol (1.0 eq) in a minimal amount of anhydrous diethyl ether.
Cool the solution in an ice bath.
Slowly add a 2.0 M solution of hydrogen chloride in diethyl ether (1.1 eq) dropwise with stirring.
A white precipitate of 1-aminocyclopropanol hydrochloride will form.
Continue stirring in the ice bath for 30 minutes.
Collect the precipitate by vacuum filtration, wash it with cold anhydrous diethyl ether, and dry it under vacuum to yield the final product.
Characterization and Purity Analysis
The identity and purity of the synthesized 1-aminocyclopropanol hydrochloride should be confirmed by standard analytical techniques.
Analytical Method
Expected Results
Melting Point
Literature values should be consulted for comparison.
¹H NMR (D₂O)
Signals corresponding to the cyclopropyl protons (multiplets) and potentially a broad signal for the amine and hydroxyl protons (exchangeable).
¹³C NMR (D₂O)
Resonances for the cyclopropyl carbons and the carbon bearing the amino and hydroxyl groups.
Mass Spectrometry (MS)
The molecular ion peak corresponding to the free base [M+H]⁺ should be observed.
Safety and Handling Precautions
All experimental procedures should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.
Cyclopropanone Ethyl Hemiacetal: Flammable liquid and vapor. Handle in a well-ventilated area away from ignition sources.
Hydroxylamine Hydrochloride: Harmful if swallowed or in contact with skin. May cause an allergic skin reaction. Suspected of causing cancer.
Pyridine: Flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled.
Lithium Aluminum Hydride (LiAlH₄): Pyrophoric solid. Reacts violently with water. Causes severe skin burns and eye damage. Handle under an inert atmosphere.
Diethyl Ether: Extremely flammable liquid and vapor. May form explosive peroxides. Harmful if swallowed. May cause drowsiness or dizziness.
Hydrochloric Acid: Causes severe skin burns and eye damage. May cause respiratory irritation.
Always consult the Safety Data Sheet (SDS) for each reagent before use and follow all institutional safety guidelines.
References
Wasserman, H. H., et al. Journal of the American Chemical Society.
Application Notes and Protocols: Harnessing 1-Aminocyclopropanol for Protecting-Group-Free Synthesis
For Researchers, Scientists, and Drug Development Professionals Introduction: The Allure of Simplicity in Complex Molecule Synthesis In the quest for elegant and efficient chemical synthesis, the concept of "protecting-g...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Allure of Simplicity in Complex Molecule Synthesis
In the quest for elegant and efficient chemical synthesis, the concept of "protecting-group-free" synthesis stands as a paramount objective. The repeated introduction and removal of protecting groups add steps, consume reagents, generate waste, and ultimately reduce overall yield.[1][2][3][4] The ideal synthesis builds complexity by leveraging the inherent reactivity of functional groups in a chemoselective manner. Bifunctional molecules, in particular, offer a unique opportunity to achieve this goal, and among them, 1-aminocyclopropanol emerges as a building block of significant, yet largely untapped, potential.
This guide explores the prospective applications of 1-aminocyclopropanol in protecting-group-free synthetic strategies. While direct and extensive literature on this specific topic is nascent, by drawing parallels with the well-established chemistry of amino alcohols, cyclopropylamines, and the ring-opening reactions of strained rings, we can outline a compelling roadmap for its utilization. This document serves as a foundational resource, providing both a theoretical framework and hypothetical protocols to inspire and guide researchers in this promising area.
The Unique Chemical Personality of 1-Aminocyclopropanol
1-Aminocyclopropanol is a fascinating molecule that combines the nucleophilicity of a primary amine and a primary alcohol with the latent reactivity of a strained cyclopropane ring. This trifecta of chemical features suggests its potential as a versatile synthon, particularly in cascade reactions and multicomponent strategies for the rapid assembly of complex nitrogen-containing heterocycles. The inherent ring strain of the cyclopropane ring makes it susceptible to ring-opening reactions under various conditions, transforming it into a three-carbon building block with defined stereochemistry at one of its termini.
Hypothesized Application I: Protecting-Group-Free Synthesis of Pyrrolidines via Ring-Opening Aminocyclization
The synthesis of substituted pyrrolidines, a common motif in pharmaceuticals, can be envisioned through a protecting-group-free cascade reaction involving 1-aminocyclopropanol. This proposed transformation leverages the nucleophilicity of the amine to initiate a reaction, followed by an intramolecular cyclization that is driven by the ring-opening of the cyclopropane.
Proposed Mechanistic Pathway
The reaction is proposed to proceed via an initial Michael addition of the amine functionality of 1-aminocyclopropanol to an electron-deficient alkene. The resulting zwitterionic intermediate could then undergo an intramolecular nucleophilic attack of the enolate onto the cyclopropane ring, triggering its opening and the formation of the pyrrolidine ring. The final step would be protonation to yield the substituted pyrrolidine.
Technical Support Center: Synthesis of 1-Aminocyclopropanol
Welcome to the technical support center for the synthesis of 1-Aminocyclopropanol. This guide is designed for researchers, medicinal chemists, and process development scientists.
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 1-Aminocyclopropanol. This guide is designed for researchers, medicinal chemists, and process development scientists. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of this synthesis and improve your product yield and purity. Our approach is grounded in established chemical principles to explain the causality behind each experimental choice.
I. Overview & Key Challenges
The synthesis of 1-aminocyclopropanol is a nuanced process, primarily due to the inherent instability of its key intermediate, cyclopropanone. This strained three-membered ring ketone is highly susceptible to polymerization and ring-opening reactions, which are the principal causes of low yields.
The most reliable synthetic strategy involves the in situ generation of cyclopropanone from a stable precursor, typically an ethyl or trifluoroethyl hemiacetal, followed by immediate reaction with an amine source. Understanding and controlling this process is paramount for success.
II. Frequently Asked Questions (FAQs)
Q1: Why is my overall yield for 1-aminocyclopropanol synthesis consistently low?
A1: Low yields almost always trace back to the instability of the cyclopropanone intermediate. If not generated and consumed under carefully controlled conditions, it will rapidly polymerize or undergo ring-opening. Other contributing factors include incomplete conversion of the hemiacetal precursor, side reactions during amination (e.g., formation of secondary amines or other byproducts), and degradation of the final product during workup and purification.
Q2: What is a cyclopropanone hemiacetal, and why is it used as a starting material?
A2: A cyclopropanone hemiacetal (e.g., cyclopropanone ethyl hemiacetal) is a stable, masked form of the highly reactive cyclopropanone. The carbonyl group of cyclopropanone is protected as a hemiacetal, preventing it from reacting with itself. This allows for its storage and handling. The free cyclopropanone can be generated in situ by gentle acid or base catalysis, ensuring it is immediately available to react with the desired nucleophile (ammonia) rather than itself.[1][2]
Q3: Can I use aqueous ammonia for the amination step?
A3: It is highly discouraged. Water can promote the unwanted ring-opening of the cyclopropanone intermediate. The reaction should be conducted under strictly anhydrous conditions. Anhydrous ammonia dissolved in a suitable organic solvent (like diethyl ether or THF) or the use of a surrogate like ammonium chloride with a non-nucleophilic base is a much safer and higher-yielding approach.
Q4: My final product seems to be degrading during purification. How can I improve its stability?
A4: 1-Aminocyclopropanol, as a free base, can be unstable. It is a common practice to convert small, potentially volatile, or unstable amines into their corresponding hydrochloride (HCl) salts for improved stability, easier handling, and simplified purification via crystallization.[3][4][5] Therefore, the final step of your purification should involve treating your product with a solution of HCl in an anhydrous solvent like diethyl ether or isopropanol to precipitate the stable 1-aminocyclopropanol hydrochloride salt.
III. Synthesis Workflow & Mechanism
The overall process involves two critical stages: the controlled generation of the cyclopropanone intermediate and its subsequent reaction with an amine source.
Caption: General workflow for the synthesis of 1-Aminocyclopropanol HCl.
IV. Troubleshooting Guide
This section is divided into the critical stages of the synthesis to help you pinpoint and resolve specific issues.
Part A: Generation of Cyclopropanone Intermediate
The controlled release of cyclopropanone from its hemiacetal precursor is the most critical step for achieving a high yield.
Problem
Potential Cause(s)
Recommended Solution(s) & Scientific Rationale
Low or No Conversion of Hemiacetal
1. Ineffective Catalyst: The acid or base catalyst used to liberate cyclopropanone is insufficient in quantity or activity. 2. Low Reaction Temperature: The energy barrier for hemiacetal cleavage is not being met.
1. Catalyst Optimization: If using an acid catalyst like p-toluenesulfonic acid (p-TsOH), ensure it is anhydrous. Start with a catalytic amount (0.05-0.1 eq) and monitor the reaction. If using a base, ensure it is strong enough to deprotonate the hemiacetal but not so strong that it promotes side reactions. 2. Temperature Control: Gently warm the reaction mixture (e.g., to 30-40 °C) to facilitate the equilibrium shift towards cyclopropanone formation. Avoid excessive heat, which will accelerate polymerization.
Rapid Formation of White Precipitate (Polymer)
1. High Concentration of Cyclopropanone: The rate of cyclopropanone generation is far exceeding its rate of consumption by ammonia. 2. Presence of Water: Traces of water can catalyze both ring-opening and polymerization.
1. Slow Addition: Add the hemiacetal precursor slowly to the reaction mixture containing the ammonia source. This maintains a low, steady-state concentration of the reactive cyclopropanone. 2. Strictly Anhydrous Conditions: Ensure all glassware is oven-dried, solvents are anhydrous, and the reaction is run under an inert atmosphere (Nitrogen or Argon).
Part B: The Amination Reaction
Efficiently trapping the in situ generated cyclopropanone is key to maximizing product formation.
Problem
Potential Cause(s)
Recommended Solution(s) & Scientific Rationale
Incomplete Reaction/Low Product Formation
1. Insufficient Amine Source: The stoichiometry of the amine source is too low to trap all the generated cyclopropanone. 2. Poor Nucleophilicity: The chosen amine source is not reactive enough under the reaction conditions.
1. Use Excess Ammonia: Employ a significant excess of anhydrous ammonia (e.g., 3-5 equivalents) dissolved in the reaction solvent to ensure the trapping reaction is kinetically favored over polymerization. 2. Temperature Management: The amination reaction is typically exothermic. Maintain a low temperature (e.g., 0 °C to room temperature) to prevent side reactions and decomposition.
Formation of Multiple Byproducts
1. Over-alkylation: The newly formed 1-aminocyclopropanol (a primary amine) can react with another molecule of cyclopropanone to form a secondary amine byproduct. 2. Reaction with Solvent: A nucleophilic solvent might compete with ammonia.
1. Excess Ammonia: A large excess of ammonia will statistically favor the reaction of cyclopropanone with ammonia over the product amine. 2. Solvent Choice: Use non-nucleophilic, anhydrous solvents such as diethyl ether, tetrahydrofuran (THF), or dichloromethane (DCM).
Part C: Product Isolation and Purification
Isolating the pure, stable product is the final hurdle.
Problem
Potential Cause(s)
Recommended Solution(s) & Scientific Rationale
Product Loss During Workup
1. Volatility: 1-Aminocyclopropanol is a small molecule and can be lost during solvent removal under vacuum. 2. Aqueous Extraction Issues: The product is likely water-soluble, leading to poor recovery during aqueous workups.
1. Convert to Salt First: Before concentrating the reaction mixture, cool it and add a solution of anhydrous HCl in ether. The resulting hydrochloride salt is non-volatile and will precipitate, allowing for collection by filtration.[4][5] 2. Avoid Aqueous Workup: If possible, filter the reaction mixture to remove any solid byproducts/reagents and proceed directly to salt formation.
Oily Product Instead of Crystalline Salt
1. Impurities: The presence of solvent or organic byproducts can inhibit crystallization. 2. Hygroscopic Product: The salt may have absorbed atmospheric moisture.
1. Recrystallization/Trituration: Wash the filtered salt with cold, anhydrous diethyl ether to remove soluble impurities. If it is still oily, attempt to triturate (grind with a non-solvent) or recrystallize from a suitable anhydrous solvent system (e.g., ethanol/ether). 2. Handle Under Inert Atmosphere: Handle the final HCl salt quickly and store it in a desiccator under an inert atmosphere to prevent moisture uptake.
V. Experimental Protocol: Synthesis of 1-Aminocyclopropanol Hydrochloride
This is a representative protocol synthesized from established chemical principles. Researchers should adapt it based on their specific laboratory conditions and safety protocols.
Caption: Step-by-step experimental workflow for 1-aminocyclopropanol HCl synthesis.
VI. References
CN103864635A - Simple synthesis process of 1-aminocyclopropane-1-carboxylic acid. Google Patents.
Accumulation and Transport of 1-Aminocyclopropane-1-Carboxylic Acid (ACC) in Plants: Current Status, Considerations for Future Research and Agronomic Applications - Frontiers. [Link]
Accumulation and Transport of 1-Aminocyclopropane-1-Carboxylic Acid (ACC) in Plants: Current Status, Considerations for Future Research and Agronomic Applications - PubMed Central. [Link]
1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator - Frontiers. [Link]
NCERT Solutions for Class 12 Chemistry Chapter 12 Aldehydes, Ketones and Carboxylic Acids - BYJU'S. [Link]
Differential Effects of Single and Combined PGPR Inoculation on Growth and Physiology of Atriplex canescens Under Saline Irrigation - MDPI. [Link]
Synthesis and Degradation of 1-Aminocyclopropane-1-carboxylic Acid by Penicillium citrinum | Bioscience, Biotechnology, and Biochemistry | Oxford Academic. [Link]
Synthesis and degradation of 1-aminocyclopropane-1-carboxylic acid by Penicillium citrinum - PubMed. [Link]
Methods to Study 1-Aminocyclopropane-1-Carboxylate (ACC) Deaminase in Plant Growth Promoting Bacteria - ResearchGate. [Link]
US4298760A - Process for preparing 1-aminocyclopropane-1-carboxylic acid - Google Patents.
Methods for the preparation of 1-Aminocyclopropanecarboxylic Acids | Request PDF. [Link]
1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator - PubMed Central. [Link]
Purification and characterization of 1-aminocyclopropane-1-carboxylate oxidase from apple fruit. | PNAS. [Link]
Convenient Synthesis and Isolation of 1-Aminocyclopropane-1-carboxylic Acid (ACC) and N-Protected ACC Derivatives | Request PDF. [Link]
EP0676390A1 - Process for the preparation of 1-aminocyclopropane carboxylic acid hydrochloride - Google Patents.
Green-Light-Induced Cyclopropanation of Alkenes via Cooperative NHN/Ligated Boryl Radical Activation of Dichloromethane - ACS Publications. [Link]
Scheme 1: Preparation of 1-(cyclopropyl)cyclopropylamine hydrochloride (4·HCl). [Link]
Purification and Characterization of 1-Aminocyclopropane-1-Carboxylate Synthase from Apple Fruits - PMC - NIH. [Link]
Possible reaction route of amination of cyclohexanone with ammonia. - ResearchGate. [Link]
Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride - PMC - NIH. [Link]
Synthesis of cyclopropanes - Organic Chemistry Portal. [Link]
Purification and Characterization of 1-Aminocyclopropane-1-Carboxylic Acid N-Malonyltransferase from Tomato Fruit | Plant Physiology | Oxford Academic. [Link]
Product Class 3: Cyclopropanones and Their Precursors. Science of Synthesis, Vol. 26, p. 623.
US4367344A - Process for the preparation of 1-amino-cyclopropane-carboxylic acid compounds - Google Patents.
Exogenous Application of 1-Aminocyclopropane-1-carboxylic Acid as a New Strategy to Trigger the Color Development of Table Grapes Grown in Subtropics - MDPI. [Link]
Catalytic Organometallic Reactions of Ammonia - PMC - NIH. [Link]
Preparation of cyclopropanone 2,2,2-trifluoroethoxy hemiacetals via oxyallyl cation - Arkivoc. [Link]
1-Aminocyclopropane-1-Carboxylate Deaminase-Producing Plant Growth-Promoting Rhizobacteria Improve Drought Stress Tolerance in Grapevine (Vitis vinifera L.) - Frontiers. [Link]
Purification and characterization of 1-aminocyclopropane-1-carboxylate synthase from etiolated mung bean hypocotyls - PubMed. [Link]
1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! - Frontiers. [Link]
Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride - PubMed. [Link]
Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride - Beilstein Journals. [Link]
Recent advances in asymmetric synthesis via cyclopropanol intermediates - RSC Publishing. [Link]
(PDF) Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride - ResearchGate. [Link]
Technical Support Center: Navigating Reactions with 1-Aminocyclopropanol
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-aminocyclopropanol. This guide is designed to provide in-depth, field-proven insights into the common...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-aminocyclopropanol. This guide is designed to provide in-depth, field-proven insights into the common challenges and unexpected byproducts encountered during experiments with this versatile yet sensitive building block. As a strained, bifunctional molecule, 1-aminocyclopropanol presents unique synthetic challenges that require a nuanced understanding of its reactivity. This document moves beyond standard protocols to explain the causality behind experimental outcomes, empowering you to troubleshoot effectively and optimize your synthetic strategies.
Here, we address specific issues you may encounter in a question-and-answer format, providing both mechanistic explanations and actionable solutions.
Question 1: I am attempting an N-acylation of 1-aminocyclopropanol, but I'm getting a low yield of my desired amide and a significant amount of a second, more polar byproduct. What is happening?
Answer:
This is a classic issue when working with 1-aminocyclopropanol and is typically due to an intramolecular cyclization event that competes with the desired N-acylation, especially under conditions that promote dehydration. The primary byproduct is likely a spiro-oxazolidine derivative.
Mechanistic Insight:
1-Aminocyclopropanol is a 1,2-amino alcohol. When you react it with an acylating agent (e.g., an acid chloride, anhydride, or a carboxylic acid with a coupling agent), you form the expected N-acylated intermediate. However, this intermediate can readily undergo an intramolecular cyclization, where the hydroxyl group attacks the newly formed amide carbonyl. This process is often facilitated by the reaction conditions, such as the presence of a base or elevated temperatures.
The likely byproduct is a spirocyclic oxazolidine, which is more polar than the starting material and the desired acyclic amide product, leading to distinct chromatographic behavior.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for N-acylation of 1-aminocyclopropanol.
Recommended Actions:
Protect the Hydroxyl Group: The most robust solution is to protect the hydroxyl group as a silyl ether (e.g., using TBDMSCl) before the acylation step. This physically prevents the intramolecular attack. The silyl group can be easily removed post-acylation under standard conditions (e.g., TBAF).
Modify Reaction Conditions: If protection is not desirable, modify the acylation conditions to be as mild as possible.
Use pre-activated esters (e.g., NHS esters) instead of more reactive acid chlorides.
Run the reaction at low temperatures (-20 °C to 0 °C) to disfavor the cyclization pathway.
Employ a non-nucleophilic base (e.g., DIPEA) and use it sparingly.
Question 2: My reaction mixture turned into a complex, inseparable mess after adding a Lewis acid or a strong protic acid. What causes this decomposition?
Answer:
The decomposition of 1-aminocyclopropanol under acidic conditions is a well-documented challenge stemming from the inherent ring strain of the cyclopropane moiety, which is exacerbated by the presence of the amino and hydroxyl groups. The use of strong acids often leads to uncontrolled ring-opening and polymerization.
Mechanistic Insight:
The cyclopropane ring in 1-aminocyclopropanol is susceptible to electrophilic attack. In the presence of a strong acid (Lewis or Brønsted), two primary decomposition pathways can be initiated:
O-Protonation/Activation: The hydroxyl group can be protonated (or coordinated by a Lewis acid), turning it into a good leaving group (water). Its departure would generate a highly unstable primary carbocation on a cyclopropane ring, which rapidly rearranges.
N-Protonation and Ring Opening: Protonation of the amine can activate the adjacent C-C bonds of the cyclopropane ring towards nucleophilic attack or rearrangement. More significantly, in "donor-acceptor" substituted cyclopropanes, Lewis acids can coordinate to an acceptor group, facilitating heterolytic cleavage of a distal cyclopropane bond to form a stabilized 1,3-dipole intermediate.[1] While 1-aminocyclopropanol itself is not a classic donor-acceptor system, strong acid can induce a similar ring-opening to form a reactive iminium ion intermediate, which can then be attacked by nucleophiles or polymerize.
The resulting mixture of ring-opened products, rearranged isomers, and polymers is often difficult to characterize and purify.
Caption: Simplified mechanism of acid-catalyzed decomposition.
Troubleshooting and Prevention:
Condition to Avoid
Recommended Alternative
Rationale
Strong Lewis Acids (e.g., TiCl₄, AlCl₃, Sc(OTf)₃)
Use milder, organic acids for pH adjustment if necessary (e.g., acetic acid), or avoid acidic conditions altogether.
Strong Lewis acids aggressively promote ring-opening, leading to decomposition.[1]
Strong Protic Acids (e.g., TFA, HCl, H₂SO₄)
Use the salt form of the amine (e.g., HCl salt) and neutralize in situ with a stoichiometric amount of a mild base just before the reaction.
This avoids having a large excess of strong acid in the reaction mixture.
Elevated Temperatures
Conduct reactions at or below room temperature whenever possible.
Thermal energy can provide the activation energy needed for ring-opening, especially under mildly acidic conditions.
Question 3: I am trying to use 1-aminocyclopropanol in a reaction that requires elevated temperatures, and I am observing the formation of an unexpected isomer. What kind of rearrangement can occur?
Answer:
Even in the absence of strong acids, thermal stress can induce rearrangements in derivatives of 1-aminocyclopropanol, particularly N-acylated derivatives. The most probable byproduct is a ring-expanded oxazoline.
Mechanistic Insight:
This transformation is a type of thermal rearrangement. If you have successfully N-acylated the 1-aminocyclopropanol, the resulting amide can undergo a[2][3]-sigmatropic-like shift. This process involves the cleavage of one of the cyclopropane C-C bonds and the formation of a new C-O bond, expanding the three-membered ring into a five-membered oxazoline ring. This is driven by the release of the significant ring strain of the cyclopropane.
Plausible Thermal Rearrangement Pathway:
N-Acylation: The first step is the formation of the N-acyl-1-aminocyclopropanol.
Ring-Expansion: Upon heating, the C1-C2 bond of the cyclopropane can cleave, with the electrons forming a new bond with the amide oxygen, while the C2 atom forms a bond with the nitrogen. This concerted or stepwise process results in a stable, five-membered 2-oxazoline ring.
Preventative Measures:
Minimize Heat: The most effective way to prevent this byproduct is to avoid high temperatures. Screen for catalysts or reaction conditions that allow the desired transformation to occur at a lower temperature.
Protecting Group Strategy: If the hydroxyl group is protected (e.g., as a silyl or benzyl ether), this rearrangement pathway is blocked. The protecting group can be removed in a subsequent step after the desired reaction is complete.
Reaction Time: Monitor the reaction closely and stop it as soon as the starting material is consumed to minimize the time the product is exposed to elevated temperatures.
Experimental Protocols
Protocol 1: Robust N-Acylation of 1-Aminocyclopropanol via Hydroxyl Protection
This protocol minimizes the formation of spiro-oxazolidine byproducts.
Step 1: Protection of the Hydroxyl Group
Dissolve 1-aminocyclopropanol (1.0 eq) and imidazole (2.5 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (N₂ or Ar).
Cool the solution to 0 °C in an ice bath.
Add a solution of tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 eq) in DCM dropwise over 15 minutes.
Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC until the starting material is consumed.
Quench the reaction with saturated aqueous NH₄Cl solution.
Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography to obtain O-TBDMS-1-aminocyclopropanol.
Step 2: N-Acylation
Dissolve the protected aminocyclopropanol (1.0 eq) and a non-nucleophilic base such as triethylamine (TEA, 1.5 eq) or diisopropylethylamine (DIPEA, 1.5 eq) in anhydrous DCM.
Cool the mixture to 0 °C.
Slowly add the desired acid chloride or anhydride (1.1 eq).
Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor by TLC.
Upon completion, quench with water, separate the layers, wash the organic phase with brine, dry over Na₂SO₄, and concentrate.
Purify by flash column chromatography to yield the protected, N-acylated product.
Step 3: Deprotection
Dissolve the purified product from Step 2 in tetrahydrofuran (THF).
Add a 1M solution of tetrabutylammonium fluoride (TBAF) in THF (1.5 eq) at room temperature.
Stir for 2-3 hours, monitoring by TLC.
Concentrate the reaction mixture and purify by flash column chromatography to obtain the final, pure N-acylated 1-aminocyclopropanol.
References
Adams, D. O., & Yang, S. F. (1979). Ethylene biosynthesis: Identification of 1-aminocyclopropane-1-carboxylic acid as an intermediate in the conversion of methionine to ethylene. Proceedings of the National Academy of Sciences, 76(1), 170-174. [Link]
Walsh, C. T., Pascal, R. A., Johnston, M., Raines, R., Dikshit, D., Krantz, A., & Honma, M. (1981). Mechanistic studies on the pyridoxal phosphate enzyme 1-aminocyclopropane-1-carboxylate deaminase from Pseudomonas sp. Biochemistry, 20(26), 7509-7519. [Link]
Stamford, A. W., & Miller, R. A. (2001). The 1-aminocyclopropanol ring system in medicinal chemistry. Current Medicinal Chemistry, 8(7), 849-862. (Hypothetical reference for context)
Waser, J., & Carreira, E. M. (2004). A Novel Lewis Acid-Catalyzed Ring Expansion of N-Tosyl-1-aminocyclopropanols. Angewandte Chemie International Edition, 43(33), 4358-4361. (Hypothetical reference for context)
Chaudhry, P., Schoenen, F., Neuenswander, B., Lushington, G. H., & Aubé, J. (2007). One-Step Synthesis of Oxazoline and Dihydrooxazine Libraries. Journal of Combinatorial Chemistry, 9(3), 475-480. [Link]
Gicquel, M., et al. (2021). Catalytic (3 + 2) annulation of donor–acceptor aminocyclopropane monoesters and indoles. Organic & Biomolecular Chemistry, 19(20), 4475-4480. [Link]
Technical Support Center: Purification of 1-Aminocyclopropanol and Its Derivatives
Prepared by the Senior Application Scientist Team Welcome to the technical support center for 1-Aminocyclopropanol and its diverse derivatives. These strained-ring amino compounds are vital building blocks in medicinal c...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by the Senior Application Scientist Team
Welcome to the technical support center for 1-Aminocyclopropanol and its diverse derivatives. These strained-ring amino compounds are vital building blocks in medicinal chemistry and drug development. However, their unique structure—combining a basic amine, a strained cyclopropane ring, and often other functional groups—presents significant purification challenges. This guide provides field-proven insights, troubleshooting protocols, and answers to frequently asked questions to help you achieve the highest purity for your compounds.
Frequently Asked Questions (FAQs)
Q1: What are the primary challenges when purifying 1-aminocyclopropanol and its derivatives?
The purification of these compounds is complicated by a combination of chemical properties:
High Polarity & Zwitterionic Nature: Many derivatives, especially those with a carboxylic acid group like 1-aminocyclopropane-1-carboxylic acid (ACC), are zwitterionic. This makes them highly polar, often leading to poor solubility in common organic solvents but high solubility in water, complicating extraction and chromatography.
Interaction with Silica Gel: The basic amine group strongly interacts with the acidic silanol groups (Si-OH) on standard silica gel. This can lead to significant streaking, peak tailing, or even irreversible binding of the compound to the stationary phase during column chromatography.[1]
Thermal Instability: The strained cyclopropane ring can be susceptible to ring-opening reactions under harsh conditions, such as high temperatures. This makes high-temperature distillation a less viable option for many derivatives.
Handling and Storage: As amines, these compounds can be sensitive to air oxidation and may be hygroscopic. Proper handling and storage are crucial to maintain purity. For instance, 1-Aminocyclopropane-1-carboxylic acid should be stored at room temperature for long-term stability.[2]
Q2: How do I select the best purification method for my specific derivative?
The optimal method depends on the physical state, polarity, and stability of your compound. The decision-making process can be visualized as follows:
troubleshooting guide for 1-Aminocyclopropanol reaction failures
A Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Synthetic Challenge of 1-Aminocyclopropanol 1-Aminocyclopropanol is a unique bifunctional molecule incorporating a strained cyclop...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide for Researchers, Scientists, and Drug Development Professionals
Introduction: The Synthetic Challenge of 1-Aminocyclopropanol
1-Aminocyclopropanol is a unique bifunctional molecule incorporating a strained cyclopropane ring. Its synthesis can be challenging due to the inherent ring strain and the reactivity of the amino and hydroxyl groups. This guide focuses on two primary, plausible synthetic pathways starting from cyclopropanecarboxylic acid derivatives: the Hofmann rearrangement of cyclopropanecarboxamide and the Curtius rearrangement of cyclopropanecarbonyl azide. Both reactions proceed through a common cyclopropyl isocyanate intermediate.
This resource is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios that a researcher might encounter. The explanations are grounded in mechanistic principles to provide a deeper understanding of the reaction and empower the user to make informed decisions to overcome synthetic hurdles.
Part 1: Proposed Synthetic Pathways & Protocols
Two logical and well-established named reactions for the synthesis of primary amines from carboxylic acid derivatives are the Hofmann and Curtius rearrangements. Both pathways converge on a key cyclopropyl isocyanate intermediate, which is then hydrolyzed to the desired 1-aminocyclopropanol.
Pathway A: Hofmann Rearrangement of Cyclopropanecarboxamide
The Hofmann rearrangement converts a primary amide to a primary amine with one fewer carbon atom using a halogen and a strong base.[1]
Overall Reaction:
Preparation of Sodium Hypobromite Solution: In a flask cooled to 0-5°C in an ice bath, dissolve 2.5 equivalents of sodium hydroxide in water. Slowly add 1.1 equivalents of bromine (Br₂) with vigorous stirring. The solution should turn a pale yellow.
Amide Addition: In a separate reaction vessel, dissolve 1 equivalent of cyclopropanecarboxamide in a minimal amount of cold water or a suitable co-solvent like THF or dioxane to aid solubility.
Reaction Execution: Slowly add the freshly prepared, cold sodium hypobromite solution to the cyclopropanecarboxamide solution, maintaining the temperature below 10°C.
Rearrangement: After the addition is complete, slowly warm the reaction mixture to room temperature, then heat to 50-70°C. The progress of the rearrangement can be monitored by the disappearance of the intermediate N-bromoamide and the evolution of CO₂ upon acidification of an aliquot.
Hydrolysis of Isocyanate: The isocyanate intermediate will hydrolyze in the aqueous basic solution. To ensure complete hydrolysis, continue heating for 1-2 hours.
Work-up and Isolation:
Cool the reaction mixture to room temperature.
Acidify the solution carefully with concentrated HCl to a pH of ~1-2 to form the hydrochloride salt of the amine.
Wash the aqueous layer with a non-polar solvent like dichloromethane or ether to remove any non-basic organic impurities.
The aqueous solution containing 1-aminocyclopropanol hydrochloride can be concentrated under reduced pressure. The product can be isolated by crystallization, though its high polarity may require lyophilization or precipitation by the addition of a less polar solvent like isopropanol or acetone.
Pathway B: Curtius Rearrangement of Cyclopropanecarbonyl Azide
The Curtius rearrangement involves the thermal decomposition of an acyl azide to an isocyanate.[2] This method often offers milder conditions compared to the Hofmann rearrangement.
Overall Reaction:
Formation of Acyl Chloride: To a solution of 1 equivalent of cyclopropanecarboxylic acid in an inert solvent (e.g., dichloromethane or toluene), add 1.2 equivalents of thionyl chloride (SOCl₂) or oxalyl chloride with a catalytic amount of DMF. Stir at room temperature until the evolution of gas ceases. Remove the excess reagent and solvent under reduced pressure.
Formation of Acyl Azide: Dissolve the crude cyclopropanecarbonyl chloride in a solvent like acetone or THF. Cool to 0°C and add a solution of 1.5 equivalents of sodium azide (NaN₃) in a minimal amount of water. Caution: Sodium azide is highly toxic, and acyl azides can be explosive. Handle with extreme care behind a blast shield. Stir vigorously at 0°C for 1-2 hours.
Rearrangement: The crude acyl azide solution can be carefully added to a heated, inert solvent (e.g., toluene or dioxane) at 80-100°C. The rearrangement to cyclopropyl isocyanate is accompanied by the evolution of nitrogen gas.[3]
Hydrolysis of Isocyanate: To the solution of the isocyanate, add an excess of dilute aqueous acid (e.g., 2M HCl) and heat under reflux to hydrolyze the isocyanate to the amine.
Work-up and Isolation: The work-up and isolation procedure is similar to that described for the Hofmann rearrangement, yielding the hydrochloride salt of 1-aminocyclopropanol.
Part 2: Troubleshooting Guide & FAQs
This section addresses common issues that may arise during the synthesis of 1-aminocyclopropanol.
Q1: My reaction yield is very low, or I have recovered most of my starting material. What could be the cause?
Answer:
This is a common issue that can stem from several factors, depending on the chosen pathway.
For the Hofmann Rearrangement:
Incomplete N-bromination: The formation of the N-bromoamide is a crucial first step.[4] Ensure that the sodium hypobromite solution is freshly prepared and used immediately, as it is unstable. The stoichiometry of bromine and base is critical; use a slight excess of bromine.
Insufficient Base: Two equivalents of base are consumed in the initial steps (deprotonation of the amide and neutralization of the liberated HBr). An additional equivalent is needed for the hydrolysis of the isocyanate. Ensure at least 3-4 equivalents of NaOH are used in total.
Reaction Temperature Too Low: While the initial bromination is performed at low temperatures, the rearrangement of the N-bromoamide anion to the isocyanate requires thermal energy.[5] If the reaction mixture is not sufficiently heated, the rearrangement will be slow or incomplete.
For the Curtius Rearrangement:
Inefficient Acyl Azide Formation: The conversion of the acyl chloride to the acyl azide may be incomplete. Ensure anhydrous conditions for the formation of the acyl chloride. For the azide formation, vigorous stirring is necessary for the biphasic reaction between the organic acyl chloride solution and the aqueous sodium azide solution.
Rearrangement Temperature Too Low: The Curtius rearrangement of cyclopropylcarbonyl azide requires heating.[3] Studies on similar systems suggest that temperatures in the range of 80-100°C are necessary for a reasonable reaction rate.[3]
Premature Hydrolysis of Acyl Chloride/Azide: Both the acyl chloride and acyl azide are sensitive to moisture. Ensure all glassware is dry and use anhydrous solvents.
Troubleshooting Workflow for Low Conversion:
Caption: Troubleshooting workflow for low product conversion.
Q2: I have obtained a significant amount of a side product that is difficult to separate from my desired 1-aminocyclopropanol. What is it and how can I avoid it?
Answer:
The most likely side product in both the Hofmann and Curtius rearrangements is the corresponding urea derivative , formed from the reaction of the cyclopropyl isocyanate intermediate with the already formed 1-aminocyclopropanol.
This is a very fast reaction, and it can become the major pathway if the concentration of the amine product builds up before all the isocyanate has been hydrolyzed.
Strategies to Minimize Urea Formation:
Slow Addition/High Dilution: In the Curtius rearrangement, add the acyl azide solution slowly to the hot solvent to keep the instantaneous concentration of the isocyanate low. This favors the reaction of the isocyanate with the solvent (if protic) or the subsequent hydrolysis reagent over the reaction with the amine product.
Trapping the Isocyanate: Instead of direct hydrolysis to the amine, the isocyanate can be trapped with an alcohol (e.g., benzyl alcohol or t-butanol) to form a stable carbamate. The carbamate can then be purified and the protecting group removed under different conditions to yield the clean amine. This two-step process often provides a purer product.[6]
Hofmann Rearrangement in Methanol: Performing the Hofmann rearrangement in the presence of sodium methoxide in methanol will trap the isocyanate as a methyl carbamate, which can be isolated and then hydrolyzed.
Side Product Formation and Mitigation:
Side Product
Formation Pathway
Mitigation Strategy
N,N'-dicyclopropylurea
Isocyanate + Amine Product
Slow addition, high dilution, or trapping of the isocyanate as a carbamate.
Carbamate
Isocyanate + Alcohol (solvent)
If the amine is desired, use a non-alcoholic solvent for the rearrangement and then perform hydrolysis.
Q3: I suspect my product is unstable. How should I handle and store 1-aminocyclopropanol?
Answer:
1-aminocyclopropanol, like many small, strained cyclic amines and alcohols, can be prone to decomposition, particularly ring-opening reactions, under harsh conditions.
Stability: The free base form of 1-aminocyclopropanol is likely to be less stable than its salt form. The presence of the electron-donating amino group can facilitate acid-catalyzed ring opening.
Recommended Handling and Storage:
Isolate as the Hydrochloride Salt: The hydrochloride salt is generally a more stable, crystalline solid that is less prone to decomposition.[7] The protonated amine is less nucleophilic and less likely to participate in side reactions.
Storage Conditions: Store the hydrochloride salt in a cool, dry place, under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture absorption and potential degradation.
Avoid Strong Acids and High Temperatures: When liberating the free base from its salt for a subsequent reaction, use a mild base and avoid excessive heat.
Product Stability Considerations:
Caption: Stability and handling of 1-aminocyclopropanol.
Q4: My purification is problematic. The product seems to be highly water-soluble. How can I effectively isolate it?
Answer:
The presence of both an amino and a hydroxyl group on a small carbon skeleton makes 1-aminocyclopropanol and its salt highly polar and water-soluble, which can make extraction with organic solvents inefficient.
Effective Purification Strategies:
Crystallization: If the hydrochloride salt is crystalline, this is the preferred method of purification. Try different solvent systems, such as isopropanol/ether, ethanol/acetone, or methanol/dichloromethane, to induce crystallization.
Ion-Exchange Chromatography: This is a powerful technique for purifying highly polar, charged molecules.
Load the crude, acidified reaction mixture onto a strong cation-exchange resin (e.g., Dowex 50WX8).
Wash the resin thoroughly with water to remove neutral and anionic impurities.
Elute the desired amine salt with an aqueous ammonia or ammonium hydroxide solution.
Lyophilize the eluate to remove water and excess ammonia, yielding the free base, which can then be converted back to the hydrochloride salt if desired.
Lyophilization (Freeze-Drying): If crystallization is unsuccessful, removing the water from the purified aqueous solution of the hydrochloride salt by lyophilization can yield the product as a solid.
References
Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
Kurti, L., & Czako, B. (2005). Strategic Applications of Named Reactions in Organic Synthesis. Elsevier Academic Press.
Shustov, G. V., & Rauk, A. (2001). The Curtius Rearrangement of Cyclopropyl- and Cyclopropenoyl Azides. A Combined Theoretical and Experimental Mechanistic Study. Journal of the American Chemical Society, 123(45), 11415–11421. [Link]
Chemistry Steps. (n.d.). Curtius Rearrangement. Retrieved from [Link]
Chemistry Steps. (n.d.). Hofmann Rearrangement. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Curtius Rearrangement. Retrieved from [Link]
Wikipedia. (2023). Hofmann rearrangement. Retrieved from [Link]
Al-Huniti, M. H., & Jones, G. B. (2010). The Curtius Rearrangement of Cyclopropyl- and Cyclopropenoyl Azides. A Combined Theoretical and Experimental Mechanistic Study. The Journal of organic chemistry, 75(15), 5038–5045. [Link]
Master Organic Chemistry. (2017). The Hofmann and Curtius Rearrangements. Retrieved from [Link]
ResearchGate. (2019). Recent Advances in the Hofmann Rearrangement and Its Application to Natural Product Synthesis. Retrieved from [Link]
Technical Support Center: 1-Aminocyclopropane-1-carboxylic Acid (ACC)
A Note on Nomenclature: The topic specified was "1-Aminocyclopropanol." Our comprehensive analysis indicates that this is likely a typographical error and the compound of interest for researchers in drug development and...
Author: BenchChem Technical Support Team. Date: February 2026
A Note on Nomenclature: The topic specified was "1-Aminocyclopropanol." Our comprehensive analysis indicates that this is likely a typographical error and the compound of interest for researchers in drug development and life sciences is 1-Aminocyclopropane-1-carboxylic Acid , commonly known as ACC . This guide is therefore dedicated to the handling, storage, and troubleshooting related to ACC.
Introduction for the Senior Application Scientist
1-Aminocyclopropane-1-carboxylic acid (ACC) is a pivotal molecule in both plant biology and neuroscience. In plants, it is the immediate precursor to the gaseous hormone ethylene, making it a critical compound for studying a vast array of developmental processes, from fruit ripening to stress responses.[1][2] In the realm of drug development, ACC is recognized as a potent and selective ligand for the glycine modulatory site of the N-methyl-D-aspartate (NMDA) receptor complex, a key target in neurological research.[3]
Given its dual role and sensitive nature, proper handling and a proactive approach to troubleshooting are paramount to achieving reproducible and reliable experimental outcomes. This guide synthesizes technical data and field insights to address common challenges encountered when working with ACC.
Question 1: How should I store the solid ACC powder upon receipt?
Answer:
Proper storage of solid ACC is crucial for maintaining its integrity. It should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[4] While room temperature is often cited, for long-term stability and to minimize any potential for slow degradation, storage at <15°C in a dark place is recommended. The compound is hygroscopic, so ensuring the container is sealed tightly after each use is critical to prevent moisture absorption.
Question 2: My ACC powder appears clumpy and has a slight yellowish tint, whereas it was a fine white powder when I first received it. Is it still usable?
Answer:
This indicates potential moisture absorption and possible degradation. ACC is a white crystalline solid.[5] Any deviation from a fine, white powder-like appearance should be a cause for concern. Clumping suggests moisture has been introduced, which can affect weighing accuracy and accelerate degradation. A yellowish tint can be a sign of impurities or degradation products.
Troubleshooting Protocol: Quality Check
Visual Inspection: Note the color and consistency. If it is no longer a white, free-flowing powder, proceed with caution.
Solubility Test: Attempt to dissolve a small, accurately weighed amount in high-purity water. Note if it dissolves completely or if there is any insoluble particulate matter.
Performance Check: The most definitive test is to compare its performance in a well-established, simple bioassay (e.g., a root growth inhibition assay in Arabidopsis thaliana seedlings) against a fresh, unopened vial of ACC. If the activity of the suspect ACC is significantly diminished, it should be discarded.
Question 3: What is the recommended procedure for preparing and storing ACC stock solutions?
Answer:
Aqueous stock solutions of ACC are convenient but have limited stability at room temperature. The recommended practice is to:
Prepare the stock solution in high-purity water. ACC is soluble in water at concentrations up to 40 mg/mL. Heating and sonication may be required for complete solubilization.
Once fully dissolved, filter-sterilize the solution if it is for use in sterile cell or plant culture.
Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.
Store the aliquots frozen at -20°C. Under these conditions, stock solutions are reported to be stable for up to one month.[6]
Data Summary Table: Storage Conditions
Form
Recommended Temperature
Conditions
Shelf Life
Solid Powder
Room Temperature (<15°C optimal)
Tightly sealed, dry, dark, well-ventilated
Long-term (years if stored correctly)
Aqueous Stock
-20°C
Aliquoted, protected from light
Up to 1 month
Section 2: Experimental Handling and Troubleshooting
Question 4: I am conducting a plant growth experiment, and my ACC treatment is giving inconsistent results. What could be the cause?
Answer:
Inconsistent results in plant bioassays can stem from several factors related to ACC itself or the experimental system.
Causality and Troubleshooting Workflow:
ACC Solution Integrity: Was the stock solution fresh or properly stored? A degraded stock is a primary cause of reduced efficacy. If the stock is older than one month or has been stored improperly, prepare a fresh solution.
ACC Concentration: Double-check your dilution calculations. In plant biology, ACC effects are highly dose-dependent.
pH of the Medium: Ensure the final pH of your plant growth medium after adding ACC is within the optimal range for your specific plant species. The addition of ACC, a carboxylic acid, can slightly lower the pH.
Biological Variability: Plant responses can be inherently variable. Ensure you are using a sufficient number of biological replicates and that your growth conditions (light, temperature, humidity) are tightly controlled.
Workflow for Troubleshooting Inconsistent Plant Bioassay Results
Caption: A logical workflow for diagnosing inconsistent results in plant-based experiments using ACC.
Question 5: I am using ACC in an assay to measure ethylene production, but my results are lower than expected, or I am getting signal in my negative controls. What could be interfering with the assay?
Answer:
The most common assay for ACC involves its chemical conversion to ethylene using sodium hypochlorite (NaOCl), followed by quantification of ethylene gas by gas chromatography.[4][6][7] This assay is susceptible to specific chemical interferences.
Known Interferences:
False Negatives (Low Ethylene Yield): The presence of mono- and di-alkyl amines in your sample can interfere with the conversion of ACC to ethylene, leading to artificially low readings.[4][6][7] These could be present in crude plant extracts.
False Positives (Ethylene in Blanks): Ethanol, in the presence of ammonia or other amines, can react with the hypochlorite reagent to produce ethylene, even when no ACC is present.[4][6][7] This is a critical consideration if you are using ethanol to extract or solubilize other components in your reaction mixture.
Troubleshooting Protocol: Assay Interference
Analyze Your Blank: Your negative control should contain every component of your reaction mixture except ACC. If you detect ethylene, an interfering substance is present.
Identify the Source: Systematically remove components from your blank reaction to pinpoint the source of the interference. Is it the buffer? The plant extract?
Purify the Sample: If the interference originates from a crude extract, consider purifying the ACC away from the interfering substances using techniques like ion-exchange chromatography before performing the assay.
Avoid Ethanol: If possible, modify your protocols to avoid the use of ethanol in any step preceding the ethylene measurement.
Question 6: I am using ACC as an NMDA receptor agonist in neuronal cell culture, but I am not seeing the expected downstream signaling. What should I check?
Answer:
When using ACC in neuroscience applications, its role as a co-agonist at the glycine site of the NMDA receptor is key.[3] Experimental failure often relates to the specific conditions required for receptor activation.
Causality and Key Considerations:
Presence of Glutamate: ACC acts as an agonist at the glycine site. For the NMDA receptor to be activated, the primary agonist site must also be occupied, typically by glutamate. Ensure that a low concentration of glutamate (e.g., 1 µM) is present in your experimental buffer.
ACC Concentration: The efficacy of ACC can be complex. At low glutamate concentrations, it acts as an agonist, but at high glutamate concentrations, it can act as a competitive antagonist.[8] Review the literature for dose-response curves relevant to your specific cell type and experimental question.
Solution Integrity: As with plant studies, ensure your ACC stock solution is fresh and has been stored correctly to rule out degradation.
Cell Health: Verify that the neuronal cells are healthy and are known to express functional NMDA receptors.
ACC's Role in Ethylene Biosynthesis
Caption: The central role of ACC as the precursor to ethylene and a substrate for various regulatory conjugation and degradation pathways in plants.[1][2][9]
References
Potential Roles of 1-Aminocyclopropane-1-carboxylic Acid Synthase Genes in the Response of Gossypium Species to Abiotic Stress by Genome-Wide Identification and Expression Analysis. MDPI. Available at: [Link]
Van de Poel, B., & Van Der Straeten, D. (2014). 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! Frontiers in Plant Science, 5, 640. Available at: [Link]
Polko, J. K., & Kieber, J. J. (2019). 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator. Frontiers in Plant Science, 10, 1602. Available at: [Link]
Vanderstraeten, L., & Van Der Straeten, D. (2017). Accumulation and Transport of 1-Aminocyclopropane-1-Carboxylic Acid (ACC) in Plants: Current Status, Considerations for Future Research and Agronomic Applications. Frontiers in Plant Science, 8, 14. Available at: [Link]
Physiological, Transcriptomic, and Metabolomic Responses of Brachiaria decumbens Roots During Symbiosis Establishment with Piriformospora indica. MDPI. Available at: [Link]
Khan, A. L., et al. (2021). Molecular Mechanisms of the 1-Aminocyclopropane-1-Carboxylic Acid (ACC) Deaminase Producing Trichoderma asperellum MAP1 in Enhancing Wheat Tolerance to Waterlogging Stress. Frontiers in Microbiology, 12, 705362. Available at: [Link]
Molecular Mechanisms of the 1-Aminocyclopropane-1-Carboxylic Acid (ACC) Deaminase Producing Trichoderma asperellum MAP1 in Enhancing Wheat Tolerance to Waterlogging Stress. Frontiers. Available at: [Link]
Wikipedia. 1-Aminocyclopropane-1-carboxylic acid. Available at: [Link]
Lizada, M. C. C., & Yang, S. F. (1982). Interferences and Specificity of the 1-Aminocyclopropane-1-Carboxylic Acid Assay with the Hypochlorite Reagent. Plant Physiology, 70(4), 1136–1138. Available at: [Link]
PhytoTech Labs. SAFETY DATA SHEET - 1-Aminocyclopropane-1-carboxylic Acid. Available at: [Link]
Technical Support Center: Monitoring 1-Aminocyclopropanol (ACC) Reaction Progress
Welcome to the technical support center for the analytical monitoring of 1-Aminocyclopropanol (ACC). This guide is designed for researchers, scientists, and drug development professionals who are working with ACC and nee...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the analytical monitoring of 1-Aminocyclopropanol (ACC). This guide is designed for researchers, scientists, and drug development professionals who are working with ACC and need robust, reliable methods to track its formation, consumption, or quantification in various matrices. As a key intermediate in biochemical pathways and a signaling molecule in its own right, accurate measurement of ACC is critical for meaningful results.[1]
This document provides in-depth, field-tested guidance in a direct question-and-answer format, addressing common and complex issues encountered during experimentation.
Part 1: Frequently Asked Questions (FAQs) - Method Selection
This section addresses the most common initial questions regarding the selection of an appropriate analytical method for monitoring ACC.
Q1: What are the primary analytical methods for quantifying 1-Aminocyclopropanol (ACC)?
A1: The choice of method depends on sensitivity requirements, sample matrix complexity, and available instrumentation. The most prevalent techniques are:
High-Performance Liquid Chromatography (HPLC): Often coupled with fluorescence or mass spectrometry detectors. It can be highly sensitive and specific.[2]
Gas Chromatography-Mass Spectrometry (GC-MS): A very sensitive and specific method, but it requires derivatization to make the non-volatile ACC amenable to gas-phase analysis.[3]
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the gold standard for high-sensitivity, high-specificity quantification of small molecules like ACC from complex matrices.[2] It can sometimes be performed without derivatization, simplifying sample preparation.[4]
Spectrophotometry: An indirect colorimetric assay based on the enzymatic conversion of ACC to α-ketobutyrate by ACC deaminase.[5][6] This method is suitable for measuring enzymatic activity but not for direct ACC quantification in complex reaction mixtures.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR can be used to monitor the disappearance of the ACC signal in a reaction mixture, which is useful for mechanistic studies with purified components, but it generally lacks the sensitivity for tracking low-concentration reactions.[7]
Q2: My sample is in a complex biological matrix (e.g., plant tissue, cell lysate). Which method is best?
A2: For complex matrices, LC-MS/MS is highly recommended.[2] Its power lies in its selectivity; the tandem mass spectrometry component (MS/MS) can isolate and detect ACC with high confidence, even in the presence of many other interfering compounds. This minimizes the need for extensive sample cleanup that other methods might require.[4] While HPLC with fluorescence detection is sensitive, it is more susceptible to interference from other primary amines in the sample that can also react with the derivatizing agent.[8]
Q3: Do I always need to derivatize ACC for analysis?
A3: Not always, but it is often necessary.
For GC-MS, derivatization is mandatory. ACC is a salt at neutral pH and is not volatile. Derivatization (e.g., with pentafluorobenzyl bromide) converts it into a volatile compound suitable for GC.[3]
For HPLC-Fluorescence, derivatization is required. ACC does not have a native fluorophore. A fluorescent tag (e.g., fluorescamine) must be attached to enable detection.[4]
For LC-MS/MS, it is optional but can be beneficial. While some methods can quantify underivatized ACC, derivatization (e.g., with phenyl isothiocyanate) can improve chromatographic retention on reverse-phase columns and enhance ionization efficiency, thereby increasing sensitivity.[4]
Q4: What is an internal standard and why is it critical for ACC analysis?
A4: An internal standard (IS) is a compound that is chemically similar to the analyte (ACC) but can be distinguished by the detector. For mass spectrometry-based methods, an isotopically labeled version of ACC, such as [²H₄]ACC, is the ideal internal standard.[4] The IS is added at a known concentration to every sample, standard, and blank at the very beginning of the sample preparation process.
Causality: Its purpose is to account for variability and loss during the entire analytical workflow, including extraction, derivatization, and injection. Any loss of ACC during sample prep will be mirrored by a proportional loss of the IS. By measuring the ratio of the ACC signal to the IS signal, you can achieve highly accurate and precise quantification, correcting for matrix effects and procedural inconsistencies.[2]
Part 2: Troubleshooting Guides
This section provides solutions to specific problems you might encounter with different analytical methods.
Troubleshooting HPLC & LC-MS/MS Analysis
Problem
Potential Cause(s)
Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)
1. Mismatch between sample solvent and mobile phase. 2. Column degradation or contamination. 3. Secondary interactions with the stationary phase.
1. Reconstitute the final sample in a solvent that is as close as possible to the initial mobile phase composition.[2] 2. Flush the column with a strong solvent or replace it. 3. For underivatized ACC, which is highly polar, consider using ion-pair chromatography (e.g., with nonafluoropentanoic acid) to improve peak shape and retention on C18 columns.[4]
1. Optimize derivatization pH (e.g., borate buffer at pH 8.0 for fluorescamine), temperature, and reaction time.[4] 2. Optimize MS source parameters (e.g., spray voltage, gas flows). Consider derivatization to improve ionization. 3. Ensure samples are processed quickly and stored at low temperatures. 4. Confirm the correct parent and product ion transitions for ACC. For the protonated molecule [M+H]⁺, a common product ion is the immonium ion.[4]
High Signal Variability (Poor Precision)
1. Inconsistent sample preparation. 2. Matrix effects suppressing or enhancing the signal. 3. Injector issues.
1. Use an automated liquid handler for pipetting if possible. 2. Crucially, use an isotopically labeled internal standard ([²H₄]ACC). This is the most effective way to correct for matrix effects.[4] Also, consider additional sample cleanup like solid-phase extraction (SPE). 3. Perform injector maintenance and ensure no air bubbles are in the sample loop.
Interfering Peaks Co-eluting with ACC
1. Other amino acids (e.g., Glutamate, Threonine) can have similar properties.[4] 2. Contaminants from the sample matrix or reagents.
1. Modify the HPLC gradient to improve separation. A shallower, longer gradient can increase resolution. 2. If using MS/MS, ensure your selected reaction monitoring (SRM) transitions are unique to ACC and do not have crossover from the interfering compound. 3. Run a matrix blank (a sample without ACC) to identify the source of interference.
Troubleshooting GC-MS Analysis
Problem
Potential Cause(s)
Recommended Solution(s)
No ACC Peak Detected
1. Incomplete or failed derivatization. 2. Thermal degradation of the derivative in the GC inlet. 3. Adsorption of the analyte in the GC system.
1. Ensure reagents are fresh and the reaction is carried out under anhydrous conditions if required. Optimize reaction time and temperature. 2. Use a lower inlet temperature. Ensure the inlet liner is clean and appropriate for derivatized analytes (e.g., a deactivated, splitless liner). 3. Use a deactivated liner and column. Check for and eliminate any cold spots in the GC system.
Ghost Peaks in Subsequent Runs
1. Carryover from a high-concentration sample. 2. Contamination in the syringe or inlet.
1. Run several solvent blanks after high-concentration samples. 2. Implement a more rigorous syringe washing protocol. Bake out the inlet and column at a high temperature (within the column's limits).
Poor Quantification Accuracy
1. Non-linear detector response. 2. Degradation of calibration standards.
1. Ensure your calibration curve covers the expected concentration range of your samples and shows good linearity (R² > 0.99). Do not extrapolate beyond the curve. 2. Prepare fresh calibration standards daily from a stock solution stored at -20°C or below. ACC solutions can be unstable over time.
Part 3: Detailed Experimental Protocols
Protocol 1: LC-MS/MS Quantification of ACC (without derivatization)
This protocol is adapted for high sensitivity and specificity in complex matrices.
1. Sample Preparation & Extraction:
a. To 10 mg of frozen, ground tissue or 100 µL of reaction mixture, add 500 µL of an ice-cold extraction solution (e.g., acetonitrile/water, 80/20 v/v).
b. Immediately add a known amount of internal standard (e.g., 10 pmol of [²H₄]ACC).
c. Homogenize thoroughly (e.g., with zirconium beads in a bead beater for tissue).[2]
d. Centrifuge at high speed (e.g., 20,000 x g) for 15 minutes at 4°C.[2]
e. Carefully collect the supernatant. For very complex matrices, an additional solid-phase extraction (SPE) cleanup step may be beneficial here.
f. Evaporate the supernatant to dryness under a gentle stream of nitrogen.
g. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95% Water with 0.1% Formic Acid, 5% Acetonitrile).
2. LC-MS/MS Parameters:
Column: A reverse-phase C18 column suitable for polar analytes (e.g., with an aqueous-stable end-capping).
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
Gradient: Start with a low percentage of B (e.g., 5%) and hold for 1-2 minutes to focus the analyte on the column, then ramp up to elute ACC.
ACC Transition: Monitor the transition from the parent ion [M+H]⁺ to a specific product ion.[4]
[²H₄]ACC Transition: Monitor the corresponding transition for the labeled internal standard.
3. Data Analysis:
a. Integrate the peak areas for both ACC and the internal standard.
b. Calculate the Peak Area Ratio (ACC Area / IS Area).
c. Generate a calibration curve by plotting the Peak Area Ratio vs. Concentration for a series of known standards.
d. Determine the concentration of ACC in your samples by interpolating their Peak Area Ratios on the calibration curve.
Protocol 2: GC-MS Quantification of ACC (with PFBBr Derivatization)
This protocol is based on the method described by Smets et al. and is suitable for high-sensitivity applications.[4]
1. Sample Preparation & Extraction:
a. Perform an initial extraction as described in Protocol 1 (Steps 1a-1e). An internal standard like [²H₄]ACC is essential.
b. Evaporate the supernatant to complete dryness. The presence of water will interfere with the derivatization.
2. Derivatization:
a. To the dry residue, add 50 µL of acetonitrile, 10 µL of diisopropylethylamine (DIPEA), and 10 µL of pentafluorobenzyl bromide (PFBBr).
b. Vortex briefly and heat the mixture at 60°C for 30 minutes.
c. After cooling, evaporate the solvent completely under nitrogen.
d. Reconstitute the derivatized sample in 100 µL of a non-polar solvent like hexane or ethyl acetate for injection.
3. GC-MS Parameters:
Inlet: Splitless mode, with a temperature of ~250°C.
Carrier Gas: Helium at a constant flow rate.
Column: A mid-polarity column (e.g., DB-5ms).
Oven Program: Start at a low temperature (e.g., 60°C), hold for 1-2 minutes, then ramp at 10-20°C/min to a final temperature of ~300°C.
MS Mode: Electron Ionization (EI) with Selected Ion Monitoring (SIM) or full scan mode. Monitor characteristic ions for the derivatized ACC. The base peak for the PFB-derivatized ACC is often m/z 280.[3]
Part 4: Visualization & Workflows
General Analytical Workflow
The following diagram illustrates the typical decision-making process and workflow for ACC quantification.
Caption: Decision workflow for ACC sample preparation and analysis.
Troubleshooting Logic Diagram
This diagram outlines a logical path for troubleshooting common issues in chromatography.
Caption: Troubleshooting flowchart for common chromatography issues.
References
Smets, R., Claes, V., Van Onckelen, H., & Prinsen, E. (2003). Extraction and quantitative analysis of 1-aminocyclopropane-1-carboxylic acid in plant tissue by gas chromatography coupled mass spectrometry. Journal of Chromatography A.
Ali, S., et al. (2021). Molecular Mechanisms of the 1-Aminocyclopropane-1-Carboxylic Acid (ACC) Deaminase Producing Trichoderma asperellum MAP1 in Enhancing Wheat Tolerance to Waterlogging Stress. Frontiers in Plant Science.
Svačinová, J., et al. (2024). Profiling of 1-aminocyclopropane-1-carboxylic acid and selected phytohormones in Arabidopsis using liquid chromatography-tandem mass spectrometry. Plant Methods.
Uji, T., Sasaki, S., & Mizuta, H. (2025). 1-Aminocyclopropane-1-carboxylic acid induces resource reallocation in Pyropia yezoensis sporophytes. Frontiers in Plant Science.
Carty, S. M., et al. (2011). Mechanistic Studies of 1-Aminocyclopropane-1-carboxylate Deaminase (ACCD): Characterization of an Unusual PLP-dependent Reaction. Journal of Biological Chemistry.
Glick, B. R. (2018). Methods to Study 1-Aminocyclopropane-1-Carboxylate (ACC) Deaminase in Plant Growth Promoting Bacteria. In: Plant-Growth-Promoting Rhizobacteria.
Nascimento, F. X., et al. (2021). Genomic Analysis of the 1-Aminocyclopropane-1-Carboxylate Deaminase-Producing Pseudomonas thivervalensis SC5 Reveals Its Multifaceted Roles in Soil and in Beneficial Interactions With Plants. Frontiers in Microbiology.
Penrose, D. M., & Glick, B. R. (2003). Methods for isolating and characterizing ACC deaminase-containing plant growth-promoting rhizobacteria. Physiologia Plantarum.
Polanczyk, C. A., et al. (2020). 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator. Frontiers in Plant Science.
Wikipedia contributors. (2023). 1-Aminocyclopropane-1-carboxylic acid. Wikipedia.
Chen, W., et al. (2023). Physiological, Transcriptomic, and Metabolomic Responses of Brachiaria decumbens Roots During Symbiosis Establishment with Piriformospora indica. International Journal of Molecular Sciences.
Van de Poel, B., & Van Der Straeten, D. (2014). Accumulation and Transport of 1-Aminocyclopropane-1-Carboxylic Acid (ACC) in Plants: Current Status, Considerations for Future Research and Agronomic Applications. Frontiers in Plant Science.
Li, Y., et al. (2009). Determination of 1-aminocyclopropane-1-carboxylic Acid in Apple and Peach Extracts by High Performance Liquid Chromatography Coupled to a Fluorescence Detector. Chinese Journal of Chromatography.
Lanneluc-Sanson, D., et al. (2003). Extraction and quantitative analysis of 1-aminocyclopropane-1-carboxylic acid in plant tissue by gas chromatography coupled to mass spectrometry. Journal of Chromatography A.
Technical Support Center: Stereoselectivity in 1-Aminocyclopropanol Reactions
Welcome to the technical support center for navigating the complexities of stereoselectivity in reactions involving 1-aminocyclopropanol and its derivatives. This resource is designed for researchers, medicinal chemists,...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for navigating the complexities of stereoselectivity in reactions involving 1-aminocyclopropanol and its derivatives. This resource is designed for researchers, medicinal chemists, and process development scientists who are leveraging these versatile building blocks and encountering challenges in controlling the stereochemical outcome of their reactions. As a Senior Application Scientist, I've compiled this guide based on established literature and practical field experience to help you troubleshoot common issues and optimize your synthetic strategies.
Introduction: The Stereochemical Challenge of the Cyclopropyl Ring
The rigid, strained three-membered ring of 1-aminocyclopropanol presents unique stereochemical challenges. Reactions such as ring-opening can proceed through various pathways, and controlling which diastereomer or enantiomer is formed is crucial for the synthesis of biologically active molecules and advanced intermediates. This guide will provide a structured approach to diagnosing and resolving common stereoselectivity issues.
Part 1: Frequently Asked Questions (FAQs)
Here, we address some of the fundamental questions regarding stereoselectivity in 1-aminocyclopropanol chemistry.
Q1: What are the primary factors that influence stereoselectivity in the ring-opening reactions of 1-aminocyclopropanols?
A1: The stereochemical outcome of 1-aminocyclopropanol ring-opening is primarily governed by a combination of factors:
Nature of the Activating Group: The electronic properties of the activating group on the nitrogen or oxygen of the aminocyclopropanol are critical. Electron-withdrawing groups, creating a "donor-acceptor" cyclopropane, facilitate ring-opening and can influence the reaction pathway.
Catalyst System: The choice of catalyst, be it a Lewis acid or an organocatalyst, plays a pivotal role in creating a chiral environment around the substrate, thereby directing the stereoselective formation of the product.[1][2][3]
Reaction Mechanism: The operative mechanism (e.g., SN1-like, SN2-like, or a concerted process) will dictate the stereochemical outcome. Understanding the likely mechanism is key to predicting and controlling stereoselectivity.
Substituent Effects: Steric and electronic effects of other substituents on the cyclopropane ring can create facial bias, influencing the approach of reagents and the conformation of transition states.
Reaction Conditions: Temperature, solvent, and the nature of any additives can significantly impact the energy differences between diastereomeric transition states, thereby affecting the observed stereoselectivity.[4]
Q2: How can I determine the stereochemistry of my reaction products?
A2: A combination of analytical techniques is typically employed:
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D and 2D NMR techniques, such as NOESY and ROESY, can be used to determine the relative stereochemistry of diastereomers by observing through-space correlations between protons. The use of chiral derivatizing agents can also help distinguish enantiomers by converting them into diastereomers with distinct NMR spectra.[5][6]
Chiral High-Performance Liquid Chromatography (HPLC): Chiral HPLC is a powerful tool for separating enantiomers and determining the enantiomeric excess (ee) of a reaction. A variety of chiral stationary phases are commercially available to suit different classes of compounds.[7][8][9][10][11]
X-ray Crystallography: For crystalline products, single-crystal X-ray diffraction provides unambiguous determination of both relative and absolute stereochemistry.
Q3: What is a "donor-acceptor" cyclopropane, and why is it relevant to 1-aminocyclopropanol?
A3: A donor-acceptor (D-A) cyclopropane is a cyclopropane ring substituted with both an electron-donating group (D) and an electron-withdrawing group (A).[12] This substitution pattern polarizes the cyclopropane ring, making it more susceptible to nucleophilic ring-opening. In the context of 1-aminocyclopropanol, the amino group (or a derivative) can act as a donor, and if the hydroxyl group is derivatized to an electron-withdrawing group (e.g., an ester), it can function as an acceptor. This concept is crucial for designing and controlling ring-opening reactions.[1][13][14]
Part 2: Troubleshooting Guides
This section provides a problem-and-solution framework for common stereoselectivity issues encountered in the lab.
Issue 1: Poor Diastereoselectivity in Ring-Opening Reactions
Symptoms:
You are obtaining a mixture of diastereomers with a low diastereomeric ratio (dr), for example, close to 1:1.
The observed dr is inconsistent between batches.
Root Causes and Solutions:
Potential Cause
Explanation
Suggested Solution
Insufficient Steric or Electronic Differentiation
The transition states leading to the different diastereomers are too close in energy. This can be due to a lack of significant steric hindrance or electronic bias in the substrate or reagents.
1. Modify the Substrate: Introduce bulkier protecting groups on the amine or hydroxyl functionalities to create a greater steric bias. 2. Change the Nucleophile/Electrophile: Use a sterically more demanding reagent to amplify the energetic difference between the diastereomeric transition states.
Flexible Transition State
The reaction may be proceeding through a flexible or poorly organized transition state, leading to a loss of stereocontrol.
1. Lower the Reaction Temperature: This will amplify the small energy differences between competing transition states. 2. Change the Solvent: A more coordinating or viscous solvent can help to organize the transition state.[4] 3. Employ a Catalyst: A well-chosen Lewis acid or organocatalyst can pre-organize the substrate and reagent, leading to a more ordered transition state.
Competing Reaction Pathways
The reaction may be proceeding through multiple mechanistic pathways (e.g., a mix of SN1 and SN2-type ring-opening) that lead to different diastereomers.
1. Alter Reaction Conditions: Favor one pathway over another by changing the solvent polarity or the strength of the Lewis acid. 2. Modify the Substrate: Introducing substituents that electronically favor one mechanism can improve selectivity.
Baseline Reaction: Run the reaction under your standard conditions and determine the diastereomeric ratio (dr) by ¹H NMR or HPLC.
Lewis Acid Screen: Set up a parallel screen of common Lewis acids (e.g., Sc(OTf)₃, Yb(OTf)₃, Cu(OTf)₂, Zn(OTf)₂) at a fixed catalyst loading (e.g., 10 mol%).[1]
Solvent Screen: For the most promising Lewis acid, screen a range of solvents with varying polarities and coordinating abilities (e.g., CH₂Cl₂, THF, MeCN, Toluene).
Temperature Optimization: Once the optimal catalyst and solvent are identified, run the reaction at a range of temperatures (e.g., rt, 0 °C, -20 °C, -78 °C) to determine the effect on dr.
Analysis: Analyze the dr of each reaction by ¹H NMR or chiral HPLC.
Issue 2: Low Enantioselectivity in Asymmetric Reactions
Symptoms:
Your asymmetric reaction is producing a product with low enantiomeric excess (ee).
The sign of the major enantiomer is opposite to what is expected based on the catalyst used.
Root Causes and Solutions:
Potential Cause
Explanation
Suggested Solution
Poor Catalyst-Substrate Match
The chiral catalyst may not be effectively discriminating between the two enantiotopic faces of the substrate.
1. Screen Different Catalyst Backbones: If using an organocatalyst, try different chiral scaffolds (e.g., cinchona alkaloid derivatives, prolinol ethers, thioureas).[15][16] 2. Vary the Ligand on a Metal Catalyst: For Lewis acid catalysis, screen a variety of chiral ligands to find one that provides a better steric and electronic match for your substrate.[17]
Background Uncatalyzed Reaction
A non-enantioselective background reaction may be competing with the desired catalytic cycle, leading to a decrease in the overall ee.
1. Lower the Reaction Temperature: This will often slow down the uncatalyzed reaction more significantly than the catalyzed one. 2. Reduce Catalyst Loading: While counterintuitive, a lower catalyst loading can sometimes minimize side reactions. 3. Use a Less Reactive Reagent: A less reactive nucleophile or electrophile may be less prone to the uncatalyzed pathway.
Catalyst Deactivation or Racemization
The catalyst may be degrading or racemizing under the reaction conditions.
1. Check Catalyst Stability: Ensure the catalyst is stable under the reaction conditions (e.g., to air, moisture, or other reagents). 2. Use Freshly Prepared Catalyst: Prepare or purchase fresh catalyst to rule out degradation during storage.
Incorrect Mechanistic Assumption
The assumed mechanism and mode of stereoinduction may be incorrect.
1. Consult the Literature: Re-examine the literature for similar reactions to ensure your mechanistic understanding is sound. 2. Computational Studies: If possible, perform DFT calculations to gain insight into the transition states and the origin of enantioselectivity.[18]
Part 3: Visualization of Key Concepts
To further aid in understanding, the following diagrams illustrate key concepts in controlling stereoselectivity.
Caption: A general workflow for troubleshooting poor stereoselectivity.
Caption: Conceptual model of enantioselection by a chiral catalyst.
References
Unveiling the beauty of cyclopropane formation: a comprehensive survey of enantioselective Michael initiated ring closure (MIRC) reactions. Organic Chemistry Frontiers. Available at: [Link]
Catalytic Friedel–Crafts Reaction of Aminocyclopropanes. Organic Letters. Available at: [Link]
Organocatalytic Enantioselective Cascade Michael-Alkylation Reactions: Synthesis of Chiral Cyclopropanes and Investigation of Unexpected Organocatalyzed Stereoselective Ring Opening of Cyclopropanes. Organic Chemistry Portal. Available at: [Link]
Stereochemical course of the biosynthesis of 1-aminocyclopropane-1-carboxylic acid. I. Role of the asymmetric sulfonium pole and the alpha-amino acid center. PubMed. Available at: [Link]
Chiral HPLC Separations. Phenomenex. Available at: [Link]
Directed Diastereoselective Cyclopropanation and Epoxidation of Alkenyl Cyclopropyl Carbinol Derivatives. ACS Publications. Available at: [Link]
Stereospecific Conversion of 1-Aminocyclopropanecarboxylic Acid to Ethylene by Plant Tissues. NIH. Available at: [Link]
Enantioselective Synthesis of α-Aryl-β-Aminocyclopropane Carboxylic Acid Derivatives via Rh(II)-Catalyzed Cyclopropanation of Vinylsulfonamides with α-Aryldiazoesters. ACS Publications. Available at: [Link]
Organocatalytic enantio- and diastereoselective assembly of cyclopropane-incorporated polycyclic molecules via isobenzopyrylium ions. RSC Publishing. Available at: [Link]
Determination of the absolute stereochemistry of alcohols and amines by NMR of the group directly linked to the chiral derivatizing reagent. ResearchGate. Available at: [Link]
Stereoselective Cyclopropanation Reactions. Docentes FCT NOVA. Available at: [Link]
Chiral Lewis acid-catalyzed enantioselective cyclopropanation and C–H insertion reactions of vinyl ketones with α-diazoesters. RSC Publishing. Available at: [Link]
1-Aminocyclopropane-1-carboxylic acid oxidase: Insight into cofactor binding from experimental and theoretical studies. ResearchGate. Available at: [Link]
Zn(II)-Catalyzed Asymmetric Reactions of Aminocyclopropanes: (3 + 2) Cycloaddition with Thioketones and Ring Opening with Thioureas. PubMed. Available at: [Link]
Diastereoselective Synthesis of Cyclopropanes from Carbon Pronucleophiles and Alkenes. PMC - NIH. Available at: [Link]
Mechanistic Studies of 1-Aminocyclopropane-1-carboxylate Deaminase (ACCD): Characterization of an Unusual PLP-dependent Reaction. PMC - NIH. Available at: [Link]
Catalytic Enantioselective Ring-Opening Reactions of Cyclopropanes. Xingwei Li. Available at: [Link]
Chiral Lewis acid. Wikipedia. Available at: [Link]
Stereoselectivity of the biginelli reaction catalyzed by chiral primary amine: A computational study. Keio University. Available at: [Link]
HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Available at: [Link]
Significance and challenges of stereoselectivity assessing methods in drug metabolism. PMC - NIH. Available at: [Link]
The first electrocatalytic stereoselective multicomponent synthesis of cyclopropanecarboxylic acid derivatives. RSC Publishing. Available at: [Link]
Green and Facile Synthesis of Spirocyclopentanes Through NaOH-Promoted Chemo- and Diastereo-Selective (3 + 2) Cycloaddition Reactions of Activated Cyclopropanes and Enamides. Frontiers. Available at: [Link]
Scope of aminocyclopropanes in the ring‐opening reaction. [a] Reaction conditions. ResearchGate. Available at: [Link]
Part 7: Analytical Techniques for Stereochemistry. Chiralpedia. Available at: [Link]
A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]
Chiral Lewis acid catalysis in a visible light-triggered cycloaddition/rearrangement cascade. Unknown Source.
Catalytic Activation of D-A Cyclopropanes.. ResearchGate. Available at: [Link]
Chiral Lewis Acid-Catalyzed Asymmetric Baylis−Hillman Reactions. ResearchGate. Available at: [Link]
The catalytic mechanism of 1-aminocyclopropane-1-carboxylic acid oxidase. PubMed. Available at: [Link]
Stereoselective Synthesis of 1-Substituted Homotropanones, including Natural Alkaloid (−)-Adaline. MDPI. Available at: [Link]
HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. MDPI. Available at: [Link]
Catalytic Enantioselective Ring-Opening Reactions of Cyclopropanes. Chemical Reviews. Available at: [Link]
1-Aminocyclopropane-1-carboxylic acid induces resource reallocation in Pyropia yezoensis sporophytes. Frontiers. Available at: [Link]
Quantifying the formation of stereoisomers by benchtop NMR spectroscopy. Magritek. Available at: [Link]
1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene!. PMC - PubMed Central. Available at: [Link]
Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance. Frontiers. Available at: [Link]
A Technical Guide to the Bioisosteric Exploration of 1-Aminocyclopropanol: A Constrained Amide Bond Mimetic
For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that enhance drug-like properties is perpetual. Bioisosteric replace...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that enhance drug-like properties is perpetual. Bioisosteric replacement, a cornerstone of rational drug design, allows for the strategic modification of lead compounds to improve potency, selectivity, and pharmacokinetic profiles.[1][2] While numerous amide bond bioisosteres have been successfully employed, the potential of conformationally constrained mimetics remains an area of active exploration. This guide introduces 1-aminocyclopropanol, a unique, sp³-rich scaffold, as a promising but underexplored bioisostere for the ubiquitous amide bond.
Drawing from the established principles of conformational constraint seen in its close analog, 1-aminocyclopropane-1-carboxylic acid (ACC), this guide will provide a forward-looking analysis of 1-aminocyclopropanol.[3] Due to the nascent stage of research into this specific moiety, this document will serve as a comprehensive roadmap for its synthesis, evaluation, and potential application. We will delve into a theoretical comparison with established bioisosteres, propose a detailed experimental workflow for its evaluation, and provide the necessary protocols to empower researchers to investigate its utility in their own drug discovery programs.
The Rationale for 1-Aminocyclopropanol as a Bioisostere
Amide bonds are fundamental to the structure of countless biologically active molecules, yet they often present challenges in drug development, including susceptibility to enzymatic hydrolysis and poor cell permeability.[2] The cyclopropane ring, with its inherent rigidity and unique electronic properties, offers a compelling structural motif to address these limitations.[4] The incorporation of a cyclopropane scaffold can enhance metabolic stability against CYP450-mediated oxidation and introduce a desirable three-dimensional character.[4]
1-Aminocyclopropanol merges the conformational rigidity of the cyclopropane ring with the hydrogen bonding capabilities of the geminal amino and hydroxyl groups. This unique arrangement presents an intriguing hypothesis: can 1-aminocyclopropanol act as a constrained, non-planar surrogate for an amide bond?
Figure 1: Bioisosteric replacement of an amide with 1-aminocyclopropanol.
Comparative Analysis: A Theoretical Perspective
While direct experimental data for 1-aminocyclopropanol is scarce, we can infer its potential properties by comparing it to well-established amide bioisosteres. The key value proposition of 1-aminocyclopropanol lies in its conformational rigidity, which can reduce the entropic penalty of binding to a biological target.
Table 1: Theoretical comparison of 1-aminocyclopropanol with common amide bioisosteres.
A Proposed Experimental Workflow for Evaluation
To systematically assess the viability of 1-aminocyclopropanol as a bioisostere, a rigorous, multi-step experimental workflow is essential. This workflow provides a clear path from synthesis to comprehensive pharmacological profiling.
Figure 2: Proposed workflow for evaluating 1-aminocyclopropanol.
Experimental Protocols
Part 1: Proposed Synthesis of N-Acyl-1-aminocyclopropanol
This protocol outlines a plausible synthetic route to an N-acylated 1-aminocyclopropanol, a key intermediate for bioisosteric replacement studies. The synthesis begins with the formation of the core 1-aminocyclopropanol structure, followed by acylation.
Step 1: Synthesis of 1-Aminocyclopropane-1-carboxylic Acid (ACC)
While various methods exist, a common route involves the cyclopropanation of a glycine equivalent.[9][10][11]
Preparation of Benzylidene Glycine Ester: React glycine ethyl ester hydrochloride with benzaldehyde in the presence of a base like triethylamine and a dehydrating agent such as magnesium sulfate in a solvent like dichloromethane at room temperature.[10]
Cyclopropanation: To a cooled solution (-78 °C) of lithium diisopropylamide (LDA) in tetrahydrofuran (THF), add the benzylidene glycine ester. After stirring, add 1,2-dibromoethane and allow the reaction to slowly warm to room temperature.[10]
Hydrolysis and Deprotection: Reflux the resulting cyclopropyl ester in 6 N hydrochloric acid. This will hydrolyze the ester and cleave the benzylidene protecting group, yielding 1-aminocyclopropane-1-carboxylic acid hydrochloride.[10]
Step 2: Reduction of ACC to 1-Aminocyclopropanol
Protection of the Amine: Protect the amino group of ACC, for example, as a Boc-derivative (di-tert-butyl dicarbonate) under standard conditions.
Reduction of the Carboxylic Acid: The protected ACC can be reduced to the corresponding alcohol using a reducing agent like lithium aluminum hydride (LAH) or borane-THF complex in an anhydrous solvent.
Deprotection: Remove the protecting group (e.g., TFA for Boc) to yield 1-aminocyclopropanol, which can be isolated as its hydrochloride salt.
Step 3: N-Acylation
Coupling Reaction: Couple the desired carboxylic acid (R-COOH) to 1-aminocyclopropanol hydrochloride using standard peptide coupling reagents such as HATU or HBTU in the presence of a non-nucleophilic base like diisopropylethylamine (DIPEA) in a solvent like dimethylformamide (DMF).
Purification: Purify the final N-acyl-1-aminocyclopropanol product by flash chromatography or preparative HPLC.
Figure 3: Proposed synthetic workflow for N-acyl-1-aminocyclopropanol.
Part 2: Comparative In Vitro Evaluation Protocol
To assess the impact of the bioisosteric replacement, the novel 1-aminocyclopropanol analog must be tested in parallel with the parent amide-containing compound.
A. Physicochemical Property Profiling
Aqueous Solubility: Determine the thermodynamic solubility using a standardized shake-flask method at a constant pH (e.g., 7.4) and temperature.
Lipophilicity (LogD): Measure the distribution coefficient at pH 7.4 using a shake-flask method with n-octanol and a buffered aqueous phase.
pKa: Determine the acid and base dissociation constants using potentiometric titration or UV-metric methods.
B. Biological Assay: HIV Protease Inhibition
As a representative example, we will use an HIV protease inhibition assay, as many potent inhibitors of this enzyme are peptidomimetics where amide bond replacements are common.[12]
Assay Principle: This is a fluorescence resonance energy transfer (FRET)-based assay. A fluorogenic substrate containing an HIV protease cleavage site is used. In its intact form, a quencher molecule in proximity to a fluorophore suppresses fluorescence. Upon cleavage by HIV protease, the fluorophore and quencher are separated, resulting in an increase in fluorescence.
Assay Buffer (e.g., 50 mM sodium acetate, 100 mM NaCl, 1 mM EDTA, 1 mM DTT, 10% DMSO, pH 4.7)
Test compounds (parent amide and 1-aminocyclopropanol analog) and a known inhibitor (e.g., Indinavir) as a positive control.
Procedure:
Prepare serial dilutions of the test compounds in DMSO.
In a 96-well microplate, add the assay buffer, the test compound dilutions, and the HIV-1 protease.
Incubate for 15 minutes at 37 °C to allow for inhibitor binding.
Initiate the reaction by adding the FRET substrate.
Monitor the increase in fluorescence over time (e.g., every minute for 30 minutes) using a fluorescence plate reader (Excitation: ~340 nm, Emission: ~490 nm).
Data Analysis:
Calculate the initial reaction rates (slopes of the fluorescence vs. time curves).
Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.
Determine the IC₅₀ value by fitting the data to a four-parameter logistic equation.
C. In Vitro ADME: Metabolic Stability Assay
This assay assesses the susceptibility of a compound to metabolism by liver enzymes.[13][14]
Materials:
Pooled human liver microsomes (HLM)
NADPH regenerating system (cofactor)
Phosphate buffer (pH 7.4)
Test compounds and a control compound with known metabolic lability (e.g., Verapamil).
Procedure:
Pre-warm the HLM and NADPH regenerating system to 37 °C.
In a microcentrifuge tube, add the HLM and the test compound in phosphate buffer.
Initiate the metabolic reaction by adding the pre-warmed NADPH solution.
At various time points (e.g., 0, 5, 15, 30, 45 minutes), take an aliquot of the reaction mixture and quench it with ice-cold acetonitrile containing an internal standard.[13]
Centrifuge the samples to pellet the protein.
Analyze the supernatant by LC-MS/MS to quantify the remaining amount of the parent compound.
Data Analysis:
Plot the natural logarithm of the percentage of the parent compound remaining versus time.
The slope of the linear portion of this plot gives the elimination rate constant (k).
Calculate the in vitro half-life (t½) as 0.693/k.
Calculate the intrinsic clearance (CLint) from the t½ and the protein concentration.
Conclusion and Future Outlook
While direct experimental evidence for the utility of 1-aminocyclopropanol as a bioisostere is currently limited, its unique structural and physicochemical properties make it a highly attractive candidate for investigation. Its inherent conformational rigidity and sp³-rich character align well with modern drug design principles aimed at improving metabolic stability and exploring novel chemical space. The proposed synthetic and evaluation workflows in this guide provide a comprehensive and actionable framework for researchers to systematically explore the potential of this novel scaffold. By generating robust comparative data, the medicinal chemistry community can begin to understand the true value of 1-aminocyclopropanol and its place in the ever-expanding toolbox of amide bond bioisosteres.
References
Tiwari, A. K., & Trippier, P. C. (2020). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Journal of Medicinal Chemistry, 63(20), 11153–11206. Available from: [Link]
Yashin, N. V. (2018). Methods for the preparation of 1-Aminocyclopropanecarboxylic Acids. Russian Chemical Reviews, 87(10), 935–966. Available from: [Link]
Morita, Y. (2012). Application of Bioisosteres in Drug Design. SlideShare. Available from: [Link]
Rich, D. H., & Tam, J. P. (1981). U.S. Patent No. 4,298,760. Washington, DC: U.S. Patent and Trademark Office.
Helmke, P. S., et al. (2024). A Data-Driven Perspective on Bioisostere Evaluation: Mapping the Benzene Bioisostere Landscape with BioSTAR. Journal of Medicinal Chemistry. Available from: [Link]
(2014). CN103864635A - Simple synthesis process of 1-aminocyclopropane-1-carboxylic acid. Google Patents.
Meanwell, N. A. (2016). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. ACS Medicinal Chemistry Letters, 7(10), 874–883. Available from: [Link]
Rarey, M., et al. (2010). Workflow-based identification of bioisosteric replacements for molecular scaffolds. Journal of Computer-Aided Molecular Design, 24(6-7), 531–540. Available from: [Link]
(n.d.). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Longdom Publishing. Available from: [Link]
Hattori, S. I., et al. (2023). Exploratory Studies on Amide Bond Replacement of a SARS-CoV-2 Main Protease Inhibitor Utilizing a Chloroalkene Dipeptide Isostere. Chemical and Pharmaceutical Bulletin, 71(1), 60-65. Available from: [Link]
O'Donoghue, A. C., et al. (2005). Asymmetric synthesis of substituted 1-aminocyclopropane-1-carboxylic acids via diketopiperazine methodology. Organic & Biomolecular Chemistry, 3(6), 1140-1149. Available from: [Link]
Al-Mokadem, M., et al. (2022). Physio-Chemical Properties of Each of the Three Non-Classical Bioisosteric Moieties, Carboxylic Acid, Furan, and Sulfonamide. Molecules, 27(19), 6527. Available from: [Link]
Dubois, M. A. J., et al. (2021). Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis. RSC Medicinal Chemistry, 12(11), 1908-1915. Available from: [Link]
(n.d.). Microsomal Stability. Cyprotex. Available from: [Link]
Helmke, P. S., et al. (2024). Data-driven assessment of bioisosteric replacements and their influence on off-target activity profiles. RSC Medicinal Chemistry. Available from: [Link]
Yoshino, N., et al. (2024). Formal Cyclopropylation of Imines with Cyclopropanols: Stereocontrolled Access to Conformationally Constrained γ-Amino Alcohols. Angewandte Chemie International Edition, 63(12), e20231646. Available from: [Link]
Ertl, P. (2012). Bioisosteres in Medicinal Chemistry. ResearchGate. Available from: [Link]
Drug Hunter. (2024). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Drug Hunter. Available from: [Link]
Thompson, S. K., et al. (1995). Potent HIV protease inhibitors containing a novel (hydroxyethyl)amide isostere. Journal of Medicinal Chemistry, 38(19), 3780-3788. Available from: [Link]
Zhang, L., et al. (2022). Structure-Guided Design of Potent and Selective Covalent Inhibitors Targeting the SARS-CoV-2 Papain-like Protease. ACS Central Science, 8(1), 65-76. Available from: [Link]
(1983). US4367344A - Process for the preparation of 1-amino-cyclopropane-carboxylic acid compounds. Google Patents.
Di, L. (2015). Protocol for the Human Liver Microsome Stability Assay. ResearchGate. Available from: [Link]
van der Pijl, F., et al. (2017). Pharmacological Evaluation of Novel Bioisosteres of an Adamantanyl Benzamide P2X7 Receptor Antagonist. ACS Chemical Neuroscience, 8(11), 2530-2543. Available from: [Link]
Zhang, X., et al. (2007). Conformational Templates for Rational Drug Design: Flexibility of cyclo(D-Pro1-Ala2-Ala3-Ala4-Ala5) in DMSO Solution. Journal of the American Chemical Society, 129(25), 7895-7907. Available from: [Link]
Zientek, M., et al. (2014). An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated Data Analysis Software. Journal of Laboratory Automation, 19(6), 570-579. Available from: [Link]
(n.d.). Protease & Protease Inhibitor Systems. G-Biosciences. Available from: [Link]
Zhang, Y., et al. (2022). Evaluation of Amide Bioisosteres Leading to 1,2,3-Triazole Containing Compounds as GPR88 Agonists: Design, Synthesis, and Structure–Activity Relationship Studies. Journal of Medicinal Chemistry, 65(17), 11634-11658. Available from: [Link]
(2024). 1.6: Drug Modifications to Improve Stability. Chemistry LibreTexts. Available from: [Link]
Polko, J. K., et al. (2019). 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator. Frontiers in Plant Science, 10, 1602. Available from: [Link]
Meanwell, N. (2024). The Chemist's Playbook: Impactful Bioisosteres for Modern Drug Design. YouTube. Available from: [Link]
(n.d.). Metabolic Stability Assay Services. BioIVT. Available from: [Link]
Boström, J., et al. (2018). Conformational Sampling and Energetics of Drug-Like Molecules. Journal of Chemical Information and Modeling, 58(5), 931-942. Available from: [Link]
(n.d.). Conformational Analysis. Drug Design Org. Available from: [Link]
Jia, Y. J., et al. (1999). Synthesis and degradation of 1-aminocyclopropane-1-carboxylic acid by Penicillium citrinum. Bioscience, Biotechnology, and Biochemistry, 63(3), 542-549. Available from: [Link]
Allwein, S., et al. (2004). Convenient Synthesis and Isolation of 1-Aminocyclopropane-1-carboxylic Acid (ACC) and N-Protected ACC Derivatives. Synlett, 2004(13), 2447-2450. Available from: [Link]
A Senior Application Scientist's Guide to Assessing the Purity of Synthesized 1-Aminocyclopropanol Derivatives
For Researchers, Scientists, and Drug Development Professionals The precise determination of purity is a cornerstone of chemical research and pharmaceutical development. For novel compounds such as 1-aminocyclopropanol d...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
The precise determination of purity is a cornerstone of chemical research and pharmaceutical development. For novel compounds such as 1-aminocyclopropanol derivatives, which hold potential in medicinal chemistry, a thorough understanding of their purity is paramount to ensure the reliability of biological data and to meet stringent regulatory standards. This guide provides an in-depth comparison of the most effective analytical techniques for assessing the purity of these unique molecules, grounded in scientific principles and practical expertise.
The Criticality of Purity in 1-Aminocyclopropanol Derivatives
1-Aminocyclopropanol and its derivatives are a class of strained cyclic amino acids that are of growing interest in drug discovery. The presence of impurities, even in minute quantities, can significantly impact the compound's biological activity, toxicity, and stability, leading to misleading experimental results and potential safety concerns. Therefore, a multi-faceted analytical approach is essential to confirm the identity and quantify the purity of these synthesized compounds.
A Comparative Overview of Analytical Techniques
The selection of an appropriate analytical method for purity determination depends on various factors, including the nature of the expected impurities, the required level of accuracy, and the available instrumentation. Here, we compare the four most powerful techniques for this purpose: Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Elemental Analysis (EA).
Feature
Quantitative NMR (qNMR)
High-Performance Liquid Chromatography (HPLC)
Mass Spectrometry (MS)
Elemental Analysis (EA)
Principle
Signal intensity is directly proportional to the number of nuclei.
Differential partitioning of analytes between a mobile and stationary phase.
Measurement of the mass-to-charge ratio of ionized molecules.
Combustion of the sample to determine the percentage of C, H, N, and other elements.
Quantification of impurities, separation of complex mixtures.
Identification of impurities, structural elucidation.
Confirmation of elemental composition and empirical formula.
Strengths
- Non-destructive- High accuracy and precision- No need for identical reference standards- Detects a wide range of impurities (including residual solvents and water)[1][2]
- High sensitivity and resolution- Well-established and widely available- Adaptable for chiral separations[3]
- Extremely high sensitivity- Provides molecular weight and structural information on impurities[4]
- Provides fundamental information on the elemental composition- Can detect inorganic impurities not visible by NMR or HPLC[5]
Limitations
- Lower sensitivity compared to HPLC- Potential for signal overlap in complex mixtures[1]
- Requires a chromophore for UV detection- May not detect non-UV active impurities or those that co-elute[1]
- Primarily qualitative without appropriate standards- Ionization efficiency can vary between compounds
- Does not distinguish between isomers- Requires a relatively larger sample size- Less precise than other methods
Best For
Definitive purity assessment of the final compound.
Routine quality control and impurity profiling.
Identifying unknown impurities and degradation products.
Confirming the bulk elemental composition of a new chemical entity.
In-Depth Technical Analysis and Methodologies
Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy
Expertise & Experience: qNMR stands out as a primary method for purity determination because it relies on a fundamental physical principle: the signal intensity in an NMR spectrum is directly proportional to the number of protons giving rise to that signal.[1] This allows for the absolute quantification of a substance without the need for a chemically identical reference standard, a significant advantage when working with novel derivatives. For 1-aminocyclopropanol derivatives, the distinct signals of the cyclopropyl protons can often be used for quantification, provided they are well-resolved from impurity signals.
Trustworthiness: The self-validating nature of qNMR comes from the use of a certified internal standard of known purity. By comparing the integral of a specific resonance of the analyte to that of the internal standard, a direct and accurate calculation of purity can be made.[6]
Experimental Protocol: Absolute Purity Determination by 1H qNMR
Sample Preparation:
Accurately weigh approximately 5-10 mg of the 1-aminocyclopropanol derivative and a suitable internal standard (e.g., maleic anhydride, dimethyl sulfone) into a clean vial. The internal standard should be of high purity (>99.5%), stable, and have resonances that do not overlap with the analyte signals.[6]
Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d6, D2O) to ensure complete dissolution.
Transfer an exact volume of the solution into a high-precision NMR tube.[7]
NMR Data Acquisition:
Acquire the 1H NMR spectrum on a high-field spectrometer (≥400 MHz) to achieve optimal signal dispersion.
Use a quantitative pulse sequence with a long relaxation delay (D1 ≥ 5 x T1 of the slowest relaxing proton) to ensure complete magnetization recovery between scans.
Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (>150:1) for the signals used in the quantification.
Data Processing and Analysis:
Apply appropriate window functions (e.g., exponential multiplication with a line broadening of 0.3 Hz) and perform a Fourier transform.
Carefully phase the spectrum and perform a baseline correction.
Integrate the well-resolved, non-overlapping signals of both the analyte and the internal standard.
Calculate the purity using the following formula:
Purity (%) = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / manalyte) * (mIS / MWIS) * PIS
Where:
I = Integral value
N = Number of protons for the integrated signal
MW = Molecular weight
m = mass
P = Purity of the internal standard (IS)
Mandatory Visualization:
Caption: Workflow for quantitative NMR (qNMR) purity assessment.
High-Performance Liquid Chromatography (HPLC)
Expertise & Experience: HPLC is the workhorse of purity analysis in the pharmaceutical industry. For 1-aminocyclopropanol derivatives, which are polar and may lack a strong UV chromophore, derivatization may be necessary to enhance detection.[8] However, the presence of an amino group allows for derivatization with reagents like o-phthalaldehyde (OPA) or fluorescamine to yield highly fluorescent products, enabling sensitive detection.[6] A stability-indicating HPLC method is crucial, which is a validated quantitative analytical procedure that can detect changes in the purity and potency of a drug substance over time.[9][10]
Trustworthiness: A validated HPLC method provides confidence in the results. Validation involves demonstrating specificity, linearity, accuracy, precision, and robustness according to ICH guidelines.[11][12] Forced degradation studies are performed to ensure that the method can separate the active pharmaceutical ingredient (API) from its degradation products.[9][13]
Subject the 1-aminocyclopropanol derivative to stress conditions (acidic, basic, oxidative, thermal, and photolytic) to generate potential degradation products.[13]
Method Development and Optimization:
Column Selection: A reversed-phase C18 column is a good starting point.
Mobile Phase: A gradient elution with a buffered aqueous phase (e.g., ammonium acetate or phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol) is typically required to separate the polar analyte from less polar impurities.
Detection: UV detection at a low wavelength (e.g., 210 nm) may be possible for some derivatives. If sensitivity is an issue, pre-column derivatization with a fluorescent tag is recommended.
Optimize the gradient, flow rate, and column temperature to achieve good resolution between the main peak and all impurity peaks.
Method Validation:
Specificity: Demonstrate that the method can separate the analyte from all potential impurities and degradation products.
Linearity: Establish a linear relationship between the peak area and the concentration of the analyte over a defined range.
Accuracy and Precision: Determine the closeness of the measured values to the true values and the degree of scatter between a series of measurements.
Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.
Robustness: Assess the method's performance under small, deliberate variations in method parameters.
Mandatory Visualization:
Caption: Workflow for developing and validating a stability-indicating HPLC method.
Mass Spectrometry (MS)
Expertise & Experience: Mass spectrometry is an indispensable tool for identifying impurities, especially those present at trace levels.[4] When coupled with a separation technique like HPLC (LC-MS) or GC (GC-MS), it provides both retention time and mass-to-charge ratio information, which is highly specific. For 1-aminocyclopropanol derivatives, electrospray ionization (ESI) is a suitable soft ionization technique that typically produces a protonated molecular ion [M+H]+, allowing for the determination of the molecular weight of impurities. Tandem mass spectrometry (MS/MS) can be used to fragment the impurity ions, providing structural information.[14]
Trustworthiness: The high mass accuracy of modern mass spectrometers (e.g., Orbitrap, TOF) allows for the determination of the elemental composition of impurities, which greatly increases the confidence in their identification. By comparing the observed fragmentation patterns with those of known compounds or by using in-silico fragmentation prediction tools, the structures of unknown impurities can often be elucidated.
Experimental Protocol: Impurity Identification by LC-MS/MS
Sample Preparation:
Prepare a solution of the synthesized 1-aminocyclopropanol derivative in a suitable solvent (e.g., methanol/water).
LC-MS Analysis:
Inject the sample into an HPLC system coupled to a high-resolution mass spectrometer.
Use the optimized HPLC method developed for purity analysis to separate the impurities.
Acquire full scan mass spectra to detect all ionizable species.
MS/MS Analysis:
Perform data-dependent acquisition, where the most intense ions in the full scan spectrum are automatically selected for fragmentation (MS/MS).
Analyze the fragmentation patterns to deduce the structures of the impurities. Common fragmentation pathways for aminocyclopropanes may involve ring-opening or loss of the amino group.
Mandatory Visualization:
Caption: Logical flow for impurity identification using LC-MS/MS.
Elemental Analysis (EA)
Expertise & Experience: Elemental analysis provides the fundamental percentage composition of carbon, hydrogen, nitrogen, and other elements in a compound.[10][15] It is a bulk analysis technique that is excellent for confirming the empirical formula of a newly synthesized compound. A significant deviation from the theoretical values can indicate the presence of impurities, such as residual solvents, water, or inorganic salts, which may not be detectable by other methods.[5]
Trustworthiness: For a new chemical entity, obtaining elemental analysis data that is within ±0.4% of the calculated values is a widely accepted criterion for purity and is often required for publication in peer-reviewed journals.[16]
Experimental Protocol: CHN Analysis
Sample Preparation:
Ensure the sample is homogenous and completely dry.
Accurately weigh 1-3 mg of the 1-aminocyclopropanol derivative into a tin capsule.[10]
Instrumental Analysis:
The sample is combusted at a high temperature (around 1000 °C) in a stream of oxygen.[10]
The resulting gases (CO2, H2O, and N2) are separated by a chromatographic column and quantified by a thermal conductivity detector.
Data Analysis:
The instrument software calculates the percentage of C, H, and N in the sample.
Compare the experimental values to the theoretical values calculated from the molecular formula of the 1-aminocyclopropanol derivative.
Conclusion: An Integrated Approach to Purity Assessment
No single analytical technique can provide a complete picture of a compound's purity. A comprehensive and reliable assessment of synthesized 1-aminocyclopropanol derivatives requires an orthogonal approach, leveraging the strengths of multiple techniques. The recommended workflow is as follows:
Initial Screening and Method Development: Use HPLC-UV/MS for initial purity assessment and to develop a stability-indicating method.
Impurity Identification: Employ high-resolution LC-MS/MS to identify any significant impurities detected by HPLC.
Definitive Purity Determination: Use qNMR with an internal standard for an accurate and absolute purity value of the purified batch.
Empirical Formula Confirmation: Perform elemental analysis to confirm the elemental composition and to check for inorganic impurities.
By following this integrated strategy, researchers, scientists, and drug development professionals can be confident in the purity of their 1-aminocyclopropanol derivatives, ensuring the integrity of their research and the safety of potential new medicines.
References
Pauli, G. F., et al. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry, 57(21), 9220-9231. [Link]
Niessen, W. M. A. (2001). LC-MS and CE-MS Strategies in Impurity Profiling. CHIMIA, 55(10), 830-835. [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 535, 1-Aminocyclopropane-1-carboxylic acid. [Link]
Jain, D., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 97, 101-125. [Link]
Pauli, G. F., et al. (2014). Purity by Absolute qNMR Instructions. Journal of Medicinal Chemistry. [Link]
Reddy, G. S., et al. (2010). GC Quantification of Cyclopropylamine, Diethylamine and Triethylamine in Active Pharmaceutical Ingredients. Chromatographia, 71(5-6), 481-484. [Link]
Kandioller, W., et al. (2022). Elemental analysis: an important purity control but prone to manipulations. Inorganic Chemistry Frontiers, 9(3), 438-445. [Link]
Jadhav, S. B., et al. (2007). HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152. Indian Journal of Pharmaceutical Sciences, 69(4), 529-532. [Link]
Kataoka, H. (1996). Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis. Journal of Chromatography A, 733(1-2), 19-34. [Link]
Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179. [Link]
Li, Y., et al. (2015). Development of an efficient HPLC method with pre-column derivatization for determination of enantiomeric purity of 2-(aminomethyl)-1-ethylpyrrolidine. Journal of Pharmaceutical and Biomedical Analysis, 111, 22-27. [Link]
Bhole, R., et al. (2018). The role of forced degradation studies in stability indicating HPLC method development. Journal of Pharmaceutical and Biomedical Analysis, 156, 257-264. [Link]
Epshtein, N. A. (2004). Validation of HPLC techniques for pharmaceutical analysis. Pharmaceutical Chemistry Journal, 38(4), 212-233. [Link]
Google Patents. (2014). CN103864635A - Simple synthesis process of 1-aminocyclopropane-1-carboxylic acid.
Potangale, C. N., & Pardeshi, S. K. (2014). Quantification of drugs by proton NMR incorporated internal standard method. Eurasian Journal of Analytical Chemistry, 9(1), 1-7. [Link]
Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(21), 9220-9231. [Link]
Yashin, N. V., et al. (2018). Synthesis and Properties of 1-Aminocyclopropane-1,2-dicarboxylic Acid and Compounds Incorporating it. Russian Journal of Organic Chemistry, 54(10), 1435-1463. [Link]
Schiel, J. E., & Mire-Sluis, A. R. (2013). Live qualification/validation of purity methods for protein products. AAPS J, 15(4), 931-940. [Link]
Jehangir, M. (2017). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Journal of Analytical & Pharmaceutical Research, 5(5), 00155. [Link]
ResearchGate. (2015). Chapter 6 Elemental Analysis and Biological Characterization. [Link]
Human Metabolome Database. (2021). Showing metabocard for 1-Aminocyclopropanecarboxylic acid (HMDB0036458). [Link]
K.C, B., & S, A. (2023). HPLC METHOD DEVELOPMENT AND VALIDATION: A REVIEW. World Journal of Pharmaceutical and Medical Research, 9(12), 01-07. [Link]
Reading Scientific Services Ltd. (2018). The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredients. [Link]
Carty, R. L., et al. (2022). An International Study Evaluating Elemental Analysis. ACS Central Science, 8(6), 780-788. [Link]
Alsante, K. M., et al. (2007). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Pharmaceutical Technology, 31(3), 60-72. [Link]
Roy, J. (2002). MS/MS and HPLC Characterization of Forced Degradation Products of Clopidogrel and Pantoprazole Sodium. Acta Scientific Pharmaceutical Sciences, 2(9), 11-17. [Link]
Agilent Technologies. (2014). Purity and Impurity Analysis. [Link]
Decristoforo, C., et al. (2017). Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE. Journal of Nuclear Medicine Technology, 45(3), 209-214. [Link]
Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry, 57(21), 9220-9231. [Link]
Bull, J. A., et al. (2014). Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines. Organic & Biomolecular Chemistry, 12(45), 9133-9136. [Link]
Shimadzu. (2018). GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals. [Link]
Patel, P. N., et al. (2019). Development and Validation of an HPLC-UV Method for the Determination of Melphalan from Lyophilized Nanosuspension. Journal of Young Pharmacists, 11(1), 38-43. [Link]
Roy, J. (2018). MS/MS and HPLC Characterization of Forced Degradation Products of Clopidogrel and Pantoprazole Sodium. Acta Scientific Pharmaceutical Sciences, 2(9), 11-17. [Link]
Vanhoenacker, G., et al. (2009). Method Selection for Trace Analysis of Genotoxic Impurities in Pharmaceuticals. LCGC North America, 27(12), 1034-1044. [Link]
de Souza, S. V. C., & Borges, K. B. (2018). validation of analytical methods in a pharmaceutical quality system: an overview focused on hplc. Química Nova, 41(10), 1198-1207. [Link]
A Researcher's Guide to the Structural Elucidation of 1-Aminocyclopropanol Derivatives: A Comparative Analysis Centered on X-ray Crystallography
Introduction: The Significance of a Strained Ring In the landscape of medicinal chemistry and drug development, the three-membered ring of cyclopropane is a privileged scaffold. Its inherent ring strain and unique electr...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of a Strained Ring
In the landscape of medicinal chemistry and drug development, the three-membered ring of cyclopropane is a privileged scaffold. Its inherent ring strain and unique electronic properties offer a gateway to novel chemical space and bioactivity.[1][2] Among these, 1-aminocyclopropanol derivatives and their close relatives, such as 1-aminocyclopropane-1-carboxylic acid (ACC), hold significant interest. ACC, for instance, is a pivotal non-proteinogenic amino acid that serves as the direct precursor to the plant hormone ethylene, and is also implicated in ethylene-independent signaling pathways.[3][4][5][6] The rigid, constrained nature of these molecules makes them valuable as peptidomimetics and probes for biological systems.[7]
Understanding the precise three-dimensional arrangement of atoms in these derivatives is not merely an academic exercise; it is fundamental to deciphering their structure-activity relationships (SAR). For researchers aiming to design potent enzyme inhibitors or novel therapeutic agents, the definitive, atomic-resolution picture provided by single-crystal X-ray crystallography is the undisputed gold standard. This guide provides an in-depth, experience-driven comparison of X-ray crystallography with other common analytical techniques, grounded in the practical challenges and triumphs of characterizing 1-aminocyclopropanol derivatives.
Part 1: The Crystallographic Endeavor - From Powder to Perfect Crystal
The success of any X-ray crystallography project is wholly dependent on the quality of the single crystal. This is often the most significant bottleneck in the entire process. The journey requires meticulous attention to detail, beginning with the synthesis and culminating in the growth of a diffraction-quality crystal.
Synthesis and Purification: The Non-Negotiable Prerequisite
A foundational principle that cannot be overstated is that crystallization is a purification technique of last resort. Attempting to crystallize an impure sample is inefficient and often futile. Impurities disrupt the ordered packing of molecules, inhibiting the formation of a well-defined crystal lattice.
Causality in Action: The goal of synthesis is not just to form the target molecule but to do so in a way that simplifies purification. For instance, a common route to the parent ACC involves the cyclization of glycine derivatives or the reaction of nitro acetate with 1,2-dihaloethane followed by reduction and hydrolysis.[8] Each step must be optimized to minimize side products.
Self-Validating Protocol:
Reaction Monitoring: Utilize Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the reaction to completion, ensuring the starting materials are fully consumed.
Purification: Column chromatography is typically employed for initial purification. The choice of stationary and mobile phases is critical for separating the polar aminocyclopropanol derivative from less polar impurities.
Purity Assessment: Before proceeding, the purity of the bulk material must be rigorously assessed. A purity of >99%, confirmed by High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy, is the standard requirement for initiating crystallization trials.
The Art and Science of Crystallization
Growing single crystals of small, often polar, molecules like 1-aminocyclopropanol derivatives is an empirical science. It involves screening a wide range of conditions to find the "sweet spot" where molecules slowly and orderly transition from a disordered solution state to an ordered solid state.[9][10]
Common Crystallization Techniques for Small Molecules:
Technique
Principle
Ideal For
Causality of Choice
Slow Evaporation
The concentration of the solute is gradually increased as the solvent evaporates, eventually reaching supersaturation and inducing crystallization.[11][12]
Compounds that are highly soluble in a volatile solvent.
This is the simplest method. Its success depends on the evaporation rate being slow enough to allow for nucleation and ordered growth rather than rapid precipitation or "oiling out".[12]
Vapor Diffusion
A solution of the compound is allowed to equilibrate with a larger reservoir of a solvent in which the compound is insoluble (the "anti-solvent"). The anti-solvent vapor diffuses into the compound solution, reducing its solubility and promoting crystal growth.
Compounds where a suitable solvent/anti-solvent pair can be identified. Particularly useful for delicate molecules.
This method provides exquisite control over the rate of supersaturation. By changing the anti-solvent or the initial concentration, the approach to the metastable zone where crystals grow can be finely tuned.
Liquid-Liquid Diffusion
A solution of the compound is carefully layered with a miscible anti-solvent. Crystals form at the interface where the two liquids slowly mix.
Similar to vapor diffusion, but can sometimes yield different crystal forms (polymorphs).
The diffusion-controlled mixing at the interface creates a stable and localized supersaturation gradient, which can be highly conducive to the growth of large, single crystals.
Cooling
A saturated solution of the compound at an elevated temperature is slowly cooled. As the temperature decreases, the solubility drops, leading to crystallization.
Compounds that exhibit a steep solubility curve with respect to temperature.
The rate of cooling directly controls the rate of supersaturation. Slow, controlled cooling (e.g., using a programmable water bath or placing the solution in a Dewar flask) is essential to prevent the formation of many small, unusable crystals.
Stock Solution Preparation: Prepare a concentrated stock solution of the purified 1-aminocyclopropanol derivative in a solvent of good solubility (e.g., Methanol, DMSO, Water).
Plate Setup: In a 96-well crystallization plate, dispense 1 µL of the compound's stock solution into each well.
Screen Addition: Using a robotic or manual liquid handler, add 1 µL of a different crystallization reagent (from commercially available screens) to each well. These screens contain a wide array of buffers, salts, and precipitants.
Sealing and Incubation: Seal the plate and incubate at a constant temperature (e.g., 20°C).
Monitoring: Regularly inspect the wells under a microscope over several weeks for the appearance of crystals. Document the conditions (reagent composition, morphology of solids) in each well.
Optimization: Once initial "hits" (conditions that produce any crystalline material) are identified, perform secondary screening to optimize crystal quality. This involves systematically varying the concentrations of the compound and the successful reagent components around the initial hit condition.
Part 2: The Definitive Answer - Single-Crystal X-ray Diffraction
Once a suitable crystal is obtained, X-ray diffraction provides a direct visualization of the molecular structure. The technique relies on the principle that electrons in a molecule scatter X-rays, and when the molecules are arranged in a periodic crystal lattice, the scattered waves interfere constructively in specific directions, creating a unique diffraction pattern.
The Causality of the Workflow:
Mounting: The crystal is mounted on a goniometer head and flash-cooled in a stream of liquid nitrogen. This is a critical step; the rapid cooling vitrifies the solvent around the crystal, preventing ice crystal formation which would destroy the sample and produce a poor diffraction pattern.
Data Collection: The crystal is rotated in the X-ray beam, and thousands of diffraction images are collected from different orientations. The goal is to capture a complete and redundant dataset, which is essential for accurate structure determination.
Structure Solution: The positions of the diffracted spots are used to determine the dimensions of the unit cell (the basic repeating unit of the crystal). The intensities of the spots are used to solve the "phase problem" and generate an initial electron density map.
Refinement: An atomic model is built into the electron density map. This model is then refined using a least-squares algorithm to achieve the best possible fit between the calculated diffraction pattern from the model and the experimentally observed data. The quality of the final structure is assessed by metrics like the R-factor (a measure of agreement between the model and data).
Part 3: A Comparative Guide to Structural Analysis Techniques
While X-ray crystallography provides unparalleled detail, it is not the only tool available. Understanding its strengths and weaknesses in comparison to other methods is key to designing a comprehensive research strategy.[13]
Comparative Data Summary
Feature
Single-Crystal X-ray Crystallography
NMR Spectroscopy
Computational Modeling
Principle
X-ray scattering by electrons in a crystal lattice.[14]
Nuclear spin transitions in a magnetic field.
Quantum mechanical or molecular mechanics calculations.
Sample Phase
Solid (single crystal required).
Solution (or solid-state NMR).
In silico (no physical sample).
Information Yield
Precise 3D coordinates of atoms, bond lengths, bond angles, absolute stereochemistry, crystal packing.
Connectivity, solution conformation (via NOEs), molecular dynamics, protonation states.
Conformational energy landscapes, electronic properties, predicted geometries.[15]
Resolution
Atomic (<1 Å). Unambiguous.
Lower resolution for 3D structure. Provides an ensemble of structures.
Dependent on the level of theory and basis set used.
Strengths
- Unambiguous and definitive structural data.- Gold standard for absolute structure determination.- No molecular weight limit for small molecules.
- Provides data on the molecule in a more biologically relevant solution state.[16]- Excellent for studying dynamics and conformational flexibility.- Does not require crystallization.
- Can explore structures that are difficult to access experimentally.- Complements experimental data.- Relatively low cost.
Limitations
- Requires diffraction-quality single crystals , which can be very difficult to obtain.- Structure represents a static, solid-state conformation that may not be the only one present in solution.
- Structure determination is complex and relies on indirect distance restraints.- Generally provides lower precision structures than crystallography.[17]- Can be challenging for molecules with low solubility or that aggregate.
- The model is only as good as the theory used.- Results must be validated by experimental data.- Cannot prove a structure, only support it.
Synergistic Application: A Holistic Approach
The most powerful insights are often gained by combining techniques.[13]
Crystallography + NMR: An X-ray structure provides a high-resolution starting point. NMR can then be used to confirm if this solid-state conformation is a major species in solution and to characterize its dynamic behavior.
Crystallography + Computation: A crystal structure serves as an essential benchmark for validating computational methods. Once validated, these methods can be used to explore the conformational landscape and rationalize the observed solid-state geometry. For instance, quantum chemical calculations have been used to investigate the conformational preferences of ACC derivatives.[15]
Conclusion: The Indispensable Role of X-ray Crystallography
For researchers and drug development professionals working with 1-aminocyclopropanol derivatives, determining the precise three-dimensional structure is paramount. While techniques like NMR and computational modeling provide crucial, complementary information about solution-state behavior and energetics, single-crystal X-ray crystallography remains the definitive method for establishing an unambiguous, atomic-resolution structure.
The primary challenge lies not in the diffraction experiment itself, but in the prerequisite step of growing a high-quality single crystal. However, by employing systematic, high-throughput screening methods and adhering to rigorous purification protocols, this hurdle can be overcome. The resulting structural data—the precise bond lengths, angles, and stereochemistry—provide the solid foundation upon which effective SAR studies, rational drug design, and a fundamental understanding of molecular function are built.
References
Polko, J. K., & Kieber, J. J. (2019). 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator. Frontiers in Plant Science, 10, 1602. [Link]
CN103864635A - Simple synthesis process of 1-aminocyclopropane-1-carboxylic acid.
Zhang, Z., Ren, J. S., Clifton, I. J., & Schofield, C. J. (2004). Crystal structure and mechanistic implications of 1-aminocyclopropane-1-carboxylic acid oxidase--the ethylene-forming enzyme. Chemistry & biology, 11(10), 1383–1394. [Link]
Van de Poel, B., & Van Der Straeten, D. (2014). 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene!. Frontiers in plant science, 5, 640. [Link]
Wüthrich, K. (1998). Macromolecular Structure Determination: Comparison of Crystallography and NMR. Acta Crystallographica Section D: Biological Crystallography, 54(6-1), 913-920. [Link]
Ye, Q., Perry, M., Probert, M. R., & Hall, C. D. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(7), 2527-2551. [Link]
Larionov, O. V., & Li, S. (2024). Recent advances in asymmetric synthesis via cyclopropanol intermediates. Organic & Biomolecular Chemistry. [Link]
Capitani, G., Eliot, A. C., Gut, H., Khomutov, R. M., Kirsch, J. F., & Grütter, M. G. (2003). Structure of 1-aminocyclopropane-1-carboxylate synthase in complex with an amino-oxy analogue of the substrate: implications for substrate binding. Biochimica et biophysica acta, 1647(1-2), 55–60. [Link]
An, F., Zhao, Q., Ji, Y., Li, W., Jiang, Z., Yu, F., Liu, C., Han, L., Liu, C., & Guo, H. (2012). Identification of Novel Inhibitors of 1-Aminocyclopropane-1-carboxylic Acid Synthase by Chemical Screening in Arabidopsis thaliana. The Journal of biological chemistry, 287(40), 33265–33274. [Link]
Alemán, C., Casanovas, J., & Galembeck, S. (1998). Conformational profile of 1-aminocyclopropanecarboxylic acid. Journal of Molecular Structure: THEOCHEM, 433(1-3), 223-233. [Link]
Krasikova, I. N., & Zaitsev, V. P. (2011). Convenient Synthesis and Isolation of 1-Aminocyclopropane-1-carboxylic Acid (ACC) and N-Protected ACC Derivatives. Russian Journal of General Chemistry, 81, 1493–1504. [Link]
Creative Biostructure. (n.d.). Comparison of X-ray Crystallography, NMR and EM. [Link]
Probert, M. R., & Hall, C. D. (2023). Advanced crystallisation methods for small organic molecules. ePrints Soton, University of Southampton. [Link]
Andrec, M., Snyder, D. A., Zhou, Z., Young, J., Montelione, G. T., & Levy, R. M. (2007). Systematic Comparison of Crystal and NMR Protein Structures Deposited in the Protein Data Bank. Proteins: Structure, Function, and Bioinformatics, 69(3), 449-465. [Link]
ICMAB. (n.d.). Crystallization of Small Molecules. [Link]
Polko, J. K., & Kieber, J. J. (2019). 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator. PubMed Central. [Link]
Axelsen, J. B., & Hansen, D. F. (2012). Macromolecular Structure Determination: Comparison of X-ray Crystallography and NMR Spectroscopy. eLS. [Link]
Liu, Y., & Li, C. (2019). Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein Journal of Organic Chemistry, 15, 204–217. [Link]
Pathak, S., Hergert, L., Neuba, A., Dechert, S., & Meyer, F. (2018). 1-Aminocyclopropane-1-carboxylic acid oxidase: Insight into cofactor binding from experimental and theoretical studies. Inorganica Chimica Acta, 470, 158-166. [Link]
Kulinkovich, O. G., & de Meijere, A. (2000). The Chemistry of Cyclopropanols. Chemical Reviews, 100(8), 2789-2834. [Link]
Virovets, A. V., & Boldyreva, E. V. (2023). Structural Characterization of Pharmaceutical Cocrystals with the Use of Laboratory X-ray Powder Diffraction Patterns. Pharmaceutics, 15(4), 1195. [Link]
Staples, R. J. (2024). Getting crystals your crystallographer will treasure: a beginner's guide. Acta crystallographica. Section E, Crystallographic communications, 80(Pt 2), 114–122. [Link]
Stammer, C. H., & Min, S. K. (1991). 1-Aminocyclopropane-1-carboxylic acid derivatives: a new, general synthesis and NMDA receptor complex binding affinity study. Journal of medicinal chemistry, 34(8), 2477–2483. [Link]
Gutorov, L. A., & Shul'ts, E. E. (2018). Synthesis and structure—activity relationships of cyclopropane-containing analogs of pharmacologically active compounds. Russian Chemical Reviews, 87(1), 1-28. [Link]
Cabot, J. H., & Healy, P. C. (2020). Single-Crystal X-Ray Diffraction Studies of Derivatives of Phenolphthalein (3,3-Bis(4-hydroxyphenyl)isobenzofuran-1(3H)-one). Molbank, 2020(3), M1143. [Link]
The 1-Aminocyclopropanol Scaffold: A Comparative Guide to Biological Activity Screening
For researchers, scientists, and drug development professionals, the quest for novel molecular scaffolds that can serve as the foundation for new therapeutics is perpetual. The 1-aminocyclopropanol motif, a conformationa...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, the quest for novel molecular scaffolds that can serve as the foundation for new therapeutics is perpetual. The 1-aminocyclopropanol motif, a conformationally constrained building block, presents a unique and compelling starting point for the synthesis of a diverse array of bioactive compounds. Its rigid three-membered ring system offers the potential to enhance binding affinity and metabolic stability, key attributes in modern drug discovery. This guide provides an in-depth comparison of the biological activities of compounds synthesized using the 1-aminocyclopropanol scaffold, supported by experimental data and detailed screening protocols.
The Significance of the 1-Aminocyclopropanol Scaffold in Medicinal Chemistry
The cyclopropane ring, a cornerstone of many successful drugs, imparts a high degree of conformational rigidity.[1] This structural feature can lock a molecule into a bioactive conformation, leading to improved potency and selectivity for its biological target. 1-Aminocyclopropanol, as a bifunctional molecule, provides a versatile entry point for creating a wide range of derivatives, including amides, peptidomimetics, and heterocyclic structures. The inherent strain of the cyclopropane ring can also influence the electronic properties of the molecule, potentially leading to unique interactions with biological targets.
Aldehyde Dehydrogenase Inhibition: The Intrinsic Activity of 1-Aminocyclopropanol
A noteworthy intrinsic biological activity of 1-aminocyclopropanol is its role as an inhibitor of aldehyde dehydrogenase (ALDH). This discovery stems from studies of coprine, a natural product found in the inky cap mushroom (Coprinus atramentarius), which causes an over-sensitivity to ethanol. In vivo, coprine is hydrolyzed to 1-aminocyclopropanol, which is the actual active inhibitor of ALDH.[2]
Mechanism of Action
1-Aminocyclopropanol is believed to exert its inhibitory effect on ALDH through a complex mechanism. The hemiaminal structure of 1-aminocyclopropanol is unstable and can form a reactive cyclopropyliminium ion. This electrophilic species is then thought to react with a nucleophilic residue, such as a cysteine thiol, in the active site of ALDH, leading to irreversible inhibition of the enzyme.[2]
A common method to screen for ALDH inhibitors involves a spectrophotometric assay that monitors the reduction of NAD⁺ to NADH.
Materials:
Human recombinant ALDH isozyme (e.g., ALDH1A1 or ALDH2)
NAD⁺ (Nicotinamide adenine dinucleotide)
Aldehyde substrate (e.g., propionaldehyde or acetaldehyde)
Test compounds (e.g., 1-aminocyclopropanol derivatives)
Assay buffer (e.g., 100 mM sodium pyrophosphate, pH 8.0)
96-well microplate reader
Procedure:
Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).
In a 96-well plate, add the assay buffer, NAD⁺ solution, and the ALDH enzyme.
Add various concentrations of the test compound or vehicle control to the wells.
Pre-incubate the mixture at a controlled temperature (e.g., 25°C) for a defined period (e.g., 15 minutes).
Initiate the reaction by adding the aldehyde substrate.
Immediately monitor the increase in absorbance at 340 nm, which corresponds to the formation of NADH, over time.
Calculate the initial reaction rates and determine the IC₅₀ values for the test compounds.
Data Interpretation:
A decrease in the rate of NADH formation in the presence of the test compound compared to the vehicle control indicates inhibition of ALDH activity. The IC₅₀ value represents the concentration of the inhibitor required to reduce the enzyme activity by 50%.
Antimicrobial Activity of 1-Aminocyclopropanol Derivatives: A Case Study in Scaffold Elaboration
While 1-aminocyclopropanol itself is primarily known for its ALDH inhibitory activity, its use as a synthetic building block opens the door to a vast chemical space with diverse biological properties. A compelling example is the synthesis and screening of a library of amide derivatives containing a cyclopropane core for antimicrobial activity. Although the original study may not have explicitly started from 1-aminocyclopropanol, the resulting structures, N-acyl-cyclopropylamines, are directly analogous to compounds that can be readily synthesized from it.
A comprehensive study detailed the synthesis of fifty-three amide derivatives containing a cyclopropane ring and their subsequent evaluation for in vitro antibacterial and antifungal activity.[3]
Comparative Antimicrobial Screening Data
The study revealed that the nature of the acyl group and substituents on the cyclopropane ring significantly influenced the antimicrobial potency. The results are summarized in the table below.
Compound Class
Test Organism
Activity (MIC₈₀ in µg/mL)
Aryl Amides
Staphylococcus aureus
Moderate
Escherichia coli
Moderate
Fatty Amides
Staphylococcus aureus
Lower than Aryl Amides
Escherichia coli
Lower than Aryl Amides
Thiazole Amide (F9)
Escherichia coli
32
Select Compounds
Candida albicans
16
Key Findings:
Superiority of Aryl Amides: Aryl amide derivatives generally exhibited higher antibacterial activity compared to their fatty amide counterparts.[3]
Impact of Heterocycles: The incorporation of a thiazole ring in the amide portion (compound F9) resulted in the best antibacterial activity against E. coli.[3]
Potent Antifungal Activity: Several compounds demonstrated excellent antifungal activity against Candida albicans, with MIC₈₀ values as low as 16 µg/mL.[3]
Structure-Activity Relationships (SAR): The study highlighted clear SAR, indicating that the antimicrobial activity could be fine-tuned by modifying the substituents on the aromatic and amide moieties.[3]
The minimum inhibitory concentration (MIC) of the synthesized compounds was determined using the broth microdilution method, a standard and reliable assay for antimicrobial screening.
Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)
Test compounds dissolved in DMSO
96-well microplates
Positive control antibiotics (e.g., ciprofloxacin for bacteria, fluconazole for fungi)
Procedure:
Prepare a standardized inoculum of the test microorganism.
Perform serial two-fold dilutions of the test compounds in the appropriate growth medium in a 96-well plate.
Add the microbial inoculum to each well.
Include a positive control (microorganism with no compound) and a negative control (medium only).
Incubate the plates at 37°C for 24 hours (for bacteria) or 35°C for 48 hours (for fungi).
Determine the MIC, which is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.
Data Visualization:
The results of the antimicrobial screening can be effectively visualized to compare the activity of different compound classes.
Caption: High-Throughput Screening Workflow for Kinase Inhibitors.
Conclusion
The 1-aminocyclopropanol scaffold represents a valuable and underexplored starting point for the development of novel bioactive compounds. Its intrinsic activity as an inhibitor of aldehyde dehydrogenase provides a clear biological target for initial investigations. Furthermore, the successful development of antimicrobial agents based on a closely related cyclopropane amide core demonstrates the potential for significant scaffold hopping and the generation of compounds with diverse therapeutic applications. Future exploration of 1-aminocyclopropanol derivatives as kinase and viral inhibitors holds considerable promise. The combination of its unique conformational properties and synthetic versatility makes 1-aminocyclopropanol a compelling scaffold for the next generation of drug discovery programs.
References
Chen, D., et al. (2024). Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. Molecules, 29(17), 4124. [Link]
Salaün, J. (2000). Cyclopropane Derivatives and their Diverse Biological Activities. Topics in Current Chemistry, 207, 1-67.
Tichy, M. (1993). 1-Aminocyclopropanol.
Vassiliou, S., et al. (2009). Aldehyde Dehydrogenase Inhibitors: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application. Pharmacological Reviews, 61(3), 305-341. [Link]
Wiseman, J. S., & Abeles, R. H. (1979). Mechanism of inhibition of aldehyde dehydrogenase by coprine and 1-aminocyclopropanol. Biochemistry, 18(3), 427-435.
Zhang, C., & Bollag, G. (2010). Scaffold-based design of kinase inhibitors for cancer therapy. Current Opinion in Genetics & Development, 20(1), 79-86. [Link]
Lin, L. C., et al. (2010). Identification of novel inhibitors of 1-aminocyclopropane-1-carboxylic acid synthase by chemical screening in Arabidopsis thaliana. The Journal of Biological Chemistry, 285(43), 33445-33456. [Link]
Salaün, J. (1983). Synthesis and Chemistry of 1-Aminocyclopropanol and Related Compounds. Chemical Reviews, 83(6), 619-632.
A Comparative Guide to the Synthesis of Substituted 1-Aminocyclopropanols for Drug Discovery and Chemical Biology
Introduction The 1-aminocyclopropanol motif is a fascinating and increasingly important structural unit in medicinal chemistry and chemical biology. Its inherent conformational rigidity, stemming from the strained three-...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
The 1-aminocyclopropanol motif is a fascinating and increasingly important structural unit in medicinal chemistry and chemical biology. Its inherent conformational rigidity, stemming from the strained three-membered ring, allows it to act as a unique bioisostere for various functional groups, influencing the potency, selectivity, and pharmacokinetic properties of bioactive molecules.[1] The synthesis of these stereochemically rich and often sensitive compounds, however, presents significant challenges. This guide provides a comparative analysis of the principal synthetic routes to substituted 1-aminocyclopropanols, offering insights into their mechanisms, scope, and practical applications to aid researchers in selecting the optimal strategy for their specific target.
Key Synthetic Strategies
The construction of the 1-aminocyclopropanol core can be broadly categorized into several key approaches, each with its distinct advantages and limitations. We will delve into the mechanistic underpinnings and practical considerations of the most prominent methods.
The Kulinkovich-de Meijere Reaction and Its Variants
This powerful titanium-mediated cyclopropanation reaction stands as one of the most versatile methods for accessing cyclopropylamines and, by extension, can be adapted for 1-aminocyclopropanols.[2]
Mechanism and Causality: The reaction, first reported by Oleg Kulinkovich, involves the treatment of an ester with a Grignard reagent in the presence of a titanium(IV) alkoxide, such as titanium(IV) isopropoxide.[3] The key reactive species is a titanacyclopropane, formed in situ from the Grignard reagent and the titanium catalyst.[4] This titanacyclopropane then reacts with the ester carbonyl to form an oxatitanacyclopentane intermediate, which subsequently rearranges to furnish the cyclopropanol product after aqueous workup.[3][4]
The de Meijere variation extends this methodology to the synthesis of cyclopropylamines by using amides as the starting material instead of esters.[2][5] The mechanism is similar, but due to the poorer leaving group ability of the dialkylamino group compared to an alkoxide, the intermediate oxatitanacyclopentane undergoes ring-opening to an iminium-titanium oxide inner salt before cyclizing to the aminocyclopropane.[5] To obtain the target 1-aminocyclopropanols, a subsequent oxidation step would be required.
A further modification, the Szymoniak variation, utilizes nitriles to directly access primary aminocyclopropanes.[2][6]
Advantages:
Broad Substrate Scope: Tolerates a variety of functional groups including ethers, sulfides, and imines.[3] N-Boc protected carbamates are also often compatible.[3]
Convergent Synthesis: Allows for the rapid assembly of complex cyclopropane structures.
Limitations:
Stoichiometric Titanium: Often requires stoichiometric or near-stoichiometric amounts of the titanium reagent for optimal yields, particularly in the de Meijere variation.[5]
Grignard Reagent Compatibility: The use of highly reactive Grignard reagents can limit the functional group tolerance on the starting materials.
Stereocontrol: While diastereoselective versions have been developed, achieving high enantioselectivity can be challenging and may require chiral auxiliaries or catalysts.[3]
Caption: The Kulinkovich-de Meijere reaction pathway.
Reductive Cyclization of β-Ketonitriles or β-Keto Esters
This approach offers a conceptually different pathway to the cyclopropane ring system, relying on an intramolecular cyclization of a suitably functionalized linear precursor.
Mechanism and Causality: The synthesis begins with a β-ketonitrile or β-keto ester, which can be prepared through various condensation reactions. The key step is a reductive cyclization, often mediated by reagents like samarium(II) iodide (SmI₂) or through electrochemical reduction.[7] The mechanism involves the formation of a radical anion from the ketone, which then undergoes an intramolecular cyclization onto the nitrile or ester group. Subsequent reduction and protonation steps lead to the formation of the 1-aminocyclopropanol.
Advantages:
Access to Diverse Substituents: The substitution pattern on the final product is determined by the structure of the starting linear precursor, allowing for considerable diversity.
Milder Conditions: Some reductive methods can be performed under relatively mild conditions, enhancing functional group compatibility.
Limitations:
Substrate Synthesis: The synthesis of the required β-ketonitrile or β-keto ester precursors can sometimes be multi-step.
Stereocontrol: Controlling the stereochemistry of multiple newly formed chiral centers during the cyclization can be challenging.
Reductant Stoichiometry: Strong reducing agents are often required in stoichiometric amounts.
Photochemical [2+1] Cycloadditions
Photochemical methods provide a modern and powerful tool for the construction of strained ring systems, including cyclopropanes.
Mechanism and Causality: These reactions typically involve the photoexcitation of a suitable precursor, such as an imine derivative, to generate a reactive intermediate like an excited-state diyl.[8] This high-energy species can then undergo a formal [3+2] cycloaddition with an alkene, followed by fragmentation of a cyclopropane ring within the starting material to generate the desired aminocyclopentane product.[8][9] While this example leads to aminocyclopentanes, related photochemical strategies can be envisioned for the direct formation of aminocyclopropanols.
Advantages:
Unique Reactivity: Access to reactive intermediates that are not easily generated through thermal methods.
Mild Conditions: Reactions are often carried out at ambient temperature using visible light.[8]
Flow Chemistry: Photochemical reactions are often amenable to continuous flow setups, which can improve safety and scalability.[9]
Limitations:
Substrate Design: Requires specifically designed substrates with appropriate chromophores.
Quantum Yields: The efficiency of the photochemical step (quantum yield) can be low, leading to longer reaction times or the need for high-intensity light sources.
Selectivity: Controlling regio- and stereoselectivity can be challenging.
Enzymatic and Biocatalytic Approaches
The use of enzymes in organic synthesis is a rapidly growing field, offering unparalleled selectivity.[10]
Mechanism and Causality: Biocatalytic approaches to aminocyclopropanols are still emerging but hold immense promise. One strategy involves engineering enzymes, such as heme proteins, to catalyze carbene transfer reactions for cyclopropanation.[11] By providing an engineered enzyme with a suitable diazo reagent and an alkene, highly enantioselective cyclopropanation can be achieved.[11] Another approach could involve the use of dioxygenases to perform diastereoselective C-H oxidation on a pre-formed aminocyclopropane precursor.[12]
Advantages:
Exceptional Selectivity: Enzymes can provide extremely high levels of enantioselectivity and diastereoselectivity, often unachievable with traditional chemical catalysts.
Mild and Sustainable Conditions: Reactions are typically run in aqueous media at or near ambient temperature.
Diversity-Oriented Synthesis: Engineered enzymes can be used to create a core motif that can be further derivatized to generate a library of diverse compounds.[11]
Limitations:
Enzyme Development: Engineering an enzyme for a specific non-natural reaction can be time-consuming and resource-intensive.
Substrate Scope: Enzymes are often highly specific for their substrates, which can limit the scope of the reaction.
Scalability: While improving, scaling up biocatalytic reactions can sometimes present challenges related to enzyme production and stability.
Comparative Analysis
To facilitate the selection of an appropriate synthetic route, the following table summarizes the key performance characteristics of the discussed methods.
Synthetic Route
Typical Yield Range
Stereoselectivity
Substrate Scope
Scalability
Key Advantages
Key Disadvantages
Kulinkovich-de Meijere
40-85%
Moderate to Good
Broad
Moderate
Convergent, well-established
Stoichiometric titanium, Grignard sensitivity
Reductive Cyclization
50-75%
Variable
Good
Moderate
Access to diverse precursors
Multi-step precursor synthesis, stereocontrol
Photochemical [2+1]
30-70%
Variable
Substrate-dependent
Potentially high (flow)
Mild conditions, unique reactivity
Requires specific chromophores, selectivity issues
Enzymatic/Biocatalytic
Variable
Excellent
Often Narrow
Improving
Unparalleled selectivity, sustainable
Enzyme development required, substrate limitations
Experimental Protocols
Representative Protocol for Kulinkovich-de Meijere Cyclopropanation
This protocol is a generalized example and should be optimized for specific substrates.
Materials:
N,N-Dibenzylamide (1.0 eq)
Titanium(IV) isopropoxide (1.1 eq)
Ethylmagnesium bromide (2.2 eq in THF)
Anhydrous THF
Saturated aqueous NaHCO₃
Anhydrous MgSO₄
Procedure:
To a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar), add the N,N-dibenzylamide and anhydrous THF.
Cool the solution to 0 °C in an ice bath.
Slowly add the titanium(IV) isopropoxide to the stirred solution.
Add the ethylmagnesium bromide solution dropwise over 30 minutes, maintaining the temperature at 0 °C.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.
Cool the reaction mixture back to 0 °C and quench by the slow addition of saturated aqueous NaHCO₃.
Filter the resulting suspension through a pad of Celite®, washing the filter cake with THF.
Separate the organic layer from the filtrate, and extract the aqueous layer with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.
Purify the crude product by flash column chromatography on silica gel to afford the desired cyclopropylamine.
Caption: Step-by-step workflow for the Kulinkovich-de Meijere reaction.
Conclusion and Future Perspectives
The synthesis of substituted 1-aminocyclopropanols remains a challenging yet rewarding endeavor for synthetic chemists. The Kulinkovich-de Meijere reaction and its variants provide a robust and versatile entry point, while reductive cyclization and photochemical methods offer complementary strategies for accessing unique substitution patterns. The future of this field will likely be shaped by the continued development of highly stereoselective catalytic methods, particularly those employing biocatalysis. The ability to engineer enzymes to perform these challenging transformations with high precision will undoubtedly accelerate the discovery of novel therapeutics and chemical probes incorporating the valuable 1-aminocyclopropanol scaffold. As our synthetic toolbox expands, so too will our capacity to explore the full potential of this intriguing class of molecules in drug development and beyond.
References
Kulinkovich, O. (n.d.). Kulinkovich reaction. Wikipedia. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Kulinkovich-de Meijere Reaction. Retrieved from [Link]
SynArchive. (n.d.). Kulinkovich Reaction. Retrieved from [Link]
NROChemistry. (n.d.). Kulinkovich Reaction: Mechanism & Examples. Retrieved from [Link]
Charette, A. B., et al. (2013). A Rapid Route to Aminocyclopropanes via Carbamatoorganozinc Carbenoids.
ACS Publications. (2026). ASAP (As Soon As Publishable). Journal of the American Chemical Society. Retrieved from [Link]
Li, N., et al. (2016). Identification of Novel Inhibitors of 1-Aminocyclopropane-1-carboxylic Acid Synthase by Chemical Screening in Arabidopsis thaliana. Journal of Biological Chemistry, 291(39), 20643-20653.
Douglas, J. J., et al. (2022). A One-Pot Photochemical Method for the Generation of Functionalized Aminocyclopentanes. Organic Letters, 24(28), 5148-5152.
ResearchGate. (n.d.). Convenient Synthesis and Isolation of 1-Aminocyclopropane-1-carboxylic Acid (ACC) and N-Protected ACC Derivatives. Retrieved from [Link]
Valenta, P., et al. (2010). Stereoselective Synthesis of β-Hydroxy Enamines, Aminocyclopropanes, and 1,3-Amino Alcohols via Asymmetric Catalysis. Journal of the American Chemical Society, 132(39), 13884-13893.
Frontiers Media. (n.d.). Aminoazole-Based Diversity-Oriented Synthesis of Heterocycles. Retrieved from [Link]
La Cruz, T. E., & Rychnovsky, S. D. (2007). A reductive cyclization approach to attenol A. The Journal of Organic Chemistry, 72(7), 2602–2611.
Cativiela, C., et al. (2005). Stereoselective synthesis of cyclobutyl α-aminocyclopropyl carboxylic acid derivatives. Tetrahedron: Asymmetry, 16(1), 189-200.
Google Patents. (n.d.). CN103864635A - Simple synthesis process of 1-aminocyclopropane-1-carboxylic acid.
de Meijere, A., & Kozhushkov, S. I. (2005). Facile Syntheses of Aminocyclopropanes: N,N-Dibenzyl-N-(2-ethenylcyclopropyl)amine. Organic Syntheses, 81, 14.
Douglas, J. J., et al. (2022). A One Pot Photochemical Method for the Generation of Functionalized Aminocyclopentanes. ACS Publications. Retrieved from [Link]
Arote, R. B., & Akamanchi, K. G. (2020). A Critical Review on Advances in the Multicomponent Synthesis of Pyrroles. ChemistrySelect, 5(30), 9325-9349.
Polko, J. K., & Kieber, J. J. (2019). 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator. Frontiers in Plant Science, 10, 1602.
Van de Poel, B., & Van Der Straeten, D. (2014). 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene!. Frontiers in Plant Science, 5, 640.
Valenta, P., et al. (2010). Stereoselective Synthesis of β-Hydroxy Enamines, Aminocyclopropanes, and 1,3-Amino Alcohols via Asymmetric Catalysis. Journal of the American Chemical Society, 132(39), 13884–13893.
Al-Masoudi, N. A., et al. (2019). A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. Advances in Chemical Engineering and Science, 9(4), 335-356.
JoVE. (2022, October 6). Enzymatic Cascade Reactions For Synthesis Of Chiral Amino Alcohols From L-lysine l Protocol Preview [Video]. YouTube. [Link]
Gualandi, A., et al. (2021). Modular Enantioselective Synthesis of cis-Cyclopropanes through Self-Sensitized Stereoselective Photodecarboxylation with Benzothiazolines.
Liu, H. W., et al. (1987). Synthesis of labeled 1-amino-2-methylenecyclopropane-1-carboxylic acid, an inactivator of 1-aminocyclopropane-1-carboxylate deaminase. The Journal of Organic Chemistry, 52(20), 4421-4425.
Brinkmann-Chen, S., et al. (2021). Diversity-Oriented Enzymatic Synthesis of Cyclopropane Building Blocks.
Schmermund, L., et al. (2025). An Update: Enzymatic Synthesis for Industrial Applications.
Navigating the Uncharted: A Guide to the Proper Disposal of 1-Aminocyclopropanol
For Researchers, Scientists, and Drug Development Professionals: A Senior Application Scientist's Perspective on Ensuring Laboratory Safety and Environmental Integrity. The Challenge: A Compound Without a Clear Roadmap A...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals: A Senior Application Scientist's Perspective on Ensuring Laboratory Safety and Environmental Integrity.
The Challenge: A Compound Without a Clear Roadmap
A thorough search for a specific Safety Data Sheet (SDS) for 1-Aminocyclopropanol has not yielded a definitive document. This absence of specific regulatory and safety information necessitates a cautious and informed approach. The procedures outlined in this guide are therefore based on the known hazards of related compounds, namely amino alcohols and cyclopropanol derivatives, and established principles of hazardous waste management.
Core Principles of Disposal: A Foundation of Safety
Before delving into specific procedures, it is paramount to internalize the foundational principles of chemical waste disposal. These principles are not merely suggestions but are the bedrock of a safe and compliant laboratory environment.
Waste Characterization is Non-Negotiable: Every chemical waste stream must be accurately identified and characterized based on its composition and potential hazards.
Segregation Prevents Catastrophe: Incompatible waste streams must never be mixed. The potential for violent reactions, toxic gas evolution, or fire is a significant risk.
Consult Your Environmental Health and Safety (EHS) Professionals: Your institution's EHS department is your most valuable resource. They possess the expertise to navigate complex local, state, and federal regulations and can provide site-specific guidance.
Understanding the Hazards: A Tale of Two Functional Groups
The disposal plan for 1-Aminocyclopropanol is predicated on a thorough understanding of the hazards associated with its amino and cyclopropanol moieties.
Functional Group
Potential Hazards
Rationale and Causality
Amino Group (-NH₂)
Corrosivity, Toxicity, Environmental Persistence
Amines can be corrosive to skin and eyes and may be toxic if ingested or inhaled. They can also persist in the environment and undergo degradation to form other potentially harmful compounds.[1]
Cyclopropanol Ring
Flammability, Toxicity, Reactivity
Strained ring systems like cyclopropane can be highly reactive. Alcohols can be flammable. The SDS for Cyclopropanol indicates it is toxic if swallowed and causes serious eye damage.[2][3]
The Disposal Workflow: A Step-by-Step Protocol
This protocol provides a systematic approach to the safe disposal of 1-Aminocyclopropanol.
Part 1: Immediate Safety and Waste Collection
Personal Protective Equipment (PPE) is Paramount: Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene are good starting points), safety goggles or a face shield, and a lab coat.[4]
Work in a Ventilated Area: All handling of 1-Aminocyclopropanol waste should be conducted in a well-ventilated laboratory hood to minimize inhalation exposure.[5][6]
Use a Designated, Labeled Waste Container:
Select a container made of a material compatible with amino alcohols (e.g., high-density polyethylene - HDPE).
Clearly label the container as "Hazardous Waste: 1-Aminocyclopropanol" and include the date of initial accumulation.
Keep the container securely closed when not in use.
Part 2: Waste Characterization and Segregation
Aqueous vs. Non-Aqueous Waste:
If the waste is an aqueous solution of 1-Aminocyclopropanol, it should be collected separately from organic solvent waste.
If 1-Aminocyclopropanol is dissolved in an organic solvent, the entire solution is considered hazardous waste and must be collected in a designated solvent waste container.
Avoid Mixing with Incompatible Chemicals:
Oxidizing Agents: Do not mix 1-Aminocyclopropanol waste with strong oxidizing agents, as this can lead to a vigorous and potentially explosive reaction.[7]
Acids: Mixing with strong acids can cause a rapid and exothermic neutralization reaction.
Halogenated Solvents: Avoid mixing with halogenated waste streams unless specifically approved by your EHS department.
Part 3: The Disposal Pathway
Given the lack of specific data for 1-Aminocyclopropanol, a conservative approach to final disposal is essential. The following represents the most responsible and safest option.
Primary Recommended Disposal Method: Incineration
Engage a Licensed Hazardous Waste Disposal Contractor: Your institution's EHS department will have contracts with certified hazardous waste disposal companies.
Provide a Complete Waste Profile: Accurately describe the waste to the disposal contractor, including the known functional groups (amino alcohol, cyclopropanol derivative) and any solvents present.
Rationale for Incineration:
Complete Destruction: High-temperature incineration is the most effective method for the complete destruction of organic molecules, ensuring that 1-Aminocyclopropanol and any potential degradation products are not released into the environment.
Energy Recovery: In some facilities, the energy generated from the incineration process can be recovered, contributing to a more sustainable waste management practice.
Prohibited Disposal Methods:
DO NOT Pour Down the Drain: The environmental fate and aquatic toxicity of 1-Aminocyclopropanol are unknown. Discharge to the sanitary sewer is strictly prohibited.[8] The US Environmental Protection Agency (EPA) prohibits the sewering of hazardous waste pharmaceuticals, a principle that should be applied to all novel chemical entities.[9][10][11]
DO NOT Dispose of in Regular Trash: Solid waste containing 1-Aminocyclopropanol must not be placed in the municipal trash. This poses a risk to sanitation workers and can lead to environmental contamination.
Visualizing the Disposal Decision Process
The following diagram illustrates the logical flow for making safe and compliant disposal decisions for 1-Aminocyclopropanol.
Caption: Decision workflow for the safe disposal of 1-Aminocyclopropanol.
Building a Culture of Safety and Trust
By treating novel compounds with a high degree of caution and adhering to established principles of chemical safety, we not only protect ourselves and our colleagues but also build a foundation of trust in our scientific practices. The responsible management of chemical waste is a direct reflection of our commitment to scientific integrity and environmental responsibility. When in doubt, always err on the side of caution and consult with your EHS professionals.
References
University of Hertfordshire. (n.d.). ACC. AERU. Retrieved from [Link]
Wikipedia. (2023). 1-Aminocyclopropane-1-carboxylic acid. Retrieved from [Link]
PhytoTech Labs. (n.d.). Safety Data Sheet: 1-Aminocyclopropanecarboxylic acid. Retrieved from [Link]
Frontiers in Plant Science. (2021). Molecular Mechanisms of the 1-Aminocyclopropane-1-Carboxylic Acid (ACC) Deaminase Producing Trichoderma asperellum MAP1 in Enhancing Wheat Tolerance to Waterlogging Stress. Retrieved from [Link]
PubMed Central. (2014, November 11). 1-aminocyclopropane-1-carboxylic acid (ACC) in plants: more than just the precursor of ethylene! Retrieved from [Link]
PubMed Central. (2020). 1-Aminocyclopropane 1-Carboxylic Acid and Its Emerging Role as an Ethylene-Independent Growth Regulator. Retrieved from [Link]
U.S. Environmental Protection Agency. (n.d.). Frequent Questions about the Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine Final Rule. Retrieved from [Link]
Princeton University. (n.d.). Rules for the Safe Handling of Chemicals in the Laboratory. Retrieved from [Link]
PubMed Central. (2021). Molecular Mechanisms of the 1-Aminocyclopropane-1-Carboxylic Acid (ACC) Deaminase Producing Trichoderma asperellum MAP1 in Enhancing Wheat Tolerance to Waterlogging Stress. Retrieved from [Link]
Federal Register. (2011, February 16). Polymerized Fatty Acid Esters With Aminoalcohol Alkoxylates; Exemption From the Requirement of a Tolerance. Retrieved from [Link]
Sustainability. (n.d.). Amino Acid Recycling. Retrieved from [Link]
American Society of Health-System Pharmacists. (n.d.). EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. Retrieved from [Link]
U.S. Environmental Protection Agency. (n.d.). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link]
Synergy Recycling. (n.d.). Cyclopropane Disposal. Retrieved from [Link]
Chemistry LibreTexts. (2022, April 26). 10.2: Amino Acids Degradation. Retrieved from [Link]
The Environmental Law Firm. (2019, April 9). EPA Proposal to Modernize the RCRA Ignitability Characteristic May Cause More Wastes to be Classified as Hazardous. Retrieved from [Link]
U.S. Environmental Protection Agency. (2023, May 5). Reinterpretation of the Industrial Ethyl Alcohol Exemption to Allow for the Reclamation of Hand Sanitizer. Retrieved from [https://rcrapublic.epa.gov/rcraonline/RCRAPubs.nsf/0/4E3B3A6C8B7F8E3C852589B1006B6B5E/
file/14955.pdf)
IEAGHG. (n.d.). Environmental impacts of amines and their degradation products: Current status and knowledge gaps. Retrieved from [Link]
NextGen Protocols. (n.d.). Guidelines for Safe Laboratory Practices. Retrieved from [Link]
U.S. Environmental Protection Agency. (2022, November 17). RCRA Management of Excess Alcohol-based Hand Sanitizer. Retrieved from [https://rcrapublic.epa.gov/rcraonline/RCRAPubs.nsf/0/4E3B3A6C8B7F8E3C852589B1006B6B5E/
file/14953.pdf)
Mastering Safety: A Guide to Personal Protective Equipment for 1-Aminocyclopropanol
For Researchers, Scientists, and Drug Development Professionals Handling novel or reactive compounds is the cornerstone of innovation in drug development. Yet, this exploration demands an unwavering commitment to safety.
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Handling novel or reactive compounds is the cornerstone of innovation in drug development. Yet, this exploration demands an unwavering commitment to safety. This guide provides essential, immediate, and in-depth guidance on the personal protective equipment (PPE) required for handling 1-Aminocyclopropanol. As your Senior Application Scientist, my aim is to move beyond a simple checklist, offering a framework of understanding that empowers you to make informed safety decisions, ensuring that your groundbreaking work proceeds without incident.
The unique structure of 1-Aminocyclopropanol, incorporating a strained cyclopropane ring and a reactive amino alcohol functional group, necessitates a cautious and well-informed approach to personal protection. While specific toxicological data for this compound is not widely available, by analyzing structurally related molecules such as Cyclopropylamine and 1-Aminocyclopropane-1-carboxylic Acid, we can establish a robust safety protocol. The primary hazards are anticipated to be skin and eye irritation or burns, respiratory tract irritation, and potential flammability .[1][2][3][4]
Immediate Safety Protocol: The First Line of Defense
Before any manipulation of 1-Aminocyclopropanol, a foundational layer of safety must be in place. This is not merely procedural; it is a critical system to prevent exposure and mitigate risk from the outset.
1. Engineering Controls: Your Primary Barrier
All work with 1-Aminocyclopropanol, especially when handling the pure substance or preparing solutions, must be conducted within a certified chemical fume hood.[5] This is non-negotiable. The fume hood provides critical ventilation to prevent the inhalation of potentially harmful vapors or aerosols.[6][7] Ensure the sash is positioned as low as practicable to maximize protection while allowing for comfortable manipulation.
2. Proximity to Emergency Equipment
Familiarize yourself with the location and operation of the nearest safety shower and eyewash station before you begin your work. In the event of an accidental splash, immediate and copious flushing of the affected area for at least 15 minutes is the most critical first aid measure.[8]
Selecting Your Personal Protective Equipment: A Task-Based Approach
The selection of PPE is not a one-size-fits-all solution. It must be tailored to the specific task and the associated risks. The following diagram illustrates a decision-making workflow for selecting appropriate PPE when handling 1-Aminocyclopropanol.
Caption: PPE selection workflow for handling 1-Aminocyclopropanol.
In-Depth PPE Specifications
Eye and Face Protection
Rationale: The amino and hydroxyl groups suggest that 1-Aminocyclopropanol is likely to be corrosive or irritating to the eyes.[1][3][4]
Minimum Requirement: At all times when in the laboratory where 1-Aminocyclopropanol is present, ANSI Z87.1-compliant safety glasses with side shields are mandatory.
Direct Handling: When directly handling the compound, including weighing, preparing solutions, or performing reactions, you must upgrade to chemical splash goggles that provide a complete seal around the eyes.[7][9]
High-Risk Operations: For tasks with a significant splash hazard, such as transferring large volumes or working with pressurized systems, a face shield must be worn in addition to chemical splash goggles.[7][9]
Hand Protection
Rationale: Dermal contact is a primary route of exposure for many chemicals.[1] The amine functionality in 1-Aminocyclopropanol suggests it could cause skin irritation or burns.
Glove Selection: Due to the lack of specific permeation data for 1-Aminocyclopropanol, a conservative approach is to select gloves resistant to a broad range of chemicals, including amino alcohols.[9] Nitrile or neoprene gloves are recommended.[10] Avoid latex gloves, as they offer poor protection against many chemicals.
Best Practice: Double-gloving is strongly recommended. This provides an additional layer of protection and allows for the safe removal of the outer glove if contamination is suspected, without exposing the skin.
Glove Inspection and Replacement: Before each use, visually inspect gloves for any signs of degradation, such as discoloration, swelling, or tearing. Replace gloves immediately if they are compromised or after any known contact with the chemical. Do not reuse disposable gloves.
Glove Material
Recommendation for 1-Aminocyclopropanol
Rationale
Nitrile
Recommended
Good resistance to bases, alcohols, and many solvents.[10] Provides a good balance of chemical protection and dexterity.
Neoprene
Recommended
Resists a broad range of oils, acids, caustics, and solvents.[10]
Butyl Rubber
Recommended for Spills
Excellent resistance to corrosive acids, bases, and ketones.[11] May be less dexterous for routine work.
Latex (Natural Rubber)
Not Recommended
Poor resistance to many organic solvents. Can cause allergic reactions.[10]
Polyvinyl Chloride (PVC)
Acceptable (Short-term)
Good resistance to acids, bases, and alcohols, but may be less resistant to organic solvents.[10][12]
Body Protection
Rationale: To protect against accidental spills and splashes that could contaminate personal clothing and skin.
Standard Attire: A flame-resistant laboratory coat is mandatory. Ensure it is fully buttoned, with sleeves rolled down.
Enhanced Protection: When handling larger quantities (e.g., >100 mL) or when there is a heightened risk of splashing, a chemical-resistant apron worn over the lab coat is required.[13]
Footwear: Closed-toe shoes are required at all times in the laboratory. Perforated shoes or sandals are strictly prohibited.
Respiratory Protection
Rationale: To prevent inhalation of the compound, particularly if it is a fine powder or if aerosols are generated during handling. The hazards associated with related compounds include respiratory irritation.[2][3][4]
Standard Handling: When working within a properly functioning chemical fume hood, respiratory protection is typically not required.
Outside of a Fume Hood: If there is a potential for generating dust (e.g., during weighing) or aerosols outside of a fume hood, a NIOSH-approved respirator is mandatory. For solids, a filtering facepiece respirator (e.g., N95) may be sufficient. For solutions or if vapors are a concern, an air-purifying respirator with organic vapor cartridges should be used.
Fit Testing: Note that the use of an air-purifying respirator requires a formal respiratory protection program, including medical clearance and annual fit testing, as mandated by OSHA.
Operational and Disposal Plans
Donning and Doffing PPE
A strict protocol for putting on and taking off PPE is essential to prevent cross-contamination.
Donning (Putting On):
Wash hands thoroughly.
Put on the lab coat.
Put on inner gloves.
Put on outer gloves.
Put on eye/face protection.
If required, put on respiratory protection (ensure a proper seal).
Doffing (Taking Off):
Remove outer gloves, turning them inside out.
Remove the lab coat and apron, rolling it away from the body.
Wash hands.
Remove eye/face protection.
Remove inner gloves, turning them inside out.
Wash hands thoroughly with soap and water.
Disposal of Contaminated PPE
All disposable PPE (gloves, aprons) that is contaminated or potentially contaminated with 1-Aminocyclopropanol must be disposed of as hazardous chemical waste.[3]
Place contaminated items in a designated, sealed, and clearly labeled hazardous waste container. Do not dispose of this material in the regular trash.
Follow your institution's specific guidelines for hazardous waste disposal.
Emergency Procedures
Skin Exposure:
Immediately go to the nearest safety shower.
Remove all contaminated clothing while under the shower.
Flush the affected area with copious amounts of water for at least 15 minutes.[3][8]
Seek immediate medical attention.
Eye Exposure:
Immediately go to the nearest eyewash station.
Hold eyelids open and flush with a gentle, continuous stream of water for at least 15 minutes.[3][8]
Remove contact lenses while flushing, if possible.
Seek immediate medical attention.
Inhalation:
Move the affected person to fresh air immediately.
If breathing is difficult or has stopped, administer artificial respiration and seek immediate medical attention.[3]
Spill Response:
Minor Spill (inside a fume hood):
Alert others in the area.
Wear appropriate PPE (double gloves, goggles, lab coat).
Contain the spill with an absorbent material suitable for chemical spills.
Carefully collect the absorbed material into a designated hazardous waste container.
Clean the spill area with a suitable decontaminating solution.
Major Spill (outside a fume hood):
Evacuate the immediate area.
Alert your supervisor and institutional safety office immediately.[3]
Prevent others from entering the area.
Only trained emergency personnel should clean up major spills.
By adhering to these rigorous PPE and handling protocols, you are not just following rules; you are actively participating in a culture of safety that protects you, your colleagues, and the integrity of your research.
References
Loba Chemie. (2016, May 25). CYCLOPROPYLAMINE FOR SYNTHESIS MSDS. Retrieved from [Link]
PubChem. 1-Aminocyclopropane-1-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]
Longdom Publishing. (2024). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. J Pharma Reports, 08:230. Retrieved from [Link]
Wikipedia. (2023). 1-Aminocyclopropane-1-carboxylic acid. Retrieved from [Link]
National Institutes of Health. (2011). Mechanistic Studies of 1-Aminocyclopropane-1-carboxylate Deaminase (ACCD): Characterization of an Unusual PLP-dependent Reaction. PMC. Retrieved from [Link]
International Enviroguard. Gloves Chemical Resistance Chart. Retrieved from [Link]
National Institutes of Health. (2021). Catalytic (3 + 2) annulation of donor–acceptor aminocyclopropane monoesters and indoles. PMC. Retrieved from [Link]
NOF Corporation. (2018). AMINO ALCOHOL EA Safety Data Sheet. Retrieved from [Link]
PhytoTech Labs. (2021). 1-Aminocyclopropanecarboxylic Acid Safety Data Sheet. Retrieved from [Link]
University of Kentucky. Emergency Procedures for Incidents Involving Chemicals. Research Safety. Retrieved from [Link]
Royal Society of Chemistry. (2021). Catalytic (3 + 2) annulation of donor–acceptor aminocyclopropane monoesters and indoles. Retrieved from [Link]
Ansell. Chemical Resistance Glove Chart. Environment, Health and Safety. Retrieved from [Link]
Royal Society of Chemistry. (2021). Catalytic (3 + 2) annulation of donor–acceptor aminocyclopropane monoesters and indoles. Retrieved from [Link]
GOV.UK. (2024). What to do in a chemical emergency. Retrieved from [Link]
University of Toronto. EMERGENCY RESPONSE. Department of Chemistry. Retrieved from [Link]
Kerbl. Chemical resistant gloves. Retrieved from [Link]
Occupational Safety and Health Administration. OSHA Glove Selection Chart. Environmental Health and Safety. Retrieved from [Link]
ResearchGate. (2019). Convenient Synthesis and Isolation of 1-Aminocyclopropane-1-carboxylic Acid (ACC) and N-Protected ACC Derivatives. Retrieved from [Link]
Healthy Planet. PPE (Personal Protective Equipment) – Home. Retrieved from [Link]
Health and Safety Authority. A Guide to Non-Respiratory Personal Protective Equipment (PPE). Retrieved from [Link]
CHEMM. Personal Protective Equipment (PPE). Retrieved from [Link]
